Cyclic ADP-Ribose (ammonium salt)

Core Science & Biosynthesis

The Role of Cyclic ADP-ribose (cADPR) Ammonium Salt in Calcium Signaling: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Key Modulator of Intracellular Calcium

Calcium (Ca²⁺) is a ubiquitous and versatile second messenger that governs a vast array of cellular processes, from muscle contraction and neurotransmission to gene expression and cell fate. The precise spatial and temporal control of intracellular Ca²⁺ concentrations is therefore critical for cellular function. While the inositol 1,4,5-trisphosphate (IP₃) pathway has long been recognized as a primary mechanism for mobilizing intracellular Ca²⁺ stores, another key player, cyclic ADP-ribose (cADPR), has emerged as a crucial regulator of Ca²⁺ signaling.[1][2] This guide provides a comprehensive overview of the cADPR signaling pathway, with a particular focus on the utility of its ammonium salt in research and the intricate mechanisms that underpin its function.

cADPR is a cyclic nucleotide derived from nicotinamide adenine dinucleotide (NAD⁺).[3] Unlike other cyclic nucleotides such as cAMP, its principal role is not in activating protein kinases, but in modulating Ca²⁺-induced Ca²⁺ release (CICR) from intracellular stores, primarily the endoplasmic reticulum (ER).[1][4] This activity is predominantly mediated through its interaction with ryanodine receptors (RyRs), a class of intracellular Ca²⁺ channels.[3][5] The ammonium salt of cADPR is a commonly used, water-soluble form that facilitates its application in a wide range of experimental settings.[6][7]

The Life of a Second Messenger: Synthesis and Degradation of cADPR

The intracellular concentration of cADPR is tightly regulated by a balance between its synthesis and degradation, which are often catalyzed by the same bifunctional enzymes.[8][9]

Synthesis: The primary enzymes responsible for cADPR synthesis are members of the ADP-ribosyl cyclase family. In mammals, the most well-characterized of these is CD38, a type II transmembrane glycoprotein.[2][10] CD38 catalyzes the cyclization of NAD⁺ to form cADPR.[3] This process can be initiated by various extracellular stimuli, implicating cADPR as a second messenger in numerous signaling cascades.[10][11]

Degradation: CD38 also possesses cADPR hydrolase activity, breaking down cADPR into ADP-ribose (ADPR), thereby terminating the signal.[3][9] The balance between the cyclase and hydrolase activities of enzymes like CD38 is a critical control point in the cADPR signaling pathway.[12]

Visualizing the Lifecycle of cADPR```dot

Caption: The cADPR-mediated calcium signaling cascade.

Physiological and Pathophysiological Roles of cADPR Signaling

The cADPR/Ca²⁺ signaling pathway is integral to a multitude of physiological processes across diverse cell types. I[2][5]ts dysregulation has also been implicated in several pathological conditions.

Physiological Process	Cell/Tissue Type	Role of cADPR Signaling	References
Insulin Secretion	Pancreatic β-cells	Glucose stimulation leads to ATP production, which in turn promotes cADPR accumulation, triggering Ca²⁺ release and insulin secretion.
Muscle Contraction	Smooth and cardiac muscle	cADPR modulates Ca²⁺ release from the sarcoplasmic reticulum, influencing contractility.
Neuronal Signaling	Neurons	Participates in neurotransmitter release and neuronal excitability.
Fertilization	Sea urchin eggs	A surge in cADPR is observed upon fertilization, leading to a Ca²⁺ wave that is essential for egg activation.
Immune Response	Lymphocytes	Involved in lymphocyte activation and proliferation.

Dysregulation of the cADPR pathway has been linked to:

• Diabetes: Impaired cADPR signaling in pancreatic β-cells can lead to insufficient insulin secretion. *[10] Cardiac Hypertrophy: Aberrant cADPR-mediated Ca²⁺ signaling can contribute to the development of an enlarged heart. *[10][13] Asthma: Altered CD38 expression and cADPR signaling in airway smooth muscle cells can contribute to airway hyperresponsiveness.

[14]### Experimental Protocols: Investigating cADPR-Mediated Calcium Signaling

The use of cADPR ammonium salt is central to many experimental approaches aimed at elucidating its role in Ca²⁺ signaling. Below are two fundamental protocols.

Protocol 1: In Vitro Ca²⁺ Release from Permeabilized Cells

This protocol allows for the direct assessment of cADPR's ability to release Ca²⁺ from intracellular stores in a controlled environment.

Objective: To measure cADPR-induced Ca²⁺ release from the endoplasmic reticulum of permeabilized cells.

Materials:

• Cell culture of interest

• Permeabilization buffer (e.g., containing digitonin or saponin)

• Intracellular-like buffer (low Ca²⁺)

• Fluorescent Ca²⁺ indicator (e.g., Fura-2, Indo-1)

• Cyclic ADP-ribose ammonium salt (stock solution)

• ATP and an ATP-regenerating system

• Fluorometer or fluorescence microscope

Procedure:

• Cell Preparation: Harvest and wash the cells in a Ca²⁺-free buffer.

• Permeabilization: Resuspend the cells in the permeabilization buffer for a short duration to selectively permeabilize the plasma membrane while leaving the ER intact.

• Washing: Wash the permeabilized cells to remove the permeabilizing agent and cytosolic components.

• Loading with Ca²⁺ Indicator: Resuspend the cells in the intracellular-like buffer containing the fluorescent Ca²⁺ indicator.

• Ca²⁺ Uptake: Add ATP and an ATP-regenerating system to allow the ER to actively take up Ca²⁺.

• Baseline Measurement: Transfer the cell suspension to a cuvette in a fluorometer and record the baseline fluorescence.

• Stimulation: Add a known concentration of cADPR ammonium salt to the cuvette and continue recording the fluorescence to measure the change in cytosolic Ca²⁺ concentration.

• Controls: Perform control experiments using a vehicle control and a maximal Ca²⁺ release agent (e.g., ionomycin) to determine the total releasable Ca²⁺.

Causality Behind Experimental Choices:

• Permeabilization: This step is crucial to allow the direct introduction of cADPR, which is membrane-impermeant, to its intracellular site of action. The choice of permeabilizing agent and concentration must be optimized to avoid damaging the ER membrane.

• ATP: The inclusion of ATP is essential for the SERCA pumps on the ER to actively sequester Ca²⁺, thus creating a loaded intracellular store from which cADPR can induce release.

Protocol 2: Intact Cell Calcium Imaging

This protocol is used to investigate the effect of modulating the cADPR pathway in living, intact cells.

Objective: To visualize and quantify changes in intracellular Ca²⁺ in response to stimuli that activate the endogenous cADPR pathway.

Materials:

• Adherent or suspension cells

• Cell-permeant fluorescent Ca²⁺ indicator (e.g., Fura-2 AM, Fluo-4 AM)

• Agonist known to stimulate cADPR production (e.g., acetylcholine in some cell types)

• cADPR antagonist (e.g., 8-Br-cADPR)

• Fluorescence microscope with an imaging system

Procedure:

• Cell Seeding: Seed cells on a glass-bottom dish or coverslip suitable for microscopy.

• Dye Loading: Incubate the cells with a cell-permeant Ca²⁺ indicator in a physiological buffer. The "AM" ester allows the dye to cross the plasma membrane.

• De-esterification: Wash the cells and incubate them in fresh buffer to allow intracellular esterases to cleave the AM group, trapping the active dye inside the cells.

• Baseline Imaging: Mount the dish on the microscope and acquire baseline fluorescence images over time.

• Stimulation: Add the agonist to the cells and continue to acquire images to capture the Ca²⁺ response.

• Inhibition (for validation): In a separate experiment, pre-incubate the cells with a cADPR antagonist (e.g., 8-Br-cADPR) before adding the agonist to confirm the involvement of the cADPR pathway. 7[15]. Data Analysis: Analyze the image series to quantify the change in fluorescence intensity over time, which corresponds to the change in intracellular Ca²⁺ concentration.

Causality Behind Experimental Choices:

• Cell-Permeant Dyes: These dyes are essential for non-invasively measuring Ca²⁺ in living cells.

• Agonist and Antagonist: The use of a specific agonist that activates the cADPR pathway and a corresponding antagonist provides strong evidence for the involvement of this pathway in the observed Ca²⁺ signal.

Experimental Workflow for Intact Cell Calcium Imaging

Caption: A typical workflow for an intact cell calcium imaging experiment.

Conclusion and Future Directions

The cyclic ADP-ribose signaling pathway represents a fundamental and widespread mechanism for the regulation of intracellular calcium. Its intricate interplay with ryanodine receptors, modulated by accessory proteins, allows for fine-tuned control of Ca²⁺ release in response to a diverse array of stimuli. The availability of tools such as cADPR ammonium salt and specific antagonists has been instrumental in dissecting this pathway and understanding its role in both health and disease.

Future research will likely focus on several key areas:

• Structural Biology: High-resolution structures of cADPR in complex with its binding partners will provide deeper insights into its mechanism of action.

• Pharmacological Development: The development of more potent and specific modulators of the cADPR pathway holds therapeutic promise for a range of diseases, including diabetes, cardiovascular disorders, and cancer. *[11] Spatiotemporal Dynamics: Advanced imaging techniques will be crucial for understanding the precise localization and timing of cADPR signaling within cellular microdomains.

A thorough understanding of the cADPR signaling mechanism is not only of fundamental scientific importance but also offers exciting opportunities for the development of novel therapeutic strategies.

References

• Lee, H. C. (1997). Mechanisms of calcium signaling by cyclic ADP-ribose and NAADP. Physiological Reviews, 77(4), 1133–1164. [Link]

• Graeff, R. M., & Lee, H. C. (2002). Cyclic ADP-ribose. A new component of calcium signaling. Journal of Biological Chemistry, 277(48), 45863-45866.

• Takasawa, S. (2022). CD38–Cyclic ADP-Ribose Signal System in Physiology, Biochemistry, and Pathophysiology. International Journal of Molecular Sciences, 23(8), 4306. [Link]

• Wikipedia. (n.d.). Cyclic ADP-ribose. In Wikipedia. Retrieved from [Link]

• Lee, H. C., Aarhus, R., & Walseth, T. F. (1993). Cyclic ADP ribose activation of the ryanodine receptor is mediated by calmodulin. Science, 261(5123), 914–917.
• Galione, A., Cui, Y., Empson, R., Iino, S., Wilson, H., & Terrar, D. (1995). Cyclic ADP-ribose and the regulation of calcium-induced calcium release in eggs and cardiac myocytes. Journal of Experimental Biology, 198(Pt 1), 193–202.
• Ge, Z. D., & Zhang, D. X. (2005). Vascular physiology of a Ca2+ mobilizing second messenger - cyclic ADP - ribose. Sheng Li Xue Bao, 57(3), 251–260.
• Macgregor, A., D'Souza, A., & Sitsapesan, R. (2010). From eggs to hearts: what is the link between cyclic ADP-ribose and ryanodine receptors?. Acta Physiologica, 198(4), 421–435.
• Zhao, Y. J., Zhang, H. M., & Lam, C. M. (2014). Roles and mechanisms of the CD38/cyclic adenosine diphosphate ribose/Ca2+ signaling pathway. World Journal of Gastroenterology, 20(7), 1619–1626.
• Kim, H., Jacobson, E. L., & Jacobson, M. K. (1993). Synthesis and degradation of cyclic ADP-ribose by NAD glycohydrolases. Science, 261(5126), 1330–1333.
• Guse, A. H. (2002). Cyclic ADP-ribose (cADPR) and Nicotinic Acid Adenine Dinucleotide Phosphate (NAADP): Novel Regulators of Ca 2+-Signaling and Cell Function. Current Molecular Medicine, 2(3), 273-282.
• Kim, H., Jacobson, E. L., & Jacobson, M. K. (1993). Synthesis and degradation of cyclic ADP-ribose by NAD glycoh. Science, 261(5126), 1330-1333.
• Lee, H. C. (1999). A unified mechanism of enzymatic synthesis of two calcium messengers: cyclic ADP-ribose and NAADP. Journal of Biological Chemistry, 274(23), 15971–15974.
• Li, P. L., Ge, Z. D., & Zhang, D. X. (2000). cADP-ribose activates reconstituted ryanodine receptors from coronary arterial smooth muscle.
• Sitsapesan, R., McGarry, S. J., & Williams, A. J. (1994). Cyclic ADP-ribose competes with ATP for the adenine nucleotide binding site on the cardiac ryanodine receptor Ca(2+)-release channel.
• Gonzalez-Reyes, S., Treviño-Lozano, A., & Zarain-Herzberg, A. (2021). Pharmacological and endogenous modulators of ryanodine receptor physiology. Frontiers in Physiology, 12, 706456.
• Gul, R., Park, D. R., Shawl, A. I., Im, S. Y., Nam, T. S., & Lee, S. H. (2016). Nicotinic Acid Adenine Dinucleotide Phosphate (NAADP) and Cyclic ADP-Ribose (cADPR)
• Jude, J. A., Panettieri, R. A., Jr, & Amrani, Y. (2016). CD38/cADPR Signaling Pathway in Airway Disease: Regulatory Mechanisms. Journal of Immunology Research, 2016, 7898530.
• Park, D. R. (2022). Roles of cADPR and NAADP in pancreatic beta cell signaling.
• Guse, A. H. (2004). Biochemistry, biology, and pharmacology of cyclic adenosine diphosphoribose (cADPR). Current Medicinal Chemistry, 11(7), 847–855.
• Guse, A. H. (2004). Biochemistry, Biology, and Pharmacology of Cyclic Adenosine Diphosphoribose (cADPR). Current Medicinal Chemistry, 11(7), 847-855.
• Takasawa, S. (2022). CD38-Cyclic ADP-Ribose Signal System in Physiology, Biochemistry, and Pathophysiology. International Journal of Molecular Sciences, 23(8), 4306.
• Fliegert, R., Riekehr, W. M., & Guse, A. H. (2020). Does Cyclic ADP-Ribose (cADPR) Activate the Non-selective Cation Channel TRPM2?. Frontiers in Immunology, 11, 2018.
• Li, P. L., & Zhang, D. X. (2006). Cyclic ADP-Ribose and NAADP in Vascular Regulation and Diseases. Journal of Biomedical Science, 13(2), 165–175.
• Li, S., Li, Y., & He, Z. (2021).
• White, T. A., Kannan, M. S., & Walseth, T. F. (2003). Model depicting the CD38/cADPR signaling pathway of intracellular Ca 2+ regulation in airway smooth muscle. American Journal of Physiology-Lung Cellular and Molecular Physiology, 285(3), L523-L533.

• PubChem. (n.d.). Cyclic ADP-Ribose. Retrieved from [Link]

• JoVE. (2022, July 30). Measuring Spatial & Temporal Ca2+ Signals In Arabidopsis Plants. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Calcium Imaging Protocols and Methods. Retrieved from [Link]

• Dogan, S., Deshpande, D. A., & Kannan, M. S. (2010). CD38/cADPR‐mediated calcium signaling in a human myometrial smooth muscle cell line, PHM1. American Journal of Physiology-Cell Physiology, 299(3), C695-C705.

• DC Chemicals. (n.d.). Cyclic ADP-ribose ammonium. Retrieved from [Link]

• Zhang, L., Zhang, J., & Li, H. (2015).
• Li, S., Li, Y., & He, Z. (2021). Sarm1 activation produces cADPR to increase intra-axonal Ca++ and promote axon degeneration in PIPN. Neuron, 109(12), 1951-1965.e7.

• University of Pennsylvania. (n.d.). Calcium Flux Protocol. Retrieved from [Link]

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• 4. Cyclic ADP-ribose and the regulation of calcium-induced calcium release in eggs and cardiac myocytes. — Department of Pharmacology [pharm.ox.ac.uk]
• 5. Vascular physiology of a Ca2+ mobilizing second messenger - cyclic ADP - ribose - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. Cyclic ADP-Ribose (ammonium salt) | Cayman Chemical | Biomol.com [biomol.com]
• 8. Cyclic ADP-ribose. A new component of calcium signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and degradation of cyclic ADP-ribose by NAD glycohydrolases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Roles and mechanisms of the CD38/cyclic adenosine diphosphate ribose/Ca2+ signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Biochemistry, biology, and pharmacology of cyclic adenosine diphosphoribose (cADPR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Nicotinic Acid Adenine Dinucleotide Phosphate (NAADP) and Cyclic ADP-Ribose (cADPR) Mediate Ca2+ Signaling in Cardiac Hypertrophy Induced by β-Adrenergic Stimulation | PLOS One [journals.plos.org]
• 14. CD38/cADPR Signaling Pathway in Airway Disease: Regulatory Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 15. CD38/cADPR‐mediated calcium signaling in a human myometrial smooth muscle cell line, PHM1 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: cADPR Ammonium Salt as a Ryanodine Receptor Modulator

Executive Summary

Cyclic Adenosine Diphosphate Ribose (cADPR) is a potent, endogenous secondary messenger that mobilizes intracellular calcium (

) stores.[1][2] Unlike direct agonists (e.g., caffeine or ryanodine), cADPR functions primarily as a modulator of the Ryanodine Receptor (RyR), sensitizing the channel to Calcium-Induced Calcium Release (CICR).

This guide focuses on the Ammonium Salt formulation of cADPR. While functionally identical to the free acid or sodium salt forms in solution, the ammonium salt is frequently selected for its enhanced stability during lyophilization and solubility profiles. However, its use requires strict adherence to pH buffering protocols to prevent hydrolysis and ensure experimental reproducibility.

Part 1: Chemical & Physical Profile[3]

The ammonium salt of cADPR is a lyophilized, hygroscopic solid. Its stability is the single most critical factor in experimental success; cADPR is prone to hydrolysis, converting into the biologically inactive (or antagonistic) ADP-ribose.

Material Specifications

Property	Specification
Chemical Name	Cyclic Adenosine 5'-diphosphate ribose, ammonium salt
Molecular Weight	~541.3 (Free acid basis) +
Solubility	Water (>50 mM), Methanol (Low)
Appearance	White to off-white lyophilized powder
Stability	Hydrolyzes at alkaline pH (>8.0) and high temperatures.
Storage	-20°C (Solid); -80°C (Solution). Desiccate.

Reconstitution & Handling Protocol

Causality: The ammonium counter-ion is volatile and weakly acidic. Dissolving the salt directly in unbuffered water may result in a slightly acidic solution, which is generally stable. However, physiological assays require pH 7.2–7.4.

• Solvent Choice: Reconstitute in high-purity, nuclease-free water or 10 mM HEPES (pH 7.0).

  • Avoid: Phosphate buffers for long-term storage (precipitate risk with

    later).

• Aliquot Strategy: Freeze-thaw cycles degrade cADPR.

  • Prepare a 10 mM Master Stock .

  • Aliquot into single-use volumes (e.g., 10–50 µL).

  • Snap-freeze in liquid nitrogen; store at -80°C.

• QC Check: Verify concentration using UV absorbance (

  ).
  • (at pH 7.0).

Part 2: Mechanistic Pharmacology

cADPR does not open the RyR channel in the absence of calcium. Instead, it shifts the calcium activation curve to the left, allowing physiological levels of cytosolic

to trigger release.

The "Co-Agonist" Mechanism

The action of cADPR is tissue- and isoform-specific, predominantly affecting RyR2 (cardiac) and RyR3 , with less efficacy on RyR1 (skeletal).

• FKBP12.6 Displacement: In cardiac myocytes, cADPR competes with the stabilizing protein FKBP12.6 (calstabin2). Removing FKBP12.6 relieves inhibition on RyR2, increasing the Open Probability (

  ).

• Calmodulin (CaM) Requirement: In many systems (e.g., sea urchin eggs), cADPR efficacy is strictly dependent on the presence of Calmodulin.

• SR Lumenal Loading: cADPR efficacy is enhanced when the Sarcoplasmic Reticulum (SR) is heavily loaded with

  (high luminal gain).

Mechanistic Pathway Diagram

Caption: cADPR sensitizes RyR2 by promoting the dissociation of the inhibitory subunit FKBP12.6, thereby lowering the threshold for Calcium-Induced Calcium Release (CICR).

Part 3: Experimental Applications

Since cADPR is membrane-impermeant, it cannot be applied extracellularly to intact cells. Protocols must involve permeabilization , microsomes , or microinjection .

Protocol A: Release in Permeabilized Myocytes

This is the gold-standard assay for assessing cADPR efficacy in a physiological context.

1. Cell Isolation & Permeabilization

• Isolate: Cardiomyocytes via enzymatic digestion (collagenase).

• Permeabilize: Treat cells with Saponin (50 µg/mL) for 30–60 seconds.

  • Why: Saponin selectively perforates the plasma membrane (cholesterol-rich) while leaving the SR membrane (low cholesterol) intact.

• Wash: Immediately wash with "Internal Solution" to remove saponin.

2. Internal Solution Setup (Simulated Cytosol)

The buffer must mimic the intracellular environment to maintain RyR function.

• Base: 100 mM K-Aspartate, 20 mM KCl, 10 mM HEPES, pH 7.2.

• Energy Regeneration: 5 mM ATP, 5 mM Phosphocreatine, 5 U/mL Creatine Phosphokinase.

  • Why: SERCA pumps need ATP to load the SR before release can be triggered.

• Free

  Clamp: 1 mM EGTA + calculated to set free .

3. Detection & Triggering

• Indicator: Add Fluo-4 pentapotassium salt (cell-impermeant form) at 20 µM.

• Loading Phase: Perfuse cells with Internal Solution for 2 minutes. Observe Fluo-4 signal rise (SR uptake).

• Agonist Application:

  • Control: Buffer only.

  • Test: 1–10 µM cADPR Ammonium Salt .

• Readout: Measure

  using confocal line-scanning.

Protocol B: Microsomal Release Assay

Used for quantitative dose-response curves (EC50 determination).

• Preparation: Isolate heavy SR microsomes from cardiac tissue.

• Passive Loading: Incubate microsomes with

  and ATP for 10 minutes.

• Filtration: Add Ruthenium Red (blocker) to stop uptake.

• Efflux: Add cADPR (0.1 – 10 µM).

• Quantification: Filter rapidly and count radioactivity remaining on the filter vs. filtrate.

Experimental Workflow Diagram

Caption: Workflow for assessing cADPR activity in permeabilized cells. Fresh dilution of the ammonium salt stock is critical to prevent hydrolysis.

Part 4: Data Interpretation & Troubleshooting

Quantitative Expectations

cADPR acts in a graded manner. Unlike IP3, which releases calcium quantally, cADPR often increases the frequency of calcium sparks rather than just the amplitude.

Parameter	Typical Value / Observation	Notes
EC50	0.5 – 2.0 µM	Dependent on Calmodulin levels.
Maximal Effect	5 – 10 µM	Higher conc. may cause desensitization.[3]
Antagonist	8-Bromo-cADPR	Use at 10–50 µM to confirm specificity.
RyR Blocker	Ruthenium Red or Ryanodine (High conc)	Should completely abolish the signal.

Troubleshooting Guide

• Issue: No Response.

  • Cause 1: Hydrolysis. Did you leave the cADPR stock at Room Temp > 1 hour?

  • Cause 2: Loss of Accessory Proteins. Saponin treatment was too harsh or too long, washing out Calmodulin or FKBP12.6. Solution: Add exogenous Calmodulin (1 µM) to the buffer.

  • Cause 3: Wrong RyR Isoform. Skeletal muscle (RyR1) responds poorly compared to Cardiac (RyR2) or Sea Urchin eggs.

• Issue: High Background.

  • Cause: Free

    in buffer is too high (>300 nM), triggering spontaneous release before cADPR addition.

References

• Galione, A., Lee, H. C., & Busa, W. B. (1991).

  -induced release becomes insensitive to caffeine, but responsive to cyclic ADP-ribose, in sea urchin eggs. Science, 253(5024), 1143–1146.

• Lee, H. C. (2001). Physiological functions of cyclic ADP-ribose and NAADP as calcium messengers. Annual Review of Pharmacology and Toxicology, 41, 317–345.

• Guse, A. H. (2013). Measuring

  release evoked by cyclic ADP-ribose.[2] Cold Spring Harbor Protocols, 2013(6), 574–578.[2]

• Meszaros, L. G., Bak, J., & Chu, A. (1993). Cyclic ADP-ribose as an endogenous regulator of the non-skeletal type ryanodine receptor

  channel. Nature, 364(6432), 76–79.

• Walseth, T. F., & Lee, H. C. (1993). Synthesis and characterization of antagonists of cyclic-ADP-ribose-induced

  release. Biochimica et Biophysica Acta (BBA), 1178(3), 235–242.

Sources

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• 2. Measuring Ca2+ release evoked by cyclic adp-ribose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Agonist efficiency from concentration-response curves: Structural implications and applications - PMC [pmc.ncbi.nlm.nih.gov]

The CD38 Ecto-Enzymatic Pathway: Mechanisms of Cyclic ADP-Ribose Synthesis and Signaling

Topic: CD38 Enzyme Cyclic ADP-Ribose Synthesis Pathway Content Type: Technical Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

[1]

Executive Summary: The CD38 Paradox

CD38 (Cluster of Differentiation 38) presents a unique biochemical paradox. Structurally, it is a Type II transmembrane glycoprotein with its catalytic domain facing the extracellular space (ecto-enzyme). Functionally, it governs the synthesis of cyclic ADP-ribose (cADPR), a potent intracellular second messenger responsible for calcium mobilization from the endoplasmic reticulum (ER).[1][2]

This guide deconstructs the CD38 pathway, moving beyond basic definitions to explore the catalytic "partitioning" mechanism, the resolution of the topological paradox, and validated protocols for quantifying cyclase activity against a background of dominant hydrolase activity.

Molecular Mechanism: The "Partitioning" Reaction

Unlike simple synthases, CD38 is a promiscuous enzyme acting as both an ADP-ribosyl cyclase and a cADPR hydrolase . The synthesis of cADPR is not a standalone reaction but a competitive outcome of a common intermediate.

The Catalytic Cycle

The reaction proceeds via a "base-exchange" mechanism involving a covalent intermediate.

• Substrate Binding: NAD+ binds to the active site.

• Nicotinamide Cleavage: The

  -glycosidic bond between nicotinamide and the ribose is cleaved.[3][4]

• Intermediate Formation: A highly unstable ADP-ribosyl oxocarbonium ion intermediate is formed. Crucially, this is stabilized by the conserved residue Glu226 (in human CD38).

• Nucleophilic Attack (The Partition): The intermediate is attacked by one of two nucleophiles:

  • Path A (Cyclization): The N1 nitrogen of the adenine ring attacks the C1' of the ribose, forming the cyclic linkage (cADPR).

  • Path B (Hydrolysis): A water molecule attacks the C1', resulting in linear ADP-ribose (ADPR).

Critical Insight: Under physiological conditions (pH 7.4), CD38 is inefficient. The partition ratio heavily favors hydrolysis (

ADPR) over cyclization ( cADPR). However, this ratio is plastic; acidic pH or specific mutations (e.g., residues near the active site acting as "water excluders") can shift the balance toward cADPR synthesis.

Key Structural Residues

Residue	Function	Impact of Mutation
Glu226	Catalytic nucleophile	Null mutant. Essential for both cyclase and hydrolase activity.
Lys129	cADPR binding	Loss of hydrolase activity (accumulation of cADPR).[2][5][6]
Trp125/189	Hydrophobic stacking	Orients the adenine ring to facilitate cyclization.

The Topological Paradox & Signaling

How does an ecto-enzyme control intracellular calcium?

• Transport Mechanism: cADPR produced extracellularly is transported into the cell via nucleoside transporters (e.g., CNT/ENT families) or connexin hemichannels (Cx43).

• Internalization: CD38 can be internalized into endosomes, where the acidic environment favors the synthesis of NAADP (another Ca2+ messenger) and potentially cADPR.

• Type III Orientation: Recent evidence suggests a subset of CD38 exists in a Type III orientation (cytosolic catalytic domain), allowing direct intracellular synthesis.[7]

Visualization: The Signaling Cascade

The following diagram illustrates the flow from NAD+ consumption to Calcium release.

Caption: The CD38 catalytic partition showing the divergence between cADPR synthesis (signal) and ADPR hydrolysis (waste/metabolism).[1][3][5][7][8][9]

Validated Experimental Protocols

Quantifying CD38 cyclase activity is difficult due to the overwhelming hydrolase background. Two distinct approaches are recommended depending on the research goal.

Protocol A: HPLC Analysis (The Stoichiometric Gold Standard)

Use this for kinetic characterization and determining the precise Cyclase:Hydrolase ratio.

Materials:

• Column: Strong Anion Exchange (SAX) or C18 Reverse Phase (with ion-pairing agent).

• Mobile Phase: 10 mM Potassium Phosphate (pH 6.0) + Methanol gradient.

• Stop Solution: 0.6 M Perchloric Acid (PCA).

Workflow:

• Preparation: Incubate recombinant CD38 (20-50 ng) with 100

  M NAD+ in HEPES buffer (pH 7.4) at 37°C.[10]

• Quenching: At defined timepoints (0, 5, 10, 30 min), remove aliquots and immediately mix with ice-cold PCA to stop the reaction and precipitate protein.

• Neutralization: Neutralize with

  to pH 7.0. Centrifuge to remove salt precipitate.

• Injection: Inject 20

  L into HPLC.

• Detection: Monitor UV absorbance at 254 nm.

  • Elution Order (Typical C18): Nicotinamide

    cADPR NAD+ ADPR.[11][12]

• Calculation:

Protocol B: NGD+ Fluorometric Assay (High-Throughput Screening)

Use this for drug screening. NGD+ (Nicotinamide Guanine Dinucleotide) is a surrogate substrate that CD38 cyclizes into cGDPR (fluorescent) but cannot hydrolyze efficiently, isolating the cyclase activity.

Workflow:

• Plate Setup: Use black 96-well plates.

• Reagent Mix: Prepare Assay Buffer (20 mM Tris-HCl, pH 7.4). Add 50

  M NGD+.

• Initiation: Add CD38 enzyme or cell lysate.[13]

• Readout: Measure fluorescence continuously for 30 mins.

  • Excitation: 300 nm

  • Emission: 410 nm

• Validation: The accumulation of cGDPR is stable (unlike cADPR, which would degrade), providing a linear signal proportional to cyclase activity.

Therapeutic Implications: Inhibitor Classes

Targeting the cADPR pathway is a priority in oncology (Multiple Myeloma) and metabolic aging (NAD+ restoration).

Inhibitor Class	Mechanism of Action	Example Compounds	Application
Type I (Covalent)	Irreversible binding to active site residues.	Ara-F-NAD	Structural biology tools.
Type II (Competitive)	Competes with NAD+ for the binding pocket.	78c , Apigenin, Kuromanin	Metabolic enhancement (NAD+ boosting).
Type III (Allosteric)	Distorts the enzyme to favor the "closed" inactive state.	Thiazoloquin(az)olin(on)es	Investigational oncology.
Antibodies	ADCC/CDC mediated cell death + Enzyme modulation.	Daratumumab , Isatuximab	Multiple Myeloma (FDA Approved).

Visualization: Assay Validation Logic

Caption: Decision tree for selecting the appropriate CD38 activity assay based on data requirements.

References

• Lee, H. C. (2006). Structure and enzymatic functions of human CD38.[14][2][8] Molecular Medicine, 12(11-12), 317-323. Link

• De Oliveira, G. C., et al. (2018).[11][15] Measuring CD38 Hydrolase and Cyclase Activities: 1,N6-Ethenonicotinamide Adenine Dinucleotide (ε-NAD) and Nicotinamide Guanine Dinucleotide (NGD) Fluorescence-based Methods.[4][11][15] Bio-protocol, 8(14).[11][15] Link

• Liu, Q., et al. (2005). Crystal structure of human CD38 extracellular domain. Structure, 13(9), 1331-1339. Link

• Chini, E. N. (2009).[4] CD38 as a regulator of cellular NAD: a novel potential pharmacological target for metabolic conditions.[4][15] Current Pharmaceutical Design, 15(1), 57-63.[4] Link

• Zhao, Y. J., et al. (2012). Topological paradox of CD38/cADPR signaling. Journal of Biological Chemistry, 287(53). Link

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• 3. Computational characterization for catalytic activities of human CD38's wild type, E226 and E146 mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bio-protocol.org [bio-protocol.org]
• 5. CD38–Cyclic ADP-Ribose Signal System in Physiology, Biochemistry, and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pnas.org [pnas.org]
• 8. CD38/cADPR‐mediated calcium signaling in a human myometrial smooth muscle cell line, PHM1 - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. The CD38/cyclic ADP-ribose system: a topological paradox - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Measuring CD38 Hydrolase and Cyclase Activities: 1,N6-Ethenonicotinamide Adenine Dinucleotide (ε-NAD) and Nicotinamide Guanine Dinucleotide (NGD) Fluorescence-based Methods - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Quantification of Endogenous cADPR in Mammalian Cells

Executive Summary

Cyclic ADP-ribose (cADPR) is a potent second messenger responsible for mobilizing intracellular

from ryanodine receptor (RyR) stores. Despite its physiological significance, quantifying endogenous cADPR is notoriously difficult due to its low cellular concentration (nanomolar range) and the overwhelming presence of its precursor, NAD+, which interferes with enzymatic assays.

This guide details the two most rigorous methodologies for cADPR quantification: the Enzymatic Cycling Assay (the biological gold standard) and LC-MS/MS (the chemical gold standard). It prioritizes the elimination of NAD+ interference and the preservation of cADPR stability during extraction.

Part 1: The Biological Context & Analytical Challenge

The Signaling Pathway

cADPR is synthesized from NAD+ by ADP-ribosyl cyclases (primarily CD38 and CD157 in mammals).[1][2][3][4] It functions by sensitizing RyRs in the endoplasmic reticulum (ER), triggering

release.

Figure 1: The cADPR signaling axis. CD38 converts NAD+ to cADPR, which gates RyR channels to release ER calcium.

The Analytical Challenge: The "NAD+ Problem"

The fundamental difficulty in measuring cADPR is the signal-to-noise ratio caused by NAD+.

• Intracellular NAD+:

• Intracellular cADPR:

Since the enzymatic cycling assay relies on converting cADPR back into NAD+ for detection, even a 0.01% carryover of endogenous NAD+ will mask the cADPR signal entirely. Therefore, absolute removal of endogenous NAD+ is the critical success factor.

Part 2: Sample Preparation (Critical Workflow)

Objective: Extract cADPR while preventing enzymatic degradation and removing proteins. Standard: Perchloric Acid (PCA) or Trichloroacetic Acid (TCA) extraction.

Protocol A: PCA Extraction[5]

• Lysis: Add ice-cold 0.6 M Perchloric Acid (PCA) directly to cell pellets or tissue powder.

  • Why: Instantly denatures proteins (stopping CD38/hydrolase activity) and stabilizes nucleotides.

• Sonication: Sonicate on ice (3 x 10 sec) to ensure complete membrane disruption.

• Clarification: Centrifuge at

  for 10 min at 4°C. Collect supernatant.

• Neutralization (The Freon/Amine Method):

  • Mix supernatant with solvent containing 1,1,2-trichlorotrifluoroethane (Freon) and tri-n-octylamine (3:1 ratio).

  • Vortex vigorously for 1 min. Centrifuge to separate phases.

  • Mechanism:[5][6][7][8] The amine neutralizes the acid, and the organic phase extracts the amine-acid complex, leaving a neutral aqueous phase containing nucleotides.

  • Alternative: If Freon is unavailable (environmental restrictions), use TCA extraction followed by Ether washing .

Part 3: Quantification Methodologies

Method 1: The Enzymatic Cycling Assay (Gold Standard)

This method utilizes the unique reversibility of the Aplysia ADP-ribosyl cyclase enzyme.

Mechanism:

• Elimination: Endogenous NAD+ is destroyed using a specific NADase.

• Conversion: cADPR is converted back to NAD+ by Aplysia cyclase in the presence of high Nicotinamide (mass action law forces reverse reaction).

• Amplification: The generated NAD+ drives a cycling reaction (Alcohol Dehydrogenase) that produces fluorescent Resorufin.[1][2][4]

Figure 2: The Cycling Assay Workflow. Note the critical intermediate step of removing the NADase before conversion.

Detailed Protocol:

• NAD+ Removal: Treat neutral extract with NADase (e.g., from Neurospora crassa) for 30 min at 37°C.

• Enzyme Removal: Remove NADase using a molecular weight cutoff filter (e.g., 10 kDa) or by rapid heat inactivation (if the specific NADase is heat-labile and cADPR is stable). Note: Filtration is safer.

• Conversion Reaction:

  • Add Aplysia ADP-ribosyl cyclase (

    ) + Nicotinamide (30 mM).

  • Incubate 30 min at Room Temp.

  • Result: cADPR is converted to NAD+.[2][4][9]

• Cycling Reaction:

  • Add reagent mix: Alcohol Dehydrogenase (ADH) , Ethanol , Resazurin , and Diaphorase .

  • Incubate 2–4 hours.

  • Measure Fluorescence (Ex 544 nm / Em 590 nm).

• Calculation: Compare slope of fluorescence generation against a cADPR standard curve (0–50 nM).

Method 2: LC-MS/MS (Validation Standard)

Liquid Chromatography-Tandem Mass Spectrometry offers direct detection without enzymatic conversion, but requires high-end instrumentation to resolve cADPR from ADPR and NAD+.

Key Parameters:

• Column: Anion Exchange (e.g., Atlantis Premier BEH C18 AX) or Porous Graphitic Carbon (Hypercarb).

• Mobile Phase: Ammonium acetate or Ammonium bicarbonate (pH 8-9) is often required to deprotonate the phosphates for separation.

• Transitions (MRM):

  • Precursor:

    (M-H)-

  • Product Ions:

    (Adenine-ribose-phosphate fragment).

Part 4: Data Interpretation & Reference Values

When analyzing results, ensure normalization to total protein (mg) or cell count (

cells) .

Tissue / Cell Type	Typical cADPR Concentration	Reference
Rat Liver	pmol/mg protein
Jurkat T-Cells	pmol/ cells
Rat Brain	pmol/mg protein
General Mammalian	10 – 100 nM (Intracellular)

Troubleshooting Guide

• High Background: Incomplete removal of endogenous NAD+. Increase NADase incubation time or check filter integrity.

• No Signal: Acid hydrolysis of cADPR during extraction. Ensure rapid neutralization.

• Signal Drift: Instability of Resazurin. Prepare cycling mix fresh and protect from light.

References

• Graeff, R., & Lee, H. C. (2002). A novel cycling assay for cellular cADP-ribose with nanomolar sensitivity. Biochemical Journal.

• Guse, A. H., et al. (1998). Quantification of intracellular levels of cyclic ADP-ribose by high-performance liquid chromatography. Journal of Chromatography B.

• Walseth, T. F., et al. (1991). Determination of endogenous levels of cyclic ADP-ribose in rat tissues. Biochimica et Biophysica Acta.

• Li, E., et al. (2022). Measurement of the cADPR levels in DRGs. Bio-protocol.

• Du, Z., et al. (2024). Development and validation of an LC-MS/MS method for quantifying NAD+ and related metabolites. Journal of Chromatography A.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A novel cycling assay for cellular cADP-ribose with nanomolar sensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Unifying mechanism for Aplysia ADP-ribosyl cyclase and CD38/NAD(+) glycohydrolases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Unifying mechanism for Aplysia ADP-ribosyl cyclase and CD38/NAD(+) glycohydrolases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Mechanism of Cyclizing NAD to Cyclic ADP-ribose by ADP-ribosyl Cyclase and CD38 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Cyclic ADP-Ribose (cADPR) Ammonium Salt [CAS 119340-53-3]: A Technical Whitepaper on Calcium Signaling Mechanisms and Experimental Methodologies

Executive Summary

Cyclic ADP-ribose (cADPR) is a highly potent, endogenous cyclic nucleotide that functions as a universal second messenger for intracellular calcium (Ca²⁺) mobilization (1)[1]. By acting as a physiological allosteric modulator of the Ryanodine Receptor (RyR) and synergizing with TRPM2 channels, cADPR orchestrates Calcium-Induced Calcium Release (CICR) across diverse biological systems, from vascular smooth muscle to neural synapses. This whitepaper provides an in-depth technical analysis of the ammonium salt formulation of cADPR (CAS 119340-53-3), detailing its structural properties, signaling mechanics, and field-validated experimental protocols designed for rigorous, self-validating pharmacological research.

Physicochemical Profiling & Structural Dynamics

The defining structural feature of cADPR is its macrocyclic ring system, formed when the C-1 of the terminal ribose is covalently linked via an N1-glycosidic bond to the adenine nucleobase (2)[2]. This cyclization distinguishes it from its linear precursor, NAD⁺, and its degradation product, ADP-ribose (ADPR). For in vitro and non-human in vivo laboratory applications, cADPR is predominantly synthesized and stabilized as an ammonium salt to preserve the integrity of the fragile N1-glycosidic bond against ambient hydrolysis (3)[3].

Quantitative Physicochemical Properties

Property	Specification
Chemical Name	Cyclic adenosine diphosphate ribose ammonium salt
CAS Registry Number	119340-53-3
Molecular Formula (Free Acid)	C₁₅H₂₁N₅O₁₃P₂
Molar Mass	541.30 g/mol
Appearance	White to off-white lyophilized solid
Purity	≥ 98% (HPLC / UV at 260 nm)
Extinction Coefficient (ε)	12,400 at λmax 260 nm (pH 7.0)
Primary Target Receptors	Ryanodine Receptor (RyR), TRPM2

Mechanistic Framework: The cADPR-RyR Signaling Axis

The biological activity of cADPR is governed by a highly regulated enzymatic lifecycle. It is synthesized from NAD⁺ by the bifunctional ectoenzyme CD38 (and its homolog CD157), which possesses both ADP-ribosyl cyclase and cADPR hydrolase activities (4)[4].

Once synthesized, cADPR mobilizes intracellular calcium primarily by targeting the Ryanodine Receptor (RyR) on the endoplasmic/sarcoplasmic reticulum. Mechanistically, cADPR competes directly with ATP for the adenine nucleotide-binding site on the RyR, sensitizing the channel to basal cytosolic Ca²⁺ and thereby triggering a massive efflux of calcium from the ER into the cytosol (5)[5]. Furthermore, cADPR acts synergistically with ADPR to facilitate extracellular Ca²⁺ influx via plasma membrane TRPM2 channels (6)[6].

Figure 1: cADPR synthesis via CD38 and its activation of RyR and TRPM2 calcium channels.

Validated Experimental Methodologies

To investigate cADPR properties accurately, protocols must be designed as self-validating systems to prevent false positives from alternative Ca²⁺ pathways (e.g., IP3R activation) or rapid enzymatic degradation.

Protocol A: Fluorometric Quantification of cADPR-Induced Ca²⁺ Release

Objective: Measure direct RyR-mediated Ca²⁺ efflux from isolated ER vesicles. Causality & Logic: Measuring net Ca²⁺ release in a crude homogenate is confounded by continuous Ca²⁺ re-uptake via SERCA pumps and mitochondrial buffering. To isolate the unidirectional RyR efflux, we must chemically paralyze these compensatory mechanisms. Furthermore, the inclusion of a specific cADPR antagonist (8-NH₂-cADPR) serves as an internal negative control to validate that the observed transient is strictly cADPR-dependent (7)[7].

Step-by-Step Methodology:

• Vesicle Isolation: Homogenize target tissue in 250 mM sucrose buffer (pH 7.2) and isolate the microsomal fraction via ultracentrifugation (100,000 × g).

• Store Loading: Incubate vesicles in a transport medium containing 10 µM CaCl₂, 3 mM ATP, and Fluo-3 dye for 60 minutes to achieve steady-state intravesicular Ca²⁺ accumulation.

• Inhibitor Blockade (Critical Step): Add 10 µM FCCP (carbonyl cyanide p-trifluoromethoxyphenylhydrazone) to uncouple mitochondria, and 200 µM Sodium Orthovanadate (Na₃VO₄) to inhibit SERCA Ca²⁺-ATPases.

• Baseline Establishment: Monitor Fluo-3 fluorescence (Ex: 506 nm / Em: 526 nm) until a stable baseline is achieved.

• Validation Control: In a parallel sample arm, pre-incubate vesicles with 10 µM 8-NH₂-cADPR for 1 minute prior to stimulation.

• cADPR Titration: Inject 1 µM cADPR ammonium salt into the cuvette. Record the rapid spike in fluorescence corresponding to RyR-mediated Ca²⁺ release.

Figure 2: Self-validating experimental workflow for cADPR-induced calcium release assays.

Protocol B: ADP-Ribosyl Cyclase Activity Assay via NGD⁺ Surrogate

Objective: Quantify the enzymatic production capability of CD38/cyclase in tissue extracts. Causality & Logic: Direct measurement of cADPR synthesis using NAD⁺ is highly unstable because the CD38 ectoenzyme rapidly hydrolyzes the newly formed cADPR into ADPR. To bypass this, we utilize Nicotinamide Guanine Dinucleotide (NGD⁺) as a surrogate substrate. CD38 cyclizes NGD⁺ into cyclic GDP-ribose (cGDPR). Unlike cADPR, cGDPR is resistant to hydrolysis and is highly fluorescent, allowing for precise, continuous, and artifact-free kinetic tracking (8)[8].

Step-by-Step Methodology:

• Prepare tissue homogenate in a 20 mM Tris-HCl buffer (pH 7.2).

• Aliquot 50 µg of protein extract into a fluorometer cuvette maintained at 37°C.

• Initiate the reaction by adding 100 µM NGD⁺.

• Continuously monitor the emission of cGDPR at 410 nm (excitation at 300 nm) over a 10-minute window.

• Calculate specific cyclase activity (nmol cGDPR/min/mg protein) using a standard calibration curve of purified cGDPR.

Storage, Handling, and Pharmacological Integrity

The ammonium salt of cADPR is highly hygroscopic. Equal molar concentrations may appear vastly different in volume depending on ambient humidity exposure during handling.

• Storage: Must be stored lyophilized at -20°C (strictly) or -80°C (recommended) for long-term stability (3)[3].

• Reconstitution: Reconstitute in sterile, nuclease-free water or neutral buffer (pH 7.0) immediately prior to use. Avoid repeated freeze-thaw cycles, as the N1-glycosidic bond is susceptible to degradation in aqueous environments over time.

References

• Bionity: Cyclic ADP-ribose - Bionity. Retrieved from [Link][1]

• BIOLOG Life Science Institute: Technical Information about Cyclic ADP Ribose. Retrieved from [Link][3]

• Wikipedia: Cyclic ADP-ribose. Retrieved from [Link][2]

• Circulation Research (AHA Journals): Cyclic ADP-ribose competes with ATP for the adenine nucleotide binding site on the cardiac ryanodine receptor Ca(2+)-release channel. Retrieved from[Link][5]

• IOVS (ARVO Journals): Localization of the Cyclic ADP-Ribose-Dependent Calcium Signaling Pathway in Bovine Rod Outer Segments. Retrieved from [Link][8]

• PMC (NIH): Mobilization of Ca2+ by Cyclic ADP-Ribose from the Endoplasmic Reticulum of Cauliflower Florets. Retrieved from [Link][7]

• Springer Nature Experiments: Determination of ADP-Ribosyl Cyclase Activity, Cyclic ADP-Ribose, and Nicotinic Acid Adenine Dinucleotide Phosphate in Tissue Extracts. Retrieved from [Link][4]

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• 2. Cyclic ADP-ribose - Wikipedia [en.wikipedia.org]
• 3. biolog.de [biolog.de]
• 4. Determination of ADP-Ribosyl Cyclase Activity, Cyclic ADP-Ribose, and Nicotinic Acid Adenine Dinucleotide Phosphate in Tissue Extracts | Springer Nature Experiments [experiments.springernature.com]
• 5. ahajournals.org [ahajournals.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Mobilization of Ca2+ by Cyclic ADP-Ribose from the Endoplasmic Reticulum of Cauliflower Florets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. iovs.arvojournals.org [iovs.arvojournals.org]

The Modulatory Architecture: cADPR in Cardiac Excitation-Contraction Coupling

Topic: Role of Cyclic ADP-Ribose (cADPR) in Cardiac Myocyte Excitation-Contraction Coupling Content Type: Technical Guide / Whitepaper

Executive Summary

For decades, the dogma of cardiac excitation-contraction (E-C) coupling has centered on Calcium-Induced Calcium Release (CICR), where L-type

channel influx triggers massive release from the Sarcoplasmic Reticulum (SR) via Ryanodine Receptors (RyR2).[1] However, this binary view fails to explain the fine-tuning of cardiac contractility under stress or pathological remodeling.

Cyclic ADP-ribose (cADPR) has emerged not as a direct trigger, but as a potent allosteric modulator of RyR2. By stripping the stabilizing subunit FKBP12.6 from the RyR2 complex, cADPR sensitizes the channel to cytosolic calcium, effectively "lowering the threshold" for CICR. This guide dissects the molecular mechanisms, the "topological paradox" of its synthesis by CD38, and the experimental protocols required to isolate its function from the dominant CICR machinery.

The Molecular Architecture

To understand cADPR's role, we must first map the machinery responsible for its synthesis and its target interaction.

1.1 The Synthase: CD38 and the Topological Paradox

The primary enzyme for cADPR synthesis in the heart is CD38 (ADP-ribosyl cyclase).[2]

• The Paradox: CD38 is primarily an ecto-enzyme (Type II transmembrane glycoprotein) with its catalytic site facing the extracellular space.[2] However, its substrate (

  ) and its target (RyR2) are intracellular.

• The Resolution: Current evidence points to two mechanisms that resolve this:

  • Transport: Connexin 43 (Cx43) hemichannels may transport

    out and cADPR back into the cell.[3]

  • Internalization: Upon

    -adrenergic stimulation, CD38 is internalized into endosomes or the SR membrane, placing the catalytic domain in proximity to cytosolic .

1.2 The Target: RyR2 and FKBP12.6

Unlike

, which has its own specific receptor, cADPR targets the Ryanodine Receptor type 2 (RyR2) .[4]

• Mechanism: cADPR does not bind RyR2 directly. Instead, it binds to FKBP12.6 (Calstabin2), a regulatory protein that stabilizes RyR2 in the closed state.

• Action: cADPR binding causes FKBP12.6 to dissociate from RyR2.[4][5]

• Result: Removal of FKBP12.6 increases the Open Probability (

  ) of RyR2 and increases its sensitivity to luminal and cytosolic .

Mechanistic Signaling Pathway

The following diagram illustrates the signaling cascade from

-adrenergic stimulation to cADPR-mediated RyR2 modulation.

Figure 1: The cADPR signaling axis.[4][5] Note the critical step of FKBP12.6 dissociation, which "unlocks" the RyR2 channel.

Experimental Methodologies

Studying cADPR requires distinguishing its modulatory effect from the massive background noise of standard CICR. The following protocols are the gold standards for isolating this pathway.

3.1 Protocol A: Flash Photolysis of Caged cADPR

Objective: To prove causality by observing

sparks immediately following cADPR liberation, independent of membrane depolarization.

Reagents:

• Caged cADPR: NDBF-cADPR or DMN-cADPR (highly hydrolytically stable).

• Indicator: Fluo-4 AM (for

  imaging).

• Control: 8-Br-cADPR (membrane-permeant antagonist).

Workflow:

• Isolation: Enzymatically isolate ventricular myocytes (e.g., Guinea Pig, as Rat myocytes show lower cADPR sensitivity).

• Loading: Incubate myocytes with Caged cADPR (10-50 µM) via a patch pipette in whole-cell mode to ensure precise intracellular concentration.

• Baseline Imaging: Establish a baseline line-scan (confocal) to record resting

  spark frequency.

• Uncaging: Apply a UV flash (350–365 nm) using a localized spot illumination to liberate cADPR.

• Readout: Measure the immediate change in Spark Frequency (SpF) and Spark Amplitude.

  • Success Criteria: A 2-3 fold increase in SpF within 500ms of photolysis.

3.2 Protocol B: Lipid Bilayer Reconstitution (Mechanistic Validation)

Objective: To verify that cADPR acts on RyR2 via FKBP12.6 and not directly on the channel pore.

Workflow:

Figure 2: Bilayer workflow. The critical validation (Step 5) shows that if FKBP12.6 is removed pharmacologically (FK506), cADPR loses its effect.

Comparative Analysis: The Second Messenger Landscape

cADPR does not act alone. It functions alongside

and NAADP. The table below differentiates their roles in cardiac myocytes.

Feature	cADPR (Cyclic ADP-ribose)	(Inositol Trisphosphate)	NAADP
Primary Target	RyR2 (via FKBP12.6)	R (Type 2 in heart)	Two-Pore Channels (TPC)
Localization	Sarcoplasmic Reticulum (SR)	Nuclear Envelope / SR	Lysosomes / Acidic Stores
Mechanism	Sensitizes RyR2 to (Modulator)	Direct Release (Trigger)	Trigger (Lysosomal burst)
Physiological Role	Sustained contractility, -adrenergic gain	Hypertrophic signaling (Nuclear )	"Trigger for the trigger" (initiates CICR)
Key Antagonist	8-Br-cADPR	Xestospongin C	Ned-19

Pathological Implications & Therapeutic Targets

5.1 Heart Failure and Arrhythmias

In heart failure (HF), the coupling between L-type channels and RyR2 becomes defective.

• Dysregulation: CD38 expression is often upregulated in hypertrophic hearts.

• Consequence: Excess cADPR leads to chronic dissociation of FKBP12.6 from RyR2.

• The "Leaky" RyR2: This results in diastolic

  leak (sparks), which depletes SR load (reducing contractility) and generates delayed afterdepolarizations (DADs), triggering arrhythmias.

5.2 Therapeutic Strategy

Targeting the CD38-cADPR axis offers a way to fix the "leak" without blocking the channel entirely (which would stop the heart).

• Target: CD38 Inhibitors (e.g., flavonoids like Kuromanin).

• Target: Rycal drugs (RyR stabilizers). These drugs (e.g., JTV-519/K201) mimic the effect of FKBP12.6, rebinding to RyR2 and closing the leak caused by excess cADPR.

References

• Galione, A., et al. (1991). "

  -induced release in sea urchin egg microsomes: modulation by cyclic ADP-ribose." Science. Link

• Takasawa, S., et al. (1993). "Cyclic ADP-ribose in insulin secretion from pancreatic beta cells." Science. (Foundational paper establishing CD38 as the synthase). Link

• Higashida, H., et al. (2001). "Cyclic ADP-ribose as a second messenger in the nervous system and heart." Journal of Molecular Medicine. Link

• Gul, R., et al. (2016).[6][7][8] "Nicotinic Acid Adenine Dinucleotide Phosphate (NAADP) and Cyclic ADP-Ribose (cADPR) Mediate Ca2+ Signaling in Cardiac Hypertrophy Induced by β-Adrenergic Stimulation."[6][7][8][9] PLOS ONE. Link

• Zhang, H., et al. (2009). "Inhibition of ADP-ribosyl cyclase attenuates angiotensin II-induced cardiac hypertrophy." Cardiovascular Research.[10] Link

• Lin, W.K., et al. (2017).[6][11] "Synthesis of the Ca2+-mobilizing messengers NAADP and cADPR by intracellular CD38 enzyme in the mouse heart." Journal of Biological Chemistry. Link

• Zheng, Y.M., et al. (2002). "Role of FKBP12.6 in cADPR-induced activation of reconstituted ryanodine receptors from arterial smooth muscle." American Journal of Physiology. Link

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• 2. researchgate.net [researchgate.net]
• 3. Roles and mechanisms of the CD38/cyclic adenosine diphosphate ribose/Ca2+ signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rupress.org [rupress.org]
• 5. mdpi.com [mdpi.com]
• 6. The role of CD38 in ischemia reperfusion injury in cardiopulmonary bypass and thoracic transplantation: a narrative review - Gouchoe - Journal of Thoracic Disease [jtd.amegroups.org]
• 7. Nicotinic Acid Adenine Dinucleotide Phosphate (NAADP) and Cyclic ADP-Ribose (cADPR) Mediate Ca2+ Signaling in Cardiac Hypertrophy Induced by β-Adrenergic Stimulation. – 李汉璋 [web.pkusz.edu.cn]
• 8. Nicotinic Acid Adenine Dinucleotide Phosphate (NAADP) and Cyclic ADP-Ribose (cADPR) Mediate Ca2+ Signaling in Cardiac Hypertrophy Induced by β-Adrenergic Stimulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nicotinic Acid Adenine Dinucleotide Phosphate (NAADP) and Cyclic ADP-Ribose (cADPR) Mediate Ca2+ Signaling in Cardiac Hypertrophy Induced by β-Adrenergic Stimulation | PLOS One [journals.plos.org]
• 10. Photolysis of caged compounds characterized by ratiometric confocal microscopy: a new approach to homogeneously control and measure the calcium concentration in cardiac myocytes | Scilit [scilit.com]
• 11. Mechanisms underlying the complementary roles of NAADP and cADPR in cardiac muscle, including the potential arrhythmogenic effects of these compounds — Oxford Cardiovascular Science [cardioscience.ox.ac.uk]

Advanced Technical Guide: NAADP vs. cADPR Calcium Mobilization Pathways

Executive Summary

In the hierarchy of intracellular calcium (

) signaling, Inositol 1,4,5-trisphosphate ( ) is the canonical messenger.[1] However, for complex spatiotemporal regulation—such as the initiation of global waves from local "puffs" or the regulation of autophagy—cells utilize two distinct, nucleotide-derived messengers: Cyclic ADP-ribose (cADPR) and Nicotinic acid adenine dinucleotide phosphate (NAADP) .

This guide provides a rigorous technical analysis of these two pathways. Unlike

, which primarily targets the Endoplasmic Reticulum (ER), NAADP and cADPR function through a dual-organelle system involving significant crosstalk between the Acidic Lysosomal Stores and the ER .[2][3][4] Understanding this coupling is critical for dissecting mechanisms in T-cell activation, cardiac hypertrophy, and lysosomal storage disorders.

Mechanistic Deep Dive

cADPR: The Ryanodine Receptor Modulator

Cyclic ADP-ribose (cADPR) is a metabolite of

synthesized by ADP-ribosyl cyclases (e.g., CD38, CD157).[5] Unlike , cADPR does not act as a direct agonist in many tissues but rather as a sensitizer of Ryanodine Receptors (RyRs) on the ER/Sarcoplasmic Reticulum (SR).

• Mechanism: cADPR lowers the threshold for

  -Induced Release (CICR). It binds to accessory proteins (likely FKBP12.6 or calmodulin) rather than the pore-forming subunit of RyR directly, enhancing the channel's open probability ( ) in response to cytosolic .

• Physiological Role: It is crucial for sustained

  oscillations and is the primary mediator of insulin secretion in pancreatic -cells and contraction in cardiac myocytes independent of voltage-gated influx.

NAADP: The Lysosomal Trigger

NAADP is the most potent known

-mobilizing messenger, active at nanomolar concentrations.[6] It is synthesized from via a base-exchange reaction catalyzed by CD38 or SARM1.

• Target Organelle: NAADP targets Acidic Calcium Stores (lysosomes, endosomes, secretory granules), not the ER.[2][7]

• Receptor Identity: The consensus receptor is the Two-Pore Channel (TPC) , specifically TPC1 (endosomal) and TPC2 (lysosomal).

• Kinetics: NAADP exhibits a unique "bell-shaped" dose-response curve .[6] Low concentrations (nM) activate release, while high concentrations (

  M) cause profound desensitization/inactivation. This self-inactivation is a critical checkpoint to prevent excitotoxicity.

The "Trigger Hypothesis" (Organelle Crosstalk)

The physiological power of NAADP lies in its ability to act as a detonator. The lysosome contains a small pool of

relative to the ER. However, lysosomes form Membrane Contact Sites (MCS) with the ER.

• Initiation: NAADP activates TPC2 on the lysosome, releasing a localized "puff" of

  .[8][9][10]

• Coupling: This local high-concentration microdomain acts on proximal RyRs or

  Rs on the ER.

• Amplification: The ER receptors respond via CICR, releasing the massive ER store to generate a global cell-wide

  wave.[3][9][10]

Visualization: Dual-Organelle Signaling Network

Caption: The "Trigger Hypothesis" illustrating how NAADP-mediated lysosomal release amplifies via ER-resident Ryanodine Receptors (CICR).

Comparative Pharmacology & Kinetics

Differentiation between these pathways requires precise pharmacological tools. Note that Heparin is often used to block

Rs to isolate these pathways.

Feature	NAADP	cADPR
Primary Target	TPC1 / TPC2 (Lysosomes/Endosomes)	RyR (ER/SR)
Primary Antagonist	Ned-19 (Specific, non-competitive)	8-Br-cADPR (Competitive)
Store Depletor	Bafilomycin A1 (Vacuolar H+-ATPase inhibitor)	Thapsigargin (SERCA pump inhibitor)
Dose-Response	Bell-shaped (Inactivation at high doses)	Sigmoidal (Dose-dependent activation)
Potency	High (nM range)	Moderate ( M range)
Role in Signaling	Trigger / Initiation / Autophagy	Amplification / Sustained Oscillations
Membrane Permeability	NAADP-AM (Requires esterase cleavage)	Cell-impermeant (Requires microinjection/permeabilization)

Experimental Workflows (The "How-To")

To rigorously identify which pathway is active in your cell model, you must use a "Pharmacological Dissection" approach.

Workflow A: Discriminating Acidic vs. ER Stores

This protocol validates if a

signal is NAADP-dependent (Acidic Store) or cADPR/IP3-dependent (ER).

Reagents:

• Fura-2 AM: Ratiometric cytosolic

  indicator.

• Ned-19: NAADP antagonist (1-10

  M).

• Bafilomycin A1: Depletes acidic stores (50-100 nM).

• Thapsigargin: Depletes ER stores (1

  M).

Step-by-Step Protocol:

• Loading: Load cells with Fura-2 AM (2-5

  M) for 30-45 mins at RT. De-esterify for 20 mins.

• Control Trace: Establish baseline. Add agonist (e.g., Glutamate) and record the "Global Response."

• Acidic Store Depletion (The "Baf" Test):

  • Pre-incubate fresh cells with Bafilomycin A1 (100 nM) for 30-60 mins.

  • Rationale: This inhibits the V-ATPase, collapsing the pH gradient. Lysosomes lose

    retention.

  • Stimulate with agonist.[8][11]

  • Result: If the initial rising phase is abolished or significantly delayed, the trigger is Lysosomal (NAADP) .

• ER Depletion (The "Thapsi" Test):

  • Pre-incubate with Thapsigargin (1

    M) in -free buffer.

  • Stimulate with agonist.[8][11]

  • Result: Abolishes all ER-dependent signals (cADPR/

    ).

• Antagonist Confirmation:

  • Pre-incubate with Ned-19 (10

    M) .

  • Result: Specific inhibition of NAADP-mediated signals without affecting ER stores directly.

Workflow B: Measuring NAADP-Evoked (Uncaging)

Direct application of NAADP is difficult due to cell impermeability. Caged-NAADP is the gold standard for kinetic studies.

Reagents:

• Caged-NAADP: (e.g., from AAT Bioquest or Tocris).

• UV Flash Lamp / Laser: For photolysis.

Step-by-Step Protocol:

• Microinjection: Microinject cells (e.g., oocytes, T-cells) with a mix of Caged-NAADP (10

  M) and Calcium Green-1 dextran .

• Equilibration: Allow 10-20 mins for diffusion.

• Flash Photolysis: Apply a UV pulse (350-365 nm).

  • Note: Vary UV duration to control uncaging amount.

• Desensitization Check:

  • Apply a sub-threshold flash (releasing low nM NAADP).

  • Wait 2 mins.

  • Apply a maximal flash .

  • Result: If the second response is blunted, it confirms the unique self-inactivation property of NAADP receptors (TPCs).

Visualization: Experimental Decision Tree

Caption: Decision tree for pharmacological dissection of Calcium sources.

References

• Morgan, A. J., & Galione, A. (2014). Two-pore channels (TPCs): current controversies. BioEssays, 36(2), 173–183. Link

• Patel, S., & Docampo, R. (2010). Acidic calcium stores: open to new discovery. Trends in Cell Biology, 20(5), 277–286. Link

• Naylor, E., et al. (2009). Identification of a chemical probe for NAADP by virtual screening. Nature Chemical Biology, 5(4), 220–226. Link

• Lee, H. C. (2012). Cyclic ADP-ribose and nicotinic acid adenine dinucleotide phosphate (NAADP) as messengers for calcium mobilization.[7] Journal of Biological Chemistry, 287(38), 31633–31640.[7] Link

• Guse, A. H. (2015). Calcium signaling by NAADP and TPC2: the plot thickens. Science Signaling, 8(396), pe1. Link

Sources

• 1. Mechanisms of calcium signaling by cyclic ADP-ribose and NAADP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. portlandpress.com [portlandpress.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Frontiers | NAADP: From Discovery to Mechanism [frontiersin.org]
• 5. Cyclic ADP-ribose - Wikipedia [en.wikipedia.org]
• 6. NAADP Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NAADP-AM, a New Player in Calcium Signaling Pathways | AAT Bioquest [aatbio.com]
• 8. Scholars@Duke publication: Two pore channel 2 (TPC2) inhibits autophagosomal-lysosomal fusion by alkalinizing lysosomal pH. [scholars.duke.edu]
• 9. NAADP/TPC2/Ca2+ Signaling Inhibits Autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Role of NAADP and cADPR in the induction and maintenance of agonist-evoked Ca2+ spiking in mouse pancreatic acinar cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Preparation of cADPR stock solution in water vs buffer

Application Note: Optimal Preparation and Storage of Cyclic ADP-Ribose (cADPR) Stock Solutions

Executive Summary

Cyclic Adenosine Diphosphate Ribose (cADPR) is a potent second messenger that mobilizes

from intracellular stores, specifically targeting Ryanodine Receptors (RyR).[1] Due to the labile nature of its cyclic glycosidic bond and susceptibility to hydrolysis, the preparation of stock solutions requires strict adherence to pH and temperature controls.

This guide contrasts the two primary solubilization strategies—Aqueous (Water) vs. Buffered (HEPES/Tris) —and provides a self-validating protocol to ensure experimental reproducibility.

The Chemistry of Stability: Water vs. Buffer[2]

The choice of solvent dictates the shelf-life and downstream compatibility of cADPR.

Option A: Molecular Biology Grade Water (The "Versatile" Approach)

• Mechanism: Dissolving cADPR in high-purity water creates a stock solution free of extraneous ions.

• Pros: Universal compatibility. High-concentration stocks (e.g., 10–50 mM) can be diluted into any assay buffer (PBS, Krebs, Tyrode’s) without altering the final salt composition.

• Cons: Unbuffered water often absorbs atmospheric

  , lowering the pH to ~5.5. While cADPR is relatively stable at slightly acidic pH compared to alkaline conditions, long-term storage in unbuffered acidic water can accelerate hydrolysis to ADP-ribose (ADPR), the biologically inactive breakdown product.

Option B: Buffered Solution (The "Stable" Approach)[2]

• Mechanism: Using 10–25 mM HEPES or Tris (pH 7.2) locks the protonation state.

• Pros: Maximizes chemical stability during freeze-thaw cycles and long-term storage at

  . Prevents pH drift.

• Cons: Introduces fixed salts. If the downstream assay is sensitive to specific ions or requires a different buffer system, the stock buffer may interfere.

Scientist’s Recommendation: Prepare the Master Stock in Water at high concentration (to minimize volume added to assays) but aliquot immediately and store at

. Use Buffered working solutions only for same-day experiments.

Preparation Workflows (Graphviz Visualization)

The following diagram outlines the critical decision matrix and workflow for cADPR preparation.

Caption: Decision matrix for cADPR stock preparation. Route A is recommended for general drug discovery applications to prevent buffer interference.

Detailed Protocols

Protocol A: Preparation of 10 mM Master Stock (Aqueous)

Best for: Calcium imaging, patch-clamp, and high-throughput screening.

• Equilibration: Remove the cADPR vial from the freezer and allow it to equilibrate to room temperature inside a desiccator. Why? To prevent condensation from forming inside the vial, which hydrolyzes the powder.

• Calculation: Calculate the volume required based on the batch-specific molecular weight (MW) found on the Certificate of Analysis (CoA).

  • Formula:

• Solubilization: Add sterile, nuclease-free water directly to the vial.

  • Note: Do not vortex vigorously. cADPR is a nucleotide; shear stress is minimal, but gentle pipetting is preferred to minimize foaming or aerosolization.

• Validation (Self-Check):

  • Dilute

    of stock into of water (1:500 dilution).

  • Measure Absorbance at 260 nm (

    ).[2][3]

  • Calculate concentration using Beer-Lambert Law:

    [2]

  • Use

    (approximate for adenine nucleotides) or specific batch data.

• Aliquoting: Dispense into black or amber microcentrifuge tubes (e.g.,

  aliquots).

• Storage: Flash freeze in liquid nitrogen and store at

  .

Protocol B: Preparation of Buffered Stock

Best for: Long-term reference standards or HPLC calibration.

• Buffer Prep: Prepare 25 mM HEPES, pH 7.2. Filter sterilize (

  ).

• Solubilization: Dissolve cADPR in the buffer.

• QC & Storage: Follow steps 4-6 above.

Biological Context: The Signaling Pathway

Understanding where cADPR fits is crucial for assay design. It functions downstream of CD38 and targets RyR channels on the ER/SR.

Caption: cADPR signaling cascade. Note the hydrolysis step to ADPR, which competes for binding sites and renders the stock inactive if degraded.

Comparative Data Summary

Feature	Water Stock (Recommended)	Buffered Stock (Alternative)
pH	Variable (~5.5 - 6.0)	Fixed (7.2 - 7.4)
Stability (-80°C)	High (if flash frozen)	Very High
Assay Compatibility	Universal	Limited (Buffer dependent)
Risk Factor	Acidic hydrolysis (Low risk if frozen)	Salt precipitation/Interference
Preferred Use	Drug Screening, Patch Clamp	HPLC Standards, Long-term storage

References

• Lee, H. C. (2001). Physiological functions of cyclic ADP-ribose and NAADP as calcium messengers. Annual Review of Pharmacology and Toxicology, 41, 317-345. Link

• Tocris Bioscience. (n.d.). cADPR Product Information & Solubility Guide. Tocris. Link

• Sigma-Aldrich. (n.d.). Cyclic ADP-ribose Product Sheet. Merck. Link

• Guse, A. H. (1999). Cyclic ADP-ribose: a new sphere for calcium regulation. Cellular Signalling, 11(5), 309-316. Link

• Cavalieri, E., et al. (2009). Hydrolysis of the phosphoanhydride linkage of cyclic ADP-ribose by the Mn2+-dependent ADP-ribose/CDP-alcohol pyrophosphatase.[4] FEBS Letters, 583(4), 707-711. Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Nucleic acid quantitation - Wikipedia [en.wikipedia.org]
• 3. Revised UV extinction coefficients for nucleoside-5′-monophosphates and unpaired DNA and RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Application Note: Solubilization and in vitro Application of Cyclic ADP-Ribose Ammonium Salt

Biological Context & Mechanism of Action

Cyclic adenosine diphosphate ribose (cADPR) is a highly potent, endogenous second messenger responsible for intracellular calcium (Ca²⁺) mobilization. Synthesized from NAD⁺ by the enzymatic activity of ADP-ribosyl cyclases, most notably CD38[1], cADPR functions independently of the inositol 1,4,5-trisphosphate (IP3) pathway.

Mechanistically, cADPR binds to the regulatory protein FKBP12.6, which induces a conformational change that triggers the opening of Ryanodine Receptors (RyRs) located on the endoplasmic or sarcoplasmic reticulum[2]. This process, known as calcium-induced calcium release (CICR), is fundamental to various physiological processes, including cardiomyocyte contraction, insulin secretion, and T-lymphocyte activation.

CD38-cADPR-RyR signaling cascade mediating intracellular calcium mobilization.

Physicochemical Properties & Solvation Causality

In pharmacological research, cADPR is frequently supplied as an ammonium salt (C₁₅H₁₉N₅O₁₃P₂ • 2NH₄) to enhance its stability in solid form[3]. However, the physicochemical nature of this salt presents unique challenges for researchers attempting to prepare stock solutions in organic solvents like Dimethyl Sulfoxide (DMSO).

The Solvation Challenge: Pure DMSO is a polar aprotic solvent. While excellent for dissolving hydrophobic or moderately polar small molecules, it lacks the hydrogen-bond donating capacity required to effectively solvate the highly charged phosphate backbone and the ionic ammonium counterions of cADPR. Attempting to dissolve cADPR ammonium salt in 100% DMSO typically results in precipitation, phase separation, or incomplete dissolution[4]. To overcome this, a co-solvent strategy is required. By utilizing a low percentage of DMSO (10%) as an initial wetting agent to disrupt the crystal lattice, followed by a high percentage of an aqueous buffer (90%), the dielectric constant of the solution is optimized to fully dissociate the ionic bonds.

Table 1: Physicochemical Properties of cADPR Ammonium Salt

Property	Specification	Experimental Implication
Chemical Name	Cyclic ADP-ribose ammonium salt	Requires careful pH management during solvation.
Molecular Weight	575.4 g/mol	Use for precise molarity calculations.
Purity	≥98%	High purity prevents RyR off-target effects.
Solubility (Water)	Soluble (≥ 50 mg/mL)	Ideal for direct aqueous assays[3].
Solubility (100% DMSO)	Insoluble / Slightly Soluble	Do not use pure DMSO for stock solutions.
Recommended Solvent	10% DMSO + 90% Aqueous Buffer	Ensures complete dissolution for library screening[4].
Cell Permeability	Impermeant	Requires permeabilization, microinjection, or liposomes[5].

Experimental Protocols

Protocol A: Preparation of cADPR Stock Solution (Co-Solvent Method)

This protocol utilizes a sequential solvent addition method to ensure complete dissolution without degrading the cyclic dinucleotide structure.

• Equilibration: Remove the lyophilized cADPR ammonium salt from -20°C storage and equilibrate to room temperature for 30 minutes in a desiccator. Causality: This prevents atmospheric moisture condensation, which can cause rapid hydrolysis of the sensitive N1-glycosidic bond.

• Weighing: Weigh the desired mass of cADPR ammonium salt into a sterile, amber microcentrifuge tube.

• Wetting Phase (10% DMSO): Add anhydrous, cell-culture grade DMSO to achieve 10% of the final target volume. Vortex gently for 30 seconds. Causality: DMSO acts as a wetting agent, penetrating the powder and disrupting weak intermolecular forces without fully solvating the ions.

• Hydration Phase (90% Buffer): Add the remaining 90% volume using a physiological buffer (e.g., 20 mM HEPES, pH 7.4, or 0.9% Saline). Causality: The aqueous phase provides the necessary hydration shells for the phosphate groups and ammonium ions, driving complete dissolution.

• Sonication: Place the tube in an ultrasonic water bath at room temperature for 5 minutes. Causality: Acoustic cavitation breaks down any remaining micro-aggregates.

• Sterilization: Pass the solution through a 0.22 µm PTFE syringe filter. Aliquot into single-use vials and store at -80°C.

Step-by-step workflow for the solubilization and application of cADPR ammonium salt.

Protocol B: Cell-Based Calcium Mobilization Assay

Because cADPR is highly hydrophilic, it cannot passively cross the plasma membrane. To study its intracellular effects, researchers must bypass the lipid bilayer using permeabilization or specialized delivery vehicles[5].

• Cell Preparation: Seed target cells (e.g., cardiomyocytes or Jurkat T-cells) in a 96-well black, clear-bottom plate at 50,000 cells/well.

• Dye Loading: Incubate cells with 2 µM Fluo-4 AM (a calcium-sensitive fluorescent dye) in Tyrode's solution for 45 minutes at 37°C. Wash three times to remove extracellular dye.

• Permeabilization: Replace the buffer with an intracellular-like medium (140 mM KCl, 10 mM HEPES, 1 mM EGTA, pH 7.2) containing 40 µg/mL saponin. Causality: Saponin selectively removes cholesterol from the plasma membrane, creating pores large enough for cADPR to enter while leaving the endoplasmic reticulum intact.

• Target Engagement: Inject the cADPR working solution (final concentration 1–10 µM) into the wells.

• Data Acquisition: Immediately record fluorescence transients (Excitation: 494 nm / Emission: 506 nm) using a microplate reader or confocal microscope.

• Validation Control: As a self-validating control, heat an aliquot of the cADPR stock solution to 95°C for 30 minutes to hydrolyze the active cyclic structure into inactive linear ADP-ribose. Inject this boiled control into a separate well; it should yield no Ca²⁺ transient.

Data Presentation & Troubleshooting

When optimizing cADPR assays, researchers frequently encounter issues related to compound stability and delivery. Table 2 outlines a self-validating troubleshooting matrix.

Table 2: Troubleshooting and Optimization Matrix

Observed Issue	Causality	Corrective Action
Precipitation upon adding DMSO	The ionic nature of the ammonium salt is incompatible with 100% aprotic solvents.	Strictly adhere to the 10% DMSO / 90% Aqueous buffer sequential addition method[4].
No Ca²⁺ transient observed	cADPR failed to cross the plasma membrane.	Verify saponin permeabilization efficacy using a membrane-impermeant control dye (e.g., Trypan Blue). Alternatively, formulate cADPR in a liposomal emulsion[5].
High baseline fluorescence	Extracellular Ca²⁺ influx due to over-permeabilization.	Titrate saponin concentration downward or switch to a patch-clamp microinjection delivery method.
Loss of cADPR activity over time	Hydrolysis of the N1-glycosidic bond due to repeated freeze-thaw cycles or high pH.	Maintain stock solutions at pH 7.0–7.4. Aliquot stocks to ensure single-use only. Store at -80°C.

References

1.1 2.2 3.5 4.4 5. 3

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. Roles and mechanisms of the CD38/cyclic adenosine diphosphate ribose/Ca2+ signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. mdpi.com [mdpi.com]

Measuring intracellular cADPR using cycling enzymatic assay

Application Note: High-Sensitivity Measurement of Intracellular cADPR via Cycling Enzymatic Assay

Abstract & Introduction

Cyclic ADP-ribose (cADPR) is a potent second messenger responsible for mobilizing intracellular Ca

from ryanodine receptor (RyR) stores. Despite its physiological significance in processes ranging from insulin secretion to T-cell activation, quantifying cADPR remains a significant analytical challenge. Its cellular concentration is often in the low nanomolar range (3–50 nM), orders of magnitude lower than its precursor, NAD .

Standard HPLC methods often lack the necessary sensitivity for small sample volumes. This Application Note details a Cycling Enzymatic Assay , a self-validating and highly sensitive method originally established by Graeff and Lee. This protocol exploits the unique reversibility of Aplysia ADP-ribosyl cyclase to convert cADPR stoichiometrically back into NAD

, which is then amplified thousands of times via a diaphorase/alcohol dehydrogenase cycling system.[1][2]

Key Advantages:

• Sensitivity: Detection limit in the femtomole (fmol) range.

• Specificity: Uses specific enzymatic conversion, eliminating interference from non-cyclic nucleotides.

• High-Throughput: Adaptable to 96-well or 384-well microplate formats.

Principle of the Assay

The assay operates on a "Purify-Convert-Amplify" logic. Because intracellular NAD

levels are 100–1000 times higher than cADPR, the endogenous NAD must be eliminated first.

• Extraction & NAD

  Removal: Samples are extracted with acid to preserve nucleotides. Endogenous NAD is destroyed using a hydrolytic enzyme (N. crassa NADase) that selectively degrades NAD but leaves cADPR intact.

• Conversion (The "Reverse" Reaction): The remaining cADPR is converted back to NAD

  using Aplysia ADP-ribosyl cyclase in the presence of excess Nicotinamide.[2] [3]

• Cycling Amplification: The generated NAD

  enters a cycling loop.[1][2] Alcohol Dehydrogenase (ADH) reduces NAD to NADH. Diaphorase then oxidizes NADH back to NAD , transferring the electron to Resazurin (non-fluorescent), reducing it to Resorufin (highly fluorescent).

Assay Mechanism Diagram

Caption: The two-stage mechanism: cADPR is first converted to NAD+, which then catalyzes the redox cycling of Resazurin to Resorufin.[1]

Materials & Reagents

Critical Reagents:

• Aplysia ADP-ribosyl cyclase: Purified from Aplysia californica (or recombinant). Must be free of NADase activity.

• NADase: From Neurospora crassa (Sigma N9629 or equivalent). Note: Mammalian NADases (like CD38) are unsuitable as they hydrolyze cADPR.

• Alcohol Dehydrogenase (ADH): From S. cerevisiae.

• Diaphorase: From Clostridium kluyveri.

• Resazurin: Sodium salt.

• Extraction Solvent: 0.6 M Perchloric Acid (PCA) or 5% Trichloroacetic Acid (TCA).

• Neutralization Solvent: 1,1,2-trichlorotrifluoroethane (Freon) and Tri-n-octylamine (3:1 ratio) OR a standard KOH/KHCO

  buffer (if Freon is restricted).

Detailed Protocol

Phase 1: Sample Preparation & NAD+ Removal

Objective: Extract nucleotides and destroy endogenous NAD+ without harming cADPR.

• Cell Lysis:

  • Add 0.5 mL of ice-cold 0.6 M PCA to the cell pellet (approx.

    cells) or tissue.

  • Sonicate briefly on ice to ensure lysis.

  • Centrifuge at 12,000

    g for 10 min at 4°C. Collect supernatant.

• Neutralization (Freon/Amine Method):

  • Why: This method removes the acid rather than adding salt, preventing sample dilution.

  • Add an equal volume of Freon/Tri-n-octylamine (3:1) to the supernatant.

  • Vortex vigorously for 1 min. Centrifuge at 1,500

    g for 5 min.

  • Collect the top aqueous layer (neutral pH).

• NAD+ Removal (Enzymatic Digestion):

  • To 100

    L of aqueous extract, add NADase (final conc. 0.1 U/mL) and MgCl (2.5 mM).

  • Incubate at 37°C for 30–60 minutes .

  • Validation: Run a parallel control with a known spike of NAD+ to ensure 100% degradation.

• Enzyme Removal (Critical):

  • The NADase must be removed or inactivated; otherwise, it will degrade the NAD+ generated in the next step.

  • Filter the sample through a 10 kDa MWCO spin filter (centrifuge 10 min). The flow-through contains cADPR; the NADase (approx. 30-40 kDa) is retained.

Phase 2: Conversion & Cycling Reaction

Objective: Convert cADPR to NAD+ and measure fluorescence.

• Prepare Cycling Reagent (Mix Fresh):

  • 100 mM Sodium Phosphate Buffer (pH 8.0)[4]

  • 2% Ethanol[4]

  • 100

    M Nicotinamide (Note: This is low conc. for cycling, but see Step 2).

  • 10

    M Flavin Mononucleotide (FMN)

  • 20

    M Resazurin

  • 10

    g/mL ADH

  • 10

    g/mL Diaphorase

• The "Conversion" Setup (96-well Plate):

  • Well A (Sample): 20

    L Treated Sample + 0.2 g/mL Aplysia Cyclase + 30 mM Nicotinamide.

  • Well B (Blank): 20

    L Treated Sample + 30 mM Nicotinamide (NO Cyclase).

  • Note: High Nicotinamide (30 mM) drives the reverse reaction (cADPR

    NAD ).

• Incubation:

  • Incubate the plate at Room Temperature for 15 minutes . This allows the cyclase to convert cADPR to NAD

    .[1][2][5]

• Cycling Start:

  • Add 100

    L of Cycling Reagent to all wells.

• Measurement:

  • Read Fluorescence immediately (Kinetic Mode).

  • Excitation: 544 nm | Emission: 590 nm.

  • Read every 1 min for 30–60 mins.

Workflow Visualization

Caption: Step-by-step workflow ensuring removal of interfering NAD+ before specific conversion of cADPR.

Data Analysis

• Calculate Cycling Rate: Plot Fluorescence (RFU) vs. Time (min). Determine the slope (

  RFU/min) for the linear portion of the curve.

• Subtract Background:

  The "No Cyclase" well accounts for any residual NAD that survived the digestion step.

• Standard Curve: Run a standard curve using authentic cADPR (0, 1, 5, 10, 50, 100 nM) treated exactly like the samples (including filtration).

• Normalization: Normalize the calculated cADPR concentration to total protein content (mg) or cell number.

Typical Data Table Structure:

Sample ID	Slope (+Cyclase)	Slope (-Cyclase)	Net Slope	[cADPR] (nM)	[cADPR] (fmol/mg protein)
Control	1500	50	1450	5.2	120
Drug X	4500	60	4440	15.8	365
Blank	45	40	5	< LOD	-

Troubleshooting & Validation

• High Background in "-Cyclase" wells:

  • Cause: Incomplete removal of endogenous NAD

    .

  • Solution: Increase NADase incubation time or enzyme concentration. Ensure the NADase is active.

• No Signal in Standards:

  • Cause: NADase was not removed/inactivated and destroyed the converted NAD

    .

  • Solution: Check the integrity of the 10kDa spin filters. Ensure no leakage.

• Low Sensitivity:

  • Cause: Old Resazurin or inactive ADH.

  • Solution: Resazurin should be protected from light. ADH is unstable; prepare fresh.

References

• Graeff, R., & Lee, H. C. (2002). A novel cycling assay for cellular cADP-ribose with nanomolar sensitivity.[1] Biochemical Journal, 361(Pt 2), 379–384.[1] Link

• Lee, H. C. (2012). Cyclic ADP-ribose and NAADP: Structures, metabolism and functions. Annual Review of Pharmacology and Toxicology, 52, 409–433. Link

• Da Silva, C. P., et al. (2001). A simple and sensitive method for the determination of cADPR in biological samples. Biochimica et Biophysica Acta, 1526(1), 7-12. Link

• Sigma-Aldrich Technical Bulletin. Enzymatic Assay of cADPR. Link

Sources

• 1. A novel cycling assay for cellular cADP-ribose with nanomolar sensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mechanism of Cyclizing NAD to Cyclic ADP-ribose by ADP-ribosyl Cyclase and CD38 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Note: Intracellular Calcium Mobilization via cADPR Ammonium Salt in Permeabilized Cell Models

Executive Summary & Rationale

Cyclic ADP-ribose (cADPR) is a potent endogenous second messenger that mobilizes intracellular calcium (Ca²⁺) by modulating Ryanodine Receptors (RyRs) located on the sarcoplasmic or endoplasmic reticulum (SR/ER). Because cADPR is a highly polar, membrane-impermeable macromolecule, studying its intracellular kinetics in intact cells traditionally required low-throughput and technically demanding microinjection.

Permeabilized cell models elegantly bypass this limitation. By treating cells with specific detergents that selectively perforate the plasma membrane while leaving intracellular organelles structurally intact, researchers can introduce cADPR directly into the cytosol. This application note details the mechanistic rationale, buffer formulations, and self-validating protocols required to successfully execute cADPR ammonium salt treatments in permeabilized cell models.

Mechanistic Causality: How cADPR Modulates RyRs

Unlike Inositol 1,4,5-trisphosphate (IP3), which directly gates its receptor, the precise action of cADPR is highly dependent on the SR Ca²⁺ load. In permeabilized cardiac and smooth muscle models, cADPR primarily targets the SR Ca²⁺ uptake mechanism (SERCA), leading to increased luminal Ca²⁺ accumulation. This luminal overload subsequently sensitizes Ryanodine Receptors (RyRs) to cytosolic Ca²⁺, lowering the threshold for spontaneous Ca²⁺ sparks and Calcium-Induced Calcium Release (CICR) 1[1].

cADPR-mediated Ca2+ release pathway via RyR sensitization in permeabilized cells.

Reagent Integrity: cADPR Ammonium Salt

cADPR free acid is susceptible to hydrolysis and structural degradation at ambient temperatures. The ammonium salt formulation is specifically chosen for intracellular assays because it offers superior solubility in complex aqueous buffers and maintains high stability when lyophilized 2[2].

• Storage: Must be stored at -20°C to -80°C in its freeze-dried state.

• Handling: Reconstitute in sterile, nuclease-free water or directly into the Intracellular Buffer (ICB). Aliquot immediately to avoid repeated freeze-thaw cycles, which rapidly degrade the macrocyclic ring system.

Formulation of the Intracellular Buffer (ICB)

Permeabilized cells require an Intracellular Buffer (ICB) that perfectly mimics the cytosolic ionic environment to prevent organelle swelling and maintain SERCA/RyR functionality3[3]. The precise balance of K⁺, Mg²⁺, and ATP is critical for observing cADPR-mediated effects.

Table 1: Optimized Intracellular Buffer (ICB) Composition

Component	Concentration	Causality & Experimental Function
KCl	110 mM	Mimics high intracellular potassium to maintain resting membrane potential equivalents.
NaCl	10 mM	Mimics low intracellular sodium to prevent reverse-mode Na⁺/Ca²⁺ exchanger (NCX) activity.
MgCl₂	2 mM	Essential cofactor for ATPases (SERCA) and maintains overall organelle integrity.
KH₂PO₄	5 mM	Phosphate buffer component; supports ATP synthesis/hydrolysis dynamics.
HEPES	20 mM	Primary pH buffering agent (adjusted strictly to pH 7.2 with KOH).
EGTA	0.1 - 0.5 mM	Chelates trace Ca²⁺ to clamp free cytosolic Ca²⁺ at physiological resting levels (~100 nM).
ATP	1 - 2 mM	Fuels SERCA for SR Ca²⁺ loading, an absolute prerequisite for cADPR-mediated release.

Experimental Protocol: Cell Permeabilization & Imaging

Permeabilization is achieved using cholesterol-complexing agents like saponin (10-55 µg/mL) or β-escin. These agents selectively perforate the cholesterol-rich sarcolemma/plasma membrane while sparing the cholesterol-poor SR/ER membranes, allowing membrane-impermeable cADPR direct access to the cytosolic face of the SR 4[4].

Step-by-Step Methodology:

• Cell Preparation: Isolate primary cells (e.g., ventricular myocytes or tracheal smooth muscle cells) and allow them to adhere to laminin-coated glass-bottom dishes.

• Permeabilization: Perfuse cells with ICB containing 55 µg/mL saponin or 50 µM β-escin for 45 to 60 seconds. Causality: Over-permeabilization will destroy the SR membrane; under-permeabilization will prevent cADPR entry.

• Wash & Equilibration: Immediately wash the cells with detergent-free ICB for 3 minutes to halt permeabilization and equilibrate the cytosol with the buffer.

• Dye Loading: Load the permeabilized cells with a membrane-impermeable fluorescent Ca²⁺ indicator (e.g., Fluo-3 or Fluo-4 pentapotassium salt, 1-2 µM). Causality: AM-ester dyes will leak out of permeabilized cells; the salt form remains trapped inside the permeabilized matrix.

• Baseline Recording: Record baseline fluorescence using confocal microscopy for 1-2 minutes to ensure stable resting Ca²⁺ levels.

• cADPR Administration: Perfuse the cells with ICB containing 1 µM to 10 µM cADPR ammonium salt. Observe the slow, steady increase in Ca²⁺ spark frequency (>2 minutes) characteristic of cADPR action 1[1].

Step-by-step workflow for cADPR treatment in permeabilized cell models.

Self-Validating System: Pharmacological Controls

A robust protocol must be self-validating. Because cADPR acts upstream of RyR, its effects must be completely abolished by RyR pore blockers (Ruthenium Red) or state-modulators (Ryanodine), and by specific cADPR antagonists like 8-Br-cADPR or 8-amino-cADPR 4[4]. Incorporate the following matrix to prove signal specificity.

Table 2: Pharmacological Validation Matrix

Compound	Target	Expected Outcome on cADPR Treatment	Causality / Rationale
8-amino-cADPR (20 µM)	cADPR Binding Site	Complete inhibition	Acts as a selective, competitive antagonist of the cADPR receptor/binding protein.
Ruthenium Red (10 µM)	RyR Channel Pore	Complete inhibition	Physically blocks the RyR pore, preventing Ca²⁺ efflux regardless of sensitization.
Ryanodine (10 µM)	RyR	Complete inhibition	At high concentrations, ryanodine locks the RyR in a closed state.
Heparin (0.5 mg/mL)	IP3 Receptor	No effect	Confirms that the observed Ca²⁺ signaling is independent of the IP3 pathway.
Thapsigargin (1 µM)	SERCA	Complete inhibition	Depletes SR Ca²⁺ stores, removing the source of Ca²⁺ release and preventing cADPR-induced SR loading.

References

• Potentiation of Ca2+ Release by cADP-Ribose in the Heart Is Mediated by Enhanced SR Ca2+ Uptake Into the Sarcoplasmic Reticulum. Circulation Research (AHA Journals).1

• Role of cyclic ADP-ribose in the regulation of [Ca2+]i in porcine tracheal smooth muscle. American Journal of Physiology.4

• Technical Information about Cyclic ADP Ribose. BIOLOG Life Science Institute.2

• Aberrant Cyclization Affords a C-6 Modified Cyclic Adenosine 5′-Diphosphoribose Analogue with Biological Activity in Jurkat T Cells. Journal of Medicinal Chemistry (ACS Publications).3

Sources

• 1. ahajournals.org [ahajournals.org]
• 2. biolog.de [biolog.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. journals.physiology.org [journals.physiology.org]

Application Note: High-Throughput Screening Assays for cADPR Antagonists

Executive Summary

Cyclic ADP-ribose (cADPR) is a highly potent, endogenous second messenger responsible for mobilizing intracellular calcium (Ca²⁺) stores. Synthesized primarily from NAD⁺ by the multifunctional enzyme CD38, cADPR activates Ryanodine Receptors (RyRs) on the endoplasmic and sarcoplasmic reticulum (ER/SR) 1. Dysregulation of this signaling axis is a critical driver in neurodegenerative diseases, cardiovascular pathologies, and inflammatory disorders. Consequently, identifying novel, small-molecule cADPR antagonists has become a major focus in early-stage drug discovery 2. This application note details the mechanistic rationale, optimal assay design, and step-by-step high-throughput screening (HTS) protocols for identifying specific cADPR antagonists.

Mechanistic Rationale: The cADPR Signaling Axis

To design an effective screening assay, one must first understand the biochemical pathway. CD38 catalyzes the cyclization of NAD⁺ into cADPR. Once formed, cADPR binds to accessory proteins associated with the RyR complex (such as FKBP12.6), triggering a massive efflux of Ca²⁺ from the ER/SR into the cytosol 1. Pharmacological intervention typically targets the cADPR-binding site on the RyR complex to prevent this Ca²⁺ release without broadly disabling the channel's fundamental function.

Fig 1. The CD38-cADPR-RyR signaling cascade and targeted pharmacological inhibition.

Assay Strategy: The Causality Behind the "Broken-Cell" System

A major hurdle in cADPR research is the molecule's highly charged pyrophosphate core, which renders it completely membrane-impermeable 2.

Why not use intact cells? If intact cells are used, researchers must rely on synthetic, cell-permeant cADPR analogs (e.g., caged derivatives). However, this introduces severe confounding variables: the assay becomes dependent on the unpredictable kinetics of intracellular esterases required to unmask the analog, leading to high well-to-well variability and depressed Z'-factors.

The Solution: Homogenate Bioassays To achieve the robust, high signal-to-noise ratio required for HTS, we utilize a "broken-cell" homogenate system [[3]](). By gently lysing the cells while preserving the integrity of the ER/SR vesicles, we gain direct pharmacological access to the RyR complexes. This allows us to use natural, unmodified cADPR as the stimulus, providing precise stoichiometric control and immediate kinetic readouts 4.

Table 1: Quantitative Comparison of cADPR Assay Formats

Assay Format	Permeability Requirement	Z'-Factor Potential	Throughput	Physiological Relevance
Intact Cell	High (Requires caged analogs)	0.40 - 0.60	Medium	High
Mammalian Homogenate	None (Direct access to ER)	0.70 - 0.85	Ultra-High	Moderate
Sea Urchin Homogenate	None (Direct access to ER)	0.80 - 0.90	High	Low (Non-mammalian)

Data summarized from assay optimization benchmarks 3, 4.

HTS Workflow & Methodology

Fig 2. HTS workflow for cADPR antagonists using a broken-cell homogenate system.

Protocol: High-Throughput Fluorometric Ca²⁺ Release Assay

This protocol utilizes a 384-well format to monitor Ca²⁺ release using Fluo-3 or Fluo-4 indicators 3.

Step 1: Homogenate Preparation & Store Loading

• Suspend target cells (e.g., HL-60 or native tissue) in Intracellular Base Buffer (IBB: 120 mM KCl, 10 mM NaCl, 1 mM KH₂PO₄, 20 mM HEPES, pH 7.2).

• Lyse cells via nitrogen cavitation (avoid harsh detergents to preserve ER integrity).

• Causality Check: Add 1.5 mM ATP and an ATP-regenerating system (creatine phosphate/creatine kinase). Why? SERCA pumps require continuous ATP to sequester Ca²⁺ into the ER. Without this regenerating system, the stores will rapidly deplete, yielding false negatives.

Step 2: Dye Equilibration (Self-Validating Step)

• Add 3 μM Fluo-3 (free acid, not AM ester, as the system is cell-free) to the homogenate.

• Validation: Monitor basal fluorescence for 5 minutes. A stable, low baseline confirms intact, well-sealed ER vesicles. A rising baseline indicates Ca²⁺ leakage or SERCA failure, invalidating the preparation.

Step 3: HTS Dispensing & Incubation

• Dispense 10 μL of the loaded homogenate into 384-well black, clear-bottom plates.

• Pin-transfer small molecule library compounds (final concentration 10 μM) into the wells.

• Incubate for 15–30 minutes at room temperature to allow compounds to reach equilibrium at the RyR binding sites 3.

Step 4: Stimulation & Kinetic Readout

• Inject cADPR at its predetermined EC₅₀ concentration (typically 30–100 nM). Why EC₅₀? Using a saturating concentration of cADPR will easily outcompete competitive antagonists, causing you to miss valuable hits. The EC₅₀ ensures sensitivity to both competitive and non-competitive inhibitors 3.

• Record fluorescence (Ex: 488 nm, Em: 525 nm) continuously for 3 minutes.

Step 5: Data Analysis & Quality Control Calculate the peak fluorescence change (ΔF/F₀). Compute the Z'-factor using known antagonists (e.g., 8-Br-cADPR) as positive controls and DMSO as the negative control. A Z' > 0.5 designates a robust assay ready for library screening [[3]]().

Expert Insights: Hit Validation & Counter-Screening

A critical pitfall in cADPR antagonist screening is identifying a "hit" that is actually a generic RyR pore blocker rather than a specific cADPR pathway antagonist.

The Counter-Screening Mandate: All primary hits must be counter-screened against direct RyR activators, such as caffeine or ryanodine.

• Generic Blocker: Inhibits both cADPR-induced AND caffeine-induced Ca²⁺ release.

• True cADPR Antagonist: Inhibits cADPR-induced Ca²⁺ release but fails to block caffeine-evoked responses 3. This differential response proves the compound is acting specifically at the cADPR regulatory site rather than plugging the channel pore.

Additionally, cADPR is highly susceptible to hydrolysis in neutral/alkaline aqueous solutions 2. Always prepare cADPR stocks in slightly acidic buffers, aliquot immediately, store at -80°C, and strictly avoid freeze-thaw cycles to maintain precise EC₅₀ targeting.

References

• Designer small molecules to target calcium signalling.
• Identification of a dihydropyridine scaffold that blocks ryanodine receptors.
• Identification of a chemical probe for NAADP by virtual screening.
• CD38–Cyclic ADP-Ribose Signal System in Physiology, Biochemistry, and P

Sources

• 1. mdpi.com [mdpi.com]
• 2. purehost.bath.ac.uk [purehost.bath.ac.uk]
• 3. Identification of a dihydropyridine scaffold that blocks ryanodine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of a chemical probe for NAADP by virtual screening - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Sea Urchin Egg Homogenate Bioassay for cADPR Activity

Release Audience: Drug Discovery Researchers, Cell Biologists, and Pharmacologists

Abstract & Introduction

Cyclic ADP-ribose (cADPR) is a universal second messenger that mobilizes calcium (

) from intracellular stores, distinct from the inositol 1,4,5-trisphosphate ( ) pathway.[1] While cADPR functions in mammalian systems (pancreatic -cells, T-cells, cardiomyocytes), the sea urchin egg homogenate remains the "gold standard" bioassay for characterizing cADPR activity, analogs, and antagonists.

Why Sea Urchin Eggs? Sea urchin eggs are metabolically poised for the massive calcium explosion required for fertilization. They possess an exceptionally high density of cADPR-sensitive

channels (Ryanodine Receptor-like) and, unlike intact mammalian cells, allow direct access to the endoplasmic reticulum (ER) without the need for microinjection or membrane permeabilization.

This guide details a robust, self-validating protocol to prepare signal-competent egg homogenates and quantify cADPR-mediated

release using fluorometry.[2]

Mechanistic Principle

The assay relies on an "intracellular mimic" system. We create a cell-free homogenate where the ER vesicles remain intact and functional. By supplying ATP and an energy regeneration system, the SERCA pumps actively sequester

into the vesicles. Upon addition of cADPR, the RyR-like channels open, causing a rapid, transient release of back into the medium, which is detected by a fluorescent indicator (e.g., Fluo-3).

Signaling Pathway Architecture

Figure 1: Mechanism of cADPR-induced calcium release in the microsome-rich homogenate system.

Material Preparation

A. Reagents & Buffers

Critical Note: Sea urchins are marine osmoconformers. Buffers must mimic the high osmolarity (~1000 mOsm) and specific ionic composition of the egg cytosol to preserve channel function.

Component	Composition	Purpose
0.5 M KCl	0.5 M KCl in	Induces spawning when injected.
Acidic Seawater	Artificial Seawater (ASW), pH adjusted to 5.0 with HCl	Removes the jelly coat (dejellying).
Calcium-Free ASW	460 mM NaCl, 10 mM KCl, 27 mM , 29 mM , 10 mM HEPES, 5 mM EGTA, pH 8.0	Washing eggs to prevent premature activation.
Intracellular Medium (ICM)	250 mM K-Gluconate, 250 mM N-methyl-D-glucamine (NMG), 20 mM HEPES, 1 mM , pH 7.2	Mimics cytosol; Gluconate replaces to prevent channel artifacts.
2X Energy Mix	2 mM ATP, 20 mM Phosphocreatine, 20 U/mL Creatine Phosphokinase (CPK)	Drives SERCA pumps to load vesicles.
Mito-Block Mix	2 g/mL Oligomycin, 2 g/mL Antimycin A, 2 mM	Prevents mitochondrial uptake interference.

B. Biological Source[2][3][4][5][6][7][8][9]

• Species: Strongylocentrotus purpuratus (Purple Sea Urchin) or Lytechinus pictus (White Sea Urchin).

• Sourcing: Obtain live adults from reputable marine biological supply centers. Maintain in aquaria at 12–15°C.

Experimental Protocol

Workflow Overview

Figure 2: Step-by-step workflow from live animal to functional assay.[3]

Step 1: Spawning and Collection[11]

• Inject 1–2 mL of 0.5 M KCl into the intracoelomic cavity of the sea urchin.

• Shake the animal gently. Invert it over a beaker full of ASW.

• Eggs are orange/yellow; Sperm is white.[4] Discard sperm. Collect eggs into the beaker.

• Allow eggs to settle by gravity (approx. 10–15 min). Aspirate the supernatant.

Step 2: Dejellying (Crucial for Homogenate Quality)

• Resuspend eggs in Acidic Seawater (pH 5.0) for 2–4 minutes. This dissolves the jelly coat which can clog homogenizers and interfere with pipetting.

• Alternatively, pass eggs gently through a nylon mesh (approx. 80–100

  m pore size).

• Wash eggs 3 times with Calcium-Free ASW to remove acidic water and debris.

Step 3: Homogenization[10]

• Perform a final wash in Intracellular Medium (ICM) .[3]

• Resuspend the egg pellet in ICM to achieve a 50% (v/v) suspension (1 part eggs : 1 part buffer).

• Transfer to a glass Dounce homogenizer.

• Homogenize with Type A (tight) pestle for 10–15 strokes on ice. Do not froth.

• (Optional) Centrifuge at 1,000 x g for 5 min at 4°C to remove nuclei and unlysed cells. Collect the supernatant (crude homogenate).

• Storage: The homogenate can be frozen in aliquots at -80°C. It retains activity for months/years [1, 2].

Step 4: The Bioassay (Fluorometry)

Setup: Fluorescence Spectrophotometer (e.g., Hitachi or PerkinElmer) with stirring capability. Temp: 17°C (Sea urchin physiological temp).

• Cuvette Prep: Add 490

  L of ICM containing 3 M Fluo-3 (free acid) into the cuvette.

• Add Homogenate: Add 10–25

  L of thawed egg homogenate. Start stirring.

• Add Energy/Blockers: Add 2X Energy Mix and Mito-Block Mix .

  • Observation: Fluorescence will initially be high (cytosolic Ca) and then decrease exponentially as SERCA pumps sequester Ca into the ER. This is the "loading phase" (takes 5–10 mins).

• Baseline: Wait until fluorescence stabilizes at a low baseline.

• Challenge: Inject cADPR (final conc. 10–100 nM).

  • Observation: A sharp, rapid spike in fluorescence indicates

    release.

Validation & Troubleshooting

Self-Validating Controls

To prove the release is specific to the cADPR pathway and not a general leak or

contamination:

• Desensitization Check:

  • Add saturating cADPR (100 nM). Observe spike.

  • Wait for re-uptake (baseline recovery).

  • Add cADPR (100 nM) again. Result: No response (homologous desensitization).

  • Add

    (1 M). Result: distinct spike (heterologous system is intact).

  • Interpretation: This confirms the integrity of both pools [2].

• Antagonist Profiling:

  • 8-Amino-cADPR: Pre-incubate with this antagonist. It should block cADPR response but not

    response [3].

  • Heparin: Pre-incubate with heparin (100

    g/mL). It should block response but not cADPR response.

Troubleshooting Table

Symptom	Probable Cause	Corrective Action
No "Loading" (Fluorescence stays high)	SERCA inactive or ATP depleted.	Fresh Energy Mix is required. Ensure CPK is active. Check temp (<20°C).
Weak cADPR response	Homogenate degradation or receptor desensitization.	Use fresh aliquot. Ensure pH is 7.2. Avoid "frothing" during homogenization.
High Background Fluorescence	Dye leakage or mitochondrial uptake.	Ensure Fluo-3 is "Free Acid" (impermeant). Verify Antimycin A/Oligomycin are fresh.
Clogging of pipette tips	Jelly coat remains.	Improve dejellying step (pH 5.0 wash) or filter through mesh.

Data Analysis

Data is typically reported as Net Calcium Release or Relative Fluorescence Change (

).

• Calibration: At the end of the run, add Triton X-100 (0.1%) to lyse vesicles (

  ), followed by EGTA (10 mM) to chelate all Ca ( ).

• Calculation:

  (Where for Fluo-3 is approx 390 nM).

References

• Lee, H. C., & Aarhus, R. (1995). A derivative of NADP mobilizes calcium stores insensitive to inositol trisphosphate and cyclic ADP-ribose.[2] Journal of Biological Chemistry, 270(5), 2152–2157.

• Galione, A., Lee, H. C., & Busa, W. B. (1991). Ca(2+)-induced Ca2+ release in sea urchin egg homogenates: modulation by cyclic ADP-ribose. Science, 253(5024), 1143–1146.

• Walseth, T. F., & Lee, H. C. (1993). Synthesis and characterization of antagonists of cyclic-ADP-ribose-induced Ca2+ release.[5] Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1178(3), 235–242.

• Galione, A., et al. (2014). Preparation and use of sea urchin egg homogenates for studying NAADP-mediated Ca2+ release.[6] Department of Pharmacology, Oxford University.[5]

• Clapper, D. L., Walseth, T. F., Dargie, P. J., & Lee, H. C. (1987). Pyridine nucleotide metabolites stimulate calcium release from sea urchin egg microsomes desensitized to inositol trisphosphate. Journal of Biological Chemistry, 262(20), 9561–9568.

Sources

• 1. researchgate.net [researchgate.net]
• 2. A screening campaign in sea urchin egg homogenate as a platform for discovering modulators of NAADP-dependent Ca2+ signaling in human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preparation and use of sea urchin egg homogenates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Salmon Lab Protocols: Sea Urchin Axonemes [labs.bio.unc.edu]
• 5. Nicotinamide inhibits cyclic ADP-ribose-mediated calcium signalling in sea urchin eggs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preparation and use of sea urchin egg homogenates for studying NAADP-mediated Ca²⁺ release. — Department of Pharmacology [pharm.ox.ac.uk]

Technical Notes & Optimization

cADPR Technical Support Center: Preventing Hydrolysis in Aqueous Solutions

Welcome to the Application Scientist Support Center for cyclic ADP-ribose (cADPR) handling and experimental design. Because cADPR is a critical second messenger responsible for mobilizing intracellular calcium via ryanodine receptors, maintaining its structural integrity in vitro is paramount.

This guide provides field-proven troubleshooting strategies, mechanistic explanations, and self-validating protocols to prevent the rapid degradation of cADPR in aqueous environments.

Fundamental Stability & Storage FAQs

Q: Why does native cADPR degrade so rapidly in my aqueous working buffers? A: The instability of cADPR is fundamentally driven by its highly labile N1-glycosidic bond. In neutral to slightly acidic aqueous solutions, this bond undergoes spontaneous hydrolysis, which opens the macrocyclic ring and converts the active molecule into inactive ADP-ribose (ADPR). Temperature heavily accelerates this reaction. At room temperature, the half-life of cADPR is approximately 10 days, but this plummets to just 24 hours at 37°C .

Q: What is the optimal storage protocol to prevent baseline degradation? A: Never store cADPR in an aqueous working solution for prolonged periods. Even frozen aqueous solutions at -20°C exhibit slow, continuous degradation to ADPR . The authoritative standard is to store the compound in its lyophilized (freeze-dried) form at -80°C in a desiccator. Only reconstitute the exact amount needed immediately prior to your experiment.

Enzymatic Degradation & Inhibition FAQs

Q: My cell lysates rapidly deplete cADPR even when kept strictly at 4°C. What is the mechanism? A: Mammalian tissues heavily express CD38 and CD157 (Bst-1). These are multifunctional enzymes possessing both ADP-ribosyl cyclase (synthesis) and cADPR hydrolase (degradation) activities. In the presence of water, the hydrolase activity rapidly cleaves cADPR into ADPR. The active site for this hydrolysis involves specific cysteine residues (Cys-119 and Cys-201) and a critical lysine residue (Lys-129) that binds the cADPR molecule .

Q: How can I inhibit CD38-mediated hydrolysis during intracellular assays or lysate preparations? A: ATP acts as an endogenous competitive inhibitor of CD38. Millimolar concentrations of ATP compete directly with cADPR for the Lys-129 binding pocket, effectively blocking the hydrolase activity and stabilizing the cADPR pool . For in vitro lysate assays, supplementing your buffer with 1–5 mM ATP (or a non-hydrolyzable ATP analog) prevents enzymatic depletion.

Hydrolysis-Resistant Analogs FAQs

Q: I am conducting long-term live-cell imaging (48+ hours). Native cADPR degrades too fast under physiological conditions. What are my alternatives? A: For extended assays, you must substitute native cADPR with rationally designed, hydrolysis-resistant analogs.

• cADPcR (Cyclic ADP-carbocyclic-ribose): This analog replaces the oxygen in the N1-ribose ring with a methylene group. This structural change completely prevents N1-glycosidic cleavage, rendering it highly stable in aqueous solutions while retaining biological activity .

• 8-Br-7-CH-cADPR: A membrane-permeant antagonist where the N7 is replaced by carbon, and C8 is brominated. This modification confers extreme resistance to both chemical and enzymatic hydrolysis, making it ideal for long-term inhibition studies .

Quantitative Data: cADPR Stability & Kinetics

To assist in experimental planning, the following table summarizes the degradation kinetics and storage parameters for cADPR and its analogs.

Compound / Condition	Temperature	pH	Half-Life / Stability	Primary Degradation Route
Native cADPR (Aqueous)	25°C (Room Temp)	~6.5 - 7.0	~10 Days	Spontaneous N1-bond cleavage
Native cADPR (Aqueous)	37°C (Physiological)	7.4	~24 Hours	Spontaneous N1-bond cleavage
Native cADPR (Aqueous)	-20°C (Frozen)	7.4	Slow degradation	Ice-crystal catalyzed hydrolysis
Native cADPR (Lyophilized)	-80°C	N/A	> 12 Months	None (Stable)
cADPcR (Analog)	37°C	7.4	Stable (> weeks)	Hydrolysis-resistant
8-Br-7-CH-cADPR	37°C	7.4	Stable (> weeks)	Hydrolysis-resistant

Experimental Methodologies

Protocol 1: Reconstitution and Handling of Native cADPR

This protocol is a self-validating system designed to prevent ambient moisture from initiating premature hydrolysis.

• Equilibration: Remove the lyophilized cADPR vial from -80°C storage and place it in a desiccator at room temperature for 30 minutes. Causality: Opening a cold vial exposes the powder to atmospheric moisture, causing condensation and immediate localized hydrolysis.

• Reconstitution: Add ice-cold, nuclease-free water or a tightly buffered solution (pH 7.4) to achieve a >50 mM stock. Avoid acidic buffers (pH < 6.5), which accelerate N1-glycosidic bond cleavage.

• Homogenization: Do not vortex vigorously. Gently pipette up and down while keeping the tube on ice.

• Aliquoting: Immediately divide the stock into single-use aliquots (e.g., 5-10 µL) to entirely eliminate freeze-thaw cycles.

• Preservation: Flash-freeze the aliquots in liquid nitrogen and transfer them to -80°C.

Protocol 2: CD38 Hydrolase Inhibition in Cell Lysates

Use this protocol when extracting endogenous cADPR or testing cADPR in tissue homogenates.

• Buffer Preparation: Prepare a standard lysis buffer (pH 7.4) and supplement it with 5 mM ATP and 2.5 mM MgCl₂. Causality: ATP competitively binds the Lys-129 pocket of CD38, while MgCl₂ stabilizes the ATP complex.

• Cold Lysis: Homogenize the tissue/cells strictly at 4°C to depress baseline thermodynamic hydrolysis.

• Validation Step: To ensure your system is protected, run a parallel control lysate without ATP. Extract the nucleotides using 0.6 M perchloric acid, neutralize, and measure cADPR levels via HPLC (UV detection at 260 nm). The ATP-treated sample should show >90% preservation of the cADPR peak compared to the depleted control.

Visualizations

Caption: Mechanisms of cADPR hydrolysis and targeted inhibition strategies.

Caption: Best-practice workflow for handling and preserving cADPR integrity.

References

• Does Cyclic ADP-Ribose (cADPR) Activate the Non-selective Cation Channel TRPM2? Frontiers in Immunology[Link]

• CD38–Cyclic ADP-Ribose Signal System in Physiology, Biochemistry, and Pathophysiology Cells (MDPI)[Link]

• Design and Synthesis of Cyclic ADP-4-Thioribose as a Stable Equivalent of Cyclic ADP-Ribose, a Calcium Ion-Mobilizing Second Messenger National Institutes of Health (PMC)[Link]

• Technical Information about 8-Br-7-CH-cADPR BIOLOG Life Science Institute [Link]

Technical Support Center: Troubleshooting ADPR Contamination in cADPR Ammonium Salt

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter researchers whose calcium signaling data—specifically regarding TRPM2 channel activation—is confounded by compromised reagents. Cyclic ADP-ribose (cADPR) is a critical secondary messenger, but its commercially available ammonium salt is notoriously susceptible to hydrolysis, yielding linear ADP-ribose (ADPR). Because ADPR is a potent TRPM2 agonist, even trace contamination can lead to false-positive conclusions.

This guide provides the mechanistic insight and self-validating analytical protocols required to detect, quantify, and eliminate ADPR contamination in your cADPR workflows.

Section 1: Expert Q&A - The Causality of Contamination

Q1: Why is ADPR contamination so prevalent in commercial cADPR ammonium salt preparations? A1: The issue stems from the inherent thermodynamic instability of the N1-glycosidic bond in cADPR. During synthesis, storage, or repeated freeze-thaw cycles in aqueous buffers, this bond undergoes spontaneous hydrolysis, adding a water molecule (+18 Da) to open the ring and form linear ADPR. Furthermore, the ammonium salt formulation, while improving solubility, does not entirely protect against moisture-driven hydrolysis over long-term storage. Analytical evaluations of commercial batches have revealed that even freshly prepared solutions from reputable suppliers can contain up to 25% ADPR 1.

Q2: How does this contamination affect my TRPM2 patch-clamp or calcium imaging data? A2: It fundamentally confounds the causality of your experiment. ADPR is the endogenous, highly potent agonist for the TRPM2 channel, binding directly to its C-terminal NUDT9-H domain. For years, cADPR was mistakenly thought to activate TRPM2. However, rigorous patch-clamp studies combined with HPLC analysis have demonstrated that pure cADPR does not activate TRPM2; the observed calcium influx in historical literature was entirely driven by the ADPR contaminant 2. If you do not verify the purity of your cADPR, you are likely measuring an ADPR response.

Fig 1: Hydrolysis of cADPR to ADPR leading to false-positive TRPM2 activation.

Q3: How can I analytically distinguish between the two molecules? A3: Because cADPR and ADPR are highly polar, structurally similar nucleotides, standard C18 reversed-phase chromatography will fail to retain them. You must use either Hydrophilic Interaction Liquid Chromatography (HILIC) or ion-pairing reversed-phase HPLC (e.g., using methylene phosphonic acid). Mass spectrometry (LC-MS/MS) provides the definitive distinction: cADPR has a molecular weight of ~541 Da (yielding an [M-H]⁻ precursor of m/z 540), while the hydrolyzed ADPR has a molecular weight of ~559 Da (precursor m/z 558) 3.

Section 2: Quantitative Data & Analytical Parameters

To successfully set up your detection assay, refer to the physicochemical parameters and MRM (Multiple Reaction Monitoring) transitions outlined below.

Table 1: Physicochemical and MS/MS Parameters for cADPR and ADPR

Analyte	Molecular Weight (Da)	Precursor Ion [M-H]⁻ (m/z)	Primary Product Ion (m/z)	Secondary Product Ion (m/z)	TRPM2 Activation Status
cADPR	541.06	540.0	346.0	136.0	Inactive
ADPR	559.08	558.0	346.0	136.0	Potent Agonist

Note: Both molecules share similar product ions (e.g., m/z 346 corresponding to AMP, and m/z 136 corresponding to the adenine base). The critical differentiator is the precursor mass and the chromatographic retention time.

Section 3: Self-Validating Protocol for ADPR Detection and Elimination

To ensure scientific integrity, a protocol must not only detect the contaminant but also functionally prove its identity. The following workflow utilizes LC-MS/MS for detection and an enzymatic cleavage step as a self-validating control.

Fig 2: Analytical LC-MS/MS workflow for resolving and quantifying ADPR contamination.

Step-by-Step Methodology: LC-MS/MS Detection & Enzymatic Validation

Phase 1: Sample Preparation (Preserving Causality) Causality Note: cADPR is highly unstable at room temperature and low pH. If you extract samples using harsh acids or heat, you will induce the very hydrolysis you are trying to measure, creating an artifact.

• Prepare a 1 mM stock of your commercial cADPR ammonium salt in ice-cold, mass-spec grade water.

• Immediately aliquot the solution. Keep one aliquot on ice for immediate LC-MS/MS analysis.

• Self-Validating Control Step: Take a second aliquot and incubate it with Nucleotide Pyrophosphatase (NPP) (e.g., 2.7 units/mL) at 37°C for 20 minutes. NPP selectively cleaves the pyrophosphate bond in ADPR (converting it to AMP and ribose-5-phosphate) but leaves the cyclic structure of cADPR largely intact 4.

• Quench the enzymatic reaction by ultrafiltration (10 kDa MWCO spin column) at 4°C.

Phase 2: Chromatographic Separation Causality Note: We use an anion-exchange or HILIC column because the phosphate groups on ADPR and cADPR cause them to elute in the void volume of standard C18 columns, leading to ion suppression and poor resolution.

• Column: Atlantis Premier BEH C18 AX (or an equivalent HILIC/mixed-mode column).

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 9.0).

• Mobile Phase B: Acetonitrile.

• Gradient: Run a shallow gradient from 95% B down to 40% B over 10 minutes. The highly polar ADPR will retain longer than the slightly less polar cADPR.

Phase 3: Mass Spectrometry (ESI-MS/MS)

• Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode.

• Set up MRM transitions:

  • Channel 1 (cADPR): 540.0 → 346.0

  • Channel 2 (ADPR): 558.0 → 346.0

• Inject both the untreated and the NPP-treated aliquots.

Phase 4: Data Interpretation & Validation

• Untreated Aliquot: You will likely observe two distinct peaks. The peak at m/z 540 is your cADPR. The peak at m/z 558 is the ADPR contaminant. Calculate the relative area under the curve (AUC) to determine the contamination percentage.

• NPP-Treated Aliquot: The m/z 558 peak should completely disappear, replaced by an AMP peak (m/z 346 precursor). If the m/z 558 peak vanishes and your previously observed TRPM2 patch-clamp currents also vanish when using this treated aliquot, you have definitively proven that the biological activity was caused by the ADPR contaminant, validating your experimental system.

References

• "Does Cyclic ADP-Ribose (cADPR) Activate the Non-selective Cation Channel TRPM2?
• "cADPR Does Not Activ
• "Endogenous ADP-ribose enables calcium-regulated cation currents through TRPM2 channels in neutrophil granulocytes" National Institutes of Health (NIH) - PMC.
• "Development and validation of an LC-MS/MS method for quantifying NAD+ and related metabolites in mice sciatic nerves and its application to a nerve injury animal model" National Institutes of Health (NIH) - PubMed.

Sources

• 1. Does Cyclic ADP-Ribose (cADPR) Activate the Non-selective Cation Channel TRPM2? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Development and validation of an LC-MS/MS method for quantifying NAD+ and related metabolites in mice sciatic nerves and its application to a nerve injury animal model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Endogenous ADP-ribose enables calcium-regulated cation currents through TRPM2 channels in neutrophil granulocytes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting cADPR Stability &amp; pH-Induced Degradation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with laboratories experiencing irreproducible patch-clamp or calcium imaging data. More often than not, the root cause isn't the biological model—it's the unrecognized degradation of cyclic ADP-ribose (cADPR) in their working buffers.

cADPR is a potent Ca²⁺ mobilizing second messenger, but its utility in prolonged in vitro assays is frequently compromised by its inherent chemical instability. The molecule features a highly strained macrocyclic structure with a 1[1]. This guide provides the mechanistic insights and self-validating protocols necessary to preserve the integrity of your cADPR stocks.

Core Troubleshooting FAQs

Q1: My cADPR-induced Ca²⁺ release signals diminish over the course of a 4-hour live-cell imaging experiment. Is the reagent degrading? Answer: Yes, thermal and pH-induced hydrolysis is the most likely culprit. cADPR exists in an equilibrium between an N6-protonated amino form and an N6-deprotonated imino form, with a 2[2]. When exposed to slightly acidic or even strictly neutral pH at physiological temperatures (37°C), the N1-glycosidic bond becomes highly susceptible to nucleophilic attack by water. While the half-life of cADPR is roughly 10 days at room temperature under slightly acidic conditions,3[3].

Q2: We store our cADPR aliquots at -20°C in unbuffered cell culture-grade water. Why are we seeing baseline TRPM2 activation in our negative controls? Answer: Unbuffered water rapidly dissolves atmospheric CO₂, becoming slightly acidic (pH ~5.5 - 6.0). In this environment,3[3]. Because linear ADPR is a potent agonist for the TRPM2 cation channel, this degradation directly causes false-positive baseline activation. To mitigate this,4[4].

Q3: How can I bypass pH-induced degradation for multi-day incubations? Answer: If your experimental design requires prolonged exposure at 37°C, consider using2[2]. In cADPtR, the N1-ribose is replaced by a 4-thioribose, rendering the macrocycle immune to standard pH-driven hydrolysis while maintaining potent Ca²⁺ mobilizing activity.

Quantitative Stability Profile

Table 1: Stability of cADPR and Analogs Across Environments

Compound State / Environment	Temperature	pH	Estimated Half-Life / Stability	Primary Degradation Product
Lyophilized Solid	-80°C	N/A	> 12 months (Highly Stable)	None
Aqueous Solution	-20°C	Unbuffered (Slightly Acidic)	Weeks (Slow degradation)	ADP-Ribose (ADPR)
Aqueous Solution	20°C (Room Temp)	Slightly Acidic (< 7.0)	~10 days	ADP-Ribose (ADPR)
Aqueous Solution	37°C (Physiological)	Slightly Acidic (< 7.0)	~24 hours	ADP-Ribose (ADPR)
cADPtR (4-Thioribose Analog)	37°C	7.4	Highly Stable (Resists Hydrolysis)	N/A

Self-Validating Experimental Protocols

Protocol A: Preparation and Cryopreservation of Ultra-Stable cADPR Aliquots

Objective: Prevent baseline hydrolysis during reconstitution and long-term storage.

• Buffer Preparation: Prepare a 10 mM HEPES buffer and strictly adjust the pH to 7.4 - 7.6 using NaOH. Filter sterilize (0.22 µm).

  • Causality: Avoiding unbuffered water prevents atmospheric CO₂ from acidifying the solution, which shifts the pKa equilibrium and accelerates N1-glycosidic bond hydrolysis.

• Reconstitution: Centrifuge the lyophilized cADPR vial at 10,000 x g for 1 minute to collect the pellet. Resuspend in the HEPES buffer to a stock concentration of 10 mM.

• Aliquoting: Dispense into single-use 5 µL aliquots in low-bind tubes.

  • Causality: Repeated freeze-thaw cycles introduce micro-environments of variable pH and thermal stress, exponentially accelerating degradation.

• Flash Freezing & Storage: Flash-freeze aliquots in liquid nitrogen and transfer immediately to -80°C.

  • Self-Validation Check: Thaw one aliquot after 24 hours and measure the OD₂₆₀. An intact 10 mM stock should yield a consistent absorbance profile without precipitation. Additionally, run a baseline patch-clamp test on TRPM2-expressing cells (which respond to ADPR but not cADPR directly) to confirm the absolute absence of ADPR contamination.

Protocol B: HPLC-UV Validation of cADPR Integrity

Objective: Quantify the exact ratio of active cADPR to degraded ADPR in a working solution.

• Sample Quenching: Extract 10 µL of the working cADPR solution and immediately quench with 40 µL of ice-cold 0.5 M HClO₄.

  • Causality: The extreme drop in pH combined with near-freezing temperatures instantly halts any enzymatic or standard thermal degradation, "freezing" the molecular state.

• Neutralization: Centrifuge at 20,400 x g for 10 min at 4°C. Neutralize the supernatant with K₂CO₃.

• Chromatography Setup: Utilize a strong anion-exchange column (e.g., AG MP-1). Run an ammonium formate gradient (67.6 mM to 250 mM) at a flow rate of 0.8 mL/min.

• Detection & Analysis: Monitor absorbance at 260 nm.

  • Causality: cADPR and ADPR have distinct retention times. The loss of the macrocyclic structure in ADPR exposes additional ionizable groups, fundamentally altering its interaction with the anion-exchange resin and causing it to elute later than cADPR.

  • Self-Validation Check: Spike the test sample with a known, pure ADPR standard. The appearance of two distinct, baseline-resolved peaks confirms the assay's resolving power, allowing accurate quantification of the cADPR/ADPR ratio.

Mechanistic Visualization

Fig 1: Mechanistic pathway of cADPR degradation to ADPR, catalyzed by pH, temperature, and enzymes.

References

1.[1] Title: Wide distribution of an enzyme that catalyzes the hydrolysis of cyclic ADP-ribose Source: nih.gov URL:

2.[3] Title: Does Cyclic ADP-Ribose (cADPR) Activate the Non-selective Cation Channel TRPM2? Source: frontiersin.org URL:

3.[4] Title: Technical Information about 8-Br-7-CH-cADPR Source: biolog.de URL:

4.[2] Title: Design and Synthesis of Cyclic ADP-4-Thioribose as a Stable Equivalent of Cyclic ADP-Ribose, a Calcium Ion-Mobilizing Second Messenger Source: nih.gov URL:

Sources

• 1. Wide distribution of an enzyme that catalyzes the hydrolysis of cyclic ADP-ribose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design and Synthesis of Cyclic ADP-4-Thioribose as a Stable Equivalent of Cyclic ADP-Ribose, a Calcium Ion-Mobilizing Second Messenger - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Does Cyclic ADP-Ribose (cADPR) Activate the Non-selective Cation Channel TRPM2? [frontiersin.org]
• 4. biolog.de [biolog.de]

Technical Support Guide: Differentiating cADPR Signals from NAADP Contamination

Introduction: The "Silent Saboteur" in Calcium Signaling

As researchers, we often encounter a perplexing scenario in calcium signaling assays: a sample of cyclic ADP-ribose (cADPR) elicits a massive

release at concentrations where it should be barely active. If you are observing potent calcium mobilization at nanomolar (nM) concentrations of your cADPR preparation, you are likely not observing cADPR signaling at all. You are observing NAADP contamination .

The Core Problem: cADPR and NAADP (Nicotinic acid adenine dinucleotide phosphate) are both synthesized by the same enzyme family (CD38/ADP-ribosyl cyclases).[1][2][3] Consequently, chemical or enzymatic synthesis of cADPR often carries trace amounts of NAADP. Because NAADP is up to 100-fold more potent than cADPR, even 0.1% contamination can biologically mask the cADPR signal, leading to false positives regarding receptor affinity and kinetics.

This guide provides a rigorous, self-validating framework to pharmacologically and functionally distinguish these two messengers in your bioassays.

Module 1: The Diagnostic Framework (Logic Flow)

Before altering your experimental setup, use this logic flow to assess the probability of contamination.

Figure 1: Initial Triage Logic. NAADP typically acts in the 10–50 nM range, whereas cADPR requires 0.5–5 µM for significant release in most systems (e.g., sea urchin egg homogenates).

Module 2: Pharmacological Dissection (The Gold Standard)

To definitively prove the identity of your signal, you must use specific antagonists. The use of Ned-19 (NAADP antagonist) and 8-NH2-cADPR (cADPR antagonist) is the industry standard for differentiation.

Comparative Antagonist Table

Agent	Target Pathway	Working Conc.[4][5][6][7][8]	Specificity Mechanism
Ned-19	NAADP	1–100 µM	Blocks NAADP binding to TPCs/Acidic stores. Does not affect RyR or IP3R.
8-NH2-cADPR	cADPR	1–20 µM	Competitive antagonist at the cADPR binding site (RyR accessory proteins).
Bafilomycin A1	Acidic Stores	100–500 nM	Inhibits V-ATPase, depleting acidic stores (NAADP target) without emptying ER.
Heparin		100 µg/mL	Blocks receptors. Used to rule out cross-talk.

The "Cross-Blockade" Protocol

Objective: Determine if the calcium release is sensitive to Ned-19 (implying NAADP) or 8-NH2-cADPR (implying cADPR).

Reagents:

• Permeabilized cells or Sea Urchin Egg Homogenate (SUEH).

• Fluorescent Calcium Indicator (e.g., Fluo-4, Fura-2).

• Ned-19 (trans-isomer preferred).

• 8-NH2-cADPR.[8][9][10][11]

Step-by-Step Workflow:

• Establish Baseline:

  • Add your "cADPR" sample at

    concentration. Record the peak (Control Response).

• The Ned-19 Challenge (Detecting Contamination):

  • Incubate fresh lysate with Ned-19 (10 µM) for 5–10 minutes.

  • Add your "cADPR" sample.[6][12]

  • Result A: If the signal is abolished , your sample is NAADP-contaminated.

  • Result B: If the signal persists, it is likely cADPR.[3][4]

• The 8-NH2-cADPR Challenge (Confirming Identity):

  • Incubate fresh lysate with 8-NH2-cADPR (20 µM) .

  • Add your "cADPR" sample.[6][12]

  • Result: The signal should be blocked if it is genuinely cADPR.

• The "Spike" Control:

  • If blocked by Ned-19, add authentic NAADP (100 nM) to confirm the system is responsive to NAADP and that the blockade was specific.

Module 3: Organelle Desensitization Strategy

cADPR and NAADP mobilize calcium from distinct intracellular stores.[3][4][7][13][14][15][16] cADPR targets the Endoplasmic Reticulum (ER) via Ryanodine Receptors (RyR), while NAADP targets acidic organelles (lysosomes/endosomes) via Two-Pore Channels (TPCs) or mucolipins.

The Desensitization Workflow

Figure 2: Organelle-specific targeting. Pre-treatment with Bafilomycin A1 selectively eliminates NAADP responses, while Thapsigargin eliminates cADPR/IP3 responses.

Protocol:

• Lysosomal Depletion: Pre-incubate cells/homogenate with Bafilomycin A1 (100 nM) for 30–60 minutes.

• Stimulation: Add your sample.

  • Loss of signal = The agonist was NAADP.

  • Preserved signal = The agonist was cADPR (or

    ).

Module 4: The Root Cause (CD38 Promiscuity)

Understanding why your cADPR is contaminated helps in prevention. The enzyme CD38 is bifunctional. It can cyclize

to cADPR, but in the presence of nicotinic acid and low pH, it performs a base-exchange reaction on to form NAADP.

Key Insight: Commercial

often contains trace .[15] If the synthesis reaction drops in pH, CD38 will convert that trace into NAADP. Because NAADP is so potent, even 0.01% conversion renders the cADPR unusable for kinetic studies.

Frequently Asked Questions (FAQ)

Q: Can I use HPLC to check my cADPR purity? A: Yes, but standard UV detection is often insufficient because the nucleotides have identical absorbance maxima (254 nm) and the NAADP contaminant is effective at levels below the detection limit of standard HPLC. You must use anion exchange chromatography (e.g., AG MP-1) with a steep salt gradient or LC-MS for definitive chemical purity. However, the bioassay with Ned-19 (Module 2) is often more sensitive than HPLC for detecting functional contamination.

Q: My cADPR signal is blocked by Ryanodine. Does this rule out NAADP? A: No. This is a common trap. In many cell types (e.g., pancreatic acinar cells), NAADP triggers a local

burst from lysosomes, which then triggers a larger global release from the ER via Calcium-Induced Calcium Release (CICR) at Ryanodine Receptors.[11] Therefore, a RyR blocker (Ryanodine or Dantrolene) might block the amplification of an NAADP signal, leading you to falsely believe it is cADPR. Always use Ned-19 to rule out the upstream NAADP trigger.

Q: Is 8-Br-cADPR a reliable antagonist? A: It acts as an antagonist in sea urchin eggs but can act as a partial agonist in some mammalian T-cells. 8-NH2-cADPR is generally considered a safer, more "silent" antagonist for mammalian characterization.

References

• Naylor, E., et al. (2009). "Identification of a chemical probe for NAADP by virtual screening." Nature Chemical Biology. (Describes the discovery and specificity of Ned-19).

• Guse, A. H. (2002). "Cyclic ADP-ribose (cADPR) and Nicotinic Acid Adenine Dinucleotide Phosphate (NAADP): Novel Regulators of Ca2+-Signaling and Cell Function."[17] Current Molecular Medicine.

• Walseth, T. F., & Lee, H. C. (1993). "Synthesis and characterization of antagonists of cyclic-ADP-ribose-induced Ca2+ release." Biochimica et Biophysica Acta. (Characterization of 8-NH2-cADPR).

• Lee, H. C. (2005). "Nicotinic Acid Adenine Dinucleotide Phosphate (NAADP)-Mediated Calcium Signaling." Journal of Biological Chemistry. (Details the potency difference and CD38 synthesis).

• Galione, A., et al. (1991). "Ca2+-induced Ca2+ release in sea urchin egg homogenates: modulation by cyclic ADP-ribose." Science.

Sources

• 1. mdpi.com [mdpi.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. academic.oup.com [academic.oup.com]
• 4. Nicotinic Acid Adenine Dinucleotide Phosphate (NAADP) and Cyclic ADP-Ribose (cADPR) Mediate Ca2+ Signaling in Cardiac Hypertrophy Induced by β-Adrenergic Stimulation | PLOS One [journals.plos.org]
• 5. Identification of a chemical probe for NAADP by virtual screening - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 8-Bromo-cyclic inosine diphosphoribose: towards a selective cyclic ADP-ribose agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cyclic ADP-Ribose and NAADP in Vascular Regulation and Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The cyclic ADP ribose antagonist 8-NH2-cADP-ribose blocks cholecystokinin-evoked cytosolic Ca2+ spiking in pancreatic acinar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Synthesis and characterization of antagonists of cyclic-ADP-ribose-induced Ca2+ release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Determination of ADP-ribosyl cyclase activity, cyclic ADP-ribose, and nicotinic acid adenine dinucleotide phosphate in tissue extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Role of NAADP and cADPR in the induction and maintenance of agonist-evoked Ca2+ spiking in mouse pancreatic acinar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | NAADP: From Discovery to Mechanism [frontiersin.org]
• 16. Mechanisms of calcium signaling by cyclic ADP-ribose and NAADP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benthamdirect.com [benthamdirect.com]

Technical Support Center: Troubleshooting cADPR-Induced Calcium Responses

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams struggling to detect robust intracellular calcium ([Ca²⁺]ᵢ) transients when working with cyclic ADP-ribose (cADPR). Unlike standard GPCR agonists that bind to extracellular receptors, cADPR is an intracellular second messenger. Troubleshooting its pathway requires a mechanistic understanding of reagent stability, membrane permeability, and the Ryanodine Receptor (RyR) machinery.

Below is our comprehensive guide to diagnosing and correcting weak cADPR responses, built on field-proven causality and self-validating experimental designs.

The cADPR Signaling Axis

Fig 1: cADPR synthesis via CD38 and subsequent activation of Ryanodine Receptors (RyR) for Ca2+ release.

Core Troubleshooting Guide (FAQ)

Q1: I am adding 100 µM cADPR directly to my cell culture media, but my Fura-2 AM assay shows no calcium spike. Why? Causality & Solution: cADPR is a highly charged, hydrophilic dinucleotide derivative. It fundamentally lacks the ability to passively diffuse across the hydrophobic lipid bilayer of the plasma membrane[1]. Furthermore, if your cells express ectoenzymes like CD38, extracellular cADPR will be rapidly hydrolyzed into ADP-ribose (ADPR) before it can ever reach the cytosol[2]. Actionable Fix: You must physically bypass the plasma membrane. Switch to whole-cell patch-clamp (dialyzing cADPR through the recording pipette), use liposomal carrier systems, or employ mild cell permeabilization (e.g., saponin) in an intracellular-like buffer[3].

Q2: My cADPR aliquots used to produce a strong calcium transient, but the response has faded over the last month. Is the reagent degrading? Causality & Solution: Yes. cADPR is chemically unstable in aqueous solutions. The molecule is highly susceptible to spontaneous hydrolysis at its N1-glycosidic bond, which opens the ring to form linear ADPR[1]. While cADPR activates Ryanodine Receptors (RyRs), its degradation product, ADPR, activates TRPM2 channels[1]. This not only diminishes your RyR-mediated calcium spike but can introduce confounding TRPM2-mediated background noise. Actionable Fix: Never store cADPR in aqueous buffers for prolonged periods. Aliquot the lyophilized powder, or store it in a non-aqueous solvent at -80°C. Once reconstituted in your aqueous assay buffer, use it immediately and discard any remainder[1].

Q3: I successfully delivered cADPR intracellularly, and my reagent is fresh, but the signal is still barely above baseline. What is wrong with my cells? Causality & Solution: cADPR does not release calcium on its own; it acts as a structural sensitizer for Ryanodine Receptors (primarily RyR2 and RyR3), lowering their threshold for Calcium-Induced Calcium Release (CICR)[4]. If your chosen cell line (e.g., standard HEK293 or CHO cells) lacks robust endogenous RyR expression, cADPR has no target to bind[5]. Additionally, if the Endoplasmic Reticulum (ER) calcium stores are depleted, the channels may open, but no calcium will flow. Actionable Fix: Validate RyR2/RyR3 expression via Western blot or qPCR. Ensure your resting buffer contains adequate extracellular Ca²⁺ (e.g., 2 mM) to maintain ER store filling.

Q4: Can I use 8-Br-cADPR as a more stable alternative to induce a calcium response? Causality & Solution: No. 8-Br-cADPR is a well-characterized, membrane-permeant antagonist of cADPR, not an agonist[6]. It competitively binds to the RyR complex but fails to induce the conformational change required for channel opening. Researchers use 8-Br-cADPR (typically at 10-100 µM) specifically to block endogenous cADPR-mediated calcium signaling[7], not to induce it.

Quantitative Data: Modulator Comparison

To design a successful experiment, you must select the correct pharmacological tool. Below is a summary of commonly used modulators in the cADPR pathway:

Modulator	Primary Target	Function	Membrane Permeability	Stability in Aqueous Solution
cADPR	RyR2 / RyR3	Endogenous Agonist	Poor (Requires Delivery)	Low (Hydrolyzed by CD38)
8-Br-cADPR	RyR2 / RyR3	Competitive Antagonist	Moderate (Cell-Permeant)	High
ADPR	TRPM2 Channel	Agonist (Degradation Product)	Poor	Moderate
Ionomycin	Lipid Bilayer	Ca²⁺ Ionophore (Control)	High (Highly Lipophilic)	High

Self-Validating Protocol: Intracellular cADPR Delivery via Liposomal Transfection & Fura-2 AM Imaging

Scientific Rationale: This workflow incorporates baseline stabilization checks and a terminal ionomycin step. If cADPR fails but ionomycin succeeds, the failure is isolated to the cADPR/RyR axis. If ionomycin fails, the dye loading or reader optics are fundamentally flawed.

Step 1: Fura-2 AM Loading

• Wash cells grown in a 96-well black-walled plate with HEPES-buffered saline (HBS)[8].

• Incubate cells with 2-5 µM Fura-2 AM and 0.1% Pluronic F-127 in HBS for 45-60 minutes at 37°C in the dark[9]. Causality: Pluronic F-127 prevents dye aggregation, ensuring uniform membrane permeation. Cellular esterases will cleave the AM group, trapping the active, calcium-sensitive dye in the cytosol.

• Wash twice with HBS and incubate for 30 minutes at room temperature to allow complete de-esterification[10].

Step 2: Baseline Ratiometric Validation

• Transfer the plate to a fluorescence reader. Excite at 340 nm (Ca²⁺-bound) and 380 nm (Ca²⁺-free), measuring emission at 510 nm[11].

• Validation Check: Record for 3 minutes. The 340/380 ratio should remain strictly horizontal. An upward drift indicates dying cells or leaky membranes; a downward drift indicates incomplete dye de-esterification.

Step 3: Liposomal cADPR Delivery

• Prepare a liposomal complex containing 10-50 µM cADPR (freshly reconstituted) using a commercial lipid delivery agent optimized for small molecules.

• Inject the complex into the wells while continuously recording the 340/380 ratio.

• Expected Outcome: A rapid spike in the 340/380 ratio within 30-120 seconds as cADPR reaches the cytosol and triggers RyR-mediated CICR[4].

Step 4: Terminal Positive Control (Ionomycin)

• Inject 5 µM Ionomycin (a potent calcium ionophore) into all wells.

• Validation Check: You must observe an immediate, massive saturation of the 340/380 signal. This confirms the Fura-2 dye was functional and the instrument's dynamic range is properly calibrated[10].

Diagnostic Workflow

Fig 2: Systematic troubleshooting logic tree for diagnosing weak cADPR-induced calcium responses.

References

• Structure and Enzymatic Functions of Human CD38. nih.gov. 2

• Does Cyclic ADP-Ribose (cADPR) Activate the Non-selective Cation Channel TRPM2?. frontiersin.org. 1

• Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader. nih.gov. 8

• Fura-2 AM calcium imaging protocol. abcam.com. Link

• Ryanodine Receptor Calcium Release Channels. physiology.org. 4

• CD38/cADPR‐mediated calcium signaling in a human myometrial smooth muscle cell line, PHM1. nih.gov. 6

• Fura 2 QBT Calcium Kit. moleculardevices.com. 11

• Intracellular Loading and Rapid Calcium Imaging in Processes of Hippocampal Astrocytes. springernature.com. 3

Sources

• 1. Frontiers | Does Cyclic ADP-Ribose (cADPR) Activate the Non-selective Cation Channel TRPM2? [frontiersin.org]
• 2. Structure and Enzymatic Functions of Human CD38 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Intracellular Loading and Rapid Calcium Imaging in Processes of Hippocampal Astrocytes | Springer Nature Experiments [experiments.springernature.com]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Ca2+ Signaling - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. CD38/cADPR‐mediated calcium signaling in a human myometrial smooth muscle cell line, PHM1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Intracellular calcium signaling through the cADPR pathway is agonist specific in porcine airway smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hellobio.com [hellobio.com]
• 10. moodle2.units.it [moodle2.units.it]
• 11. moleculardevices.com [moleculardevices.com]

Technical Support Center: cADPR Salt Conversion &amp; Purification

Topic: Removing Ammonium Ions from Cyclic ADP-Ribose (cADPR) for Physiological Assays Document ID: TS-cADPR-004 Last Updated: October 26, 2023

Introduction

The Problem: Commercially available cADPR is frequently supplied as an ammonium (

) or triethylammonium (TEA) salt. This is a byproduct of the HPLC purification process, which often uses volatile buffers like triethylammonium bicarbonate (TEAB) to facilitate lyophilization.

The Risk: While stable for storage, ammonium ions are detrimental to specific physiological assays.

• Calcium Imaging:

  is in equilibrium with ammonia ( ). is membrane-permeant and causes rapid intracellular alkalinization, which can mobilize from internal stores independent of cADPR activity, leading to false positives .

• Electrophysiology: Ammonium ions can block potassium channels and alter membrane excitability, introducing significant noise or artifacts in patch-clamp experiments.

The Solution: For physiologically relevant data, cADPR must be converted to a Sodium (

) or Potassium ( ) salt. This guide details the cation exchange protocol required to achieve this without degrading the labile cADPR molecule.

Module 1: Scientific Rationale (The "Why")

Before proceeding with purification, it is vital to understand the interference mechanisms.

Interference Matrix

Assay Type	Interfering Agent	Mechanism of Action	Consequence
Imaging	(Ammonia)	Crosses plasma membrane protonation Cytosolic alkalization ( ).[1]	Triggers release from ER/acidic stores; alters fluorophore ( ) sensitivity.
Patch Clamp	(Ammonium)	Mimics ions due to similar ionic radius.	Blocks channels; alters resting membrane potential.
Binding Assays	TEA /	Steric hindrance or ionic competition at the receptor site.	Reduced apparent affinity ( ) of cADPR for Ryanodine Receptors (RyR).

Module 2: Protocols for Ammonium Removal

Protocol A: Cation Exchange via Chelex-100 (Recommended)

Best for: Small, precious samples (< 5 mg) where yield recovery is critical.

Scientific Logic: Chelex-100 is a weak cation exchanger. Unlike strong exchangers (Dowex 50W), it poses a lower risk of local pH extremes that could hydrolyze cADPR (which is unstable at acid pH). We use the resin in the

form to swap for .

Materials:

• cADPR Ammonium Salt[2]

• Chelex-100 Resin (Sodium Form, 200-400 mesh)

• HPLC-grade Water

• 0.22

  Syringe Filter

Step-by-Step Workflow:

• Resin Preparation (Critical):

  • Suspend 500 mg of Chelex-100 (Na+ form) in 5 mL HPLC-grade water.

  • Allow to settle or gently centrifuge (1000 x g, 1 min). Discard supernatant.

  • Repeat wash 3 times.[3]

  • Validation: Measure the pH of the final supernatant. It must be between pH 6.5 and 7.5. If pH < 6.0, the cADPR will hydrolyze to ADPR.

• Sample Loading:

  • Dissolve cADPR in a minimal volume of water (e.g., 1 mg in 200

    ).

  • Add the dissolved cADPR directly to the wet, washed resin bed.

• Batch Exchange:

  • Incubate at

    for 15 minutes with gentle agitation (do not vortex vigorously).

  • Mechanism:[4][5] The high concentration of

    on the resin drives the equilibrium, displacing from the cADPR.

• Elution & Recovery:

  • Transfer the slurry to a small spin column (or use a pipette tip with a glass wool plug).

  • Centrifuge/elute the liquid into a fresh tube.

  • Wash the resin with 2x volumes of water to recover residual cADPR. Pool the eluates.

• Lyophilization:

  • Freeze and lyophilize the pooled eluate to obtain cADPR Sodium Salt.

Protocol B: Drop Dialysis (Alternative for Desalting)

Best for: Removing excess ammonium salts without changing counter-ions bound tightly to the phosphate.

• Float a 0.025

  membrane filter (VSWP type) on a beaker of 500 mL -based buffer (e.g., 10 mM HEPES, pH 7.2).

• Pipette the cADPR drop (50

  ) onto the center of the floating membrane.

• Dialyze for 45 minutes at

  .

• Recover the drop.

Module 3: Visualization of the Workflow

The following diagram illustrates the decision-making and execution process for converting cADPR salts.

Figure 1: Workflow for converting cADPR ammonium salt to sodium salt using cation exchange resin.

Module 4: Troubleshooting & FAQs

Q1: My cADPR yield dropped significantly after exchange. Where did it go?

• Cause: cADPR is structurally similar to ATP and can bind non-specifically to certain plastics or anion-exchange contaminants.

• Fix: Ensure you used a Cation exchanger (Chelex/Dowex). If you used an Anion exchanger (DEAE/Q-Sepharose), the cADPR is bound to the resin. Elute with high salt (1M NaCl), but this defeats the purpose of desalting. Always wash the resin with water after the sample passes through to recover the "void volume" where the cADPR resides.

Q2: The solution turned acidic during the process.

• Cause: Using Dowex in the

  form releases protons, drastically lowering pH.

• Fix: Never use

  -form resin for cADPR. It causes rapid hydrolysis to ADPR (inactive). Always use the or form and verify the equilibration buffer pH is neutral.

Q3: How do I verify the ammonium is actually gone?

• Method: Use Nessler’s Reagent .

  • Take 1

    of your final product.

  • Add to 50

    water + 2 Nessler’s Reagent.

  • Result: A yellow/brown precipitate indicates residual ammonium. Clear indicates success.

Q4: Can I use HPLC instead of resin?

• Answer: Yes, but it is often overkill. You can run the cADPR on a C18 column using a mobile phase of 10 mM Sodium Phosphate (pH 7.0) / Methanol.[6] However, you will then have a product high in sodium phosphate, which requires subsequent desalting. The Chelex resin method described above is cleaner for simple ion swapping.

References

• Lee, H. C. (2001). Physiological functions of cyclic ADP-ribose and NAADP as calcium messengers. Annual Review of Pharmacology and Toxicology, 41, 317-345.

• Galione, A., & White, A. (1994). Ca2+ release induced by cyclic ADP-ribose.[2][7] Trends in Cell Biology, 4(11), 431-436.

• Sigma-Aldrich Technical Bulletin. (n.d.). Dowex® 50W-X8 Cation Exchange Resin Protocol.

• Bio-Rad Laboratories. (n.d.). Chelex® 100 Resin Instruction Manual.

• Guse, A. H. (2015). Calcium mobilizing second messengers derived from NAD.[7] Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1854(10), 1332-1337.

Sources

• 1. researchgate.net [researchgate.net]
• 2. biolog.de [biolog.de]
• 3. researchgate.net [researchgate.net]
• 4. Ammonium triggers calcium elevation in cultured mouse microglial cells by initiating Ca(2+) release from thapsigargin-sensitive intracellular stores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN1296462A - The method of removing quaternary ammonium salt - Google Patents [patents.google.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Specific binding of cyclic ADP-ribose to calcium-storing microsomes from sea urchin eggs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Verifying cADPR Purity via LC-MS/MS

Welcome to the Advanced Analytical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling to accurately quantify and verify the purity of cyclic ADP-ribose (cADPR). Because cADPR is a critical secondary messenger in calcium signaling, any contamination—particularly from its linear counterpart, ADP-ribose (ADPR)—can severely confound biological assays and lead to irreproducible data.

This guide provides a self-validating analytical framework, detailing the causality behind our methodological choices, step-by-step protocols, and a comprehensive troubleshooting Q&A to ensure absolute confidence in your LC-MS/MS data.

The Analytical Challenge: cADPR vs. ADPR

cADPR is synthesized from NAD+ by ADP-ribosyl cyclases (such as CD38 and SARM1) and is subsequently hydrolyzed into ADPR[1]. The structural difference between cADPR and ADPR is merely the loss of a water molecule during the formation of the N1-glycosidic bond, resulting in a mass shift of exactly -18 Da[2].

Metabolic pathway of cADPR synthesis and degradation highlighting mass differences.

The primary analytical pitfall is that cADPR spontaneously hydrolyzes to ADPR under suboptimal extraction conditions. Furthermore, in-source fragmentation during mass spectrometry can cause ADPR to lose water, creating a pseudo-cADPR signal. A robust, self-validating 3 must chromatographically separate these species before they enter the ionization source[3].

Validated Methodology: LC-MS/MS Protocol for cADPR Purity

To guarantee scientific integrity, this protocol employs a mixed-mode anion exchange chromatography system. Standard C18 columns fail to retain highly polar nucleotides like cADPR, leading to co-elution in the void volume and severe ion suppression[3].

Step-by-Step Analytical Workflow

Step 1: Quenching and Extraction (Self-Validating Step) Causality: Endogenous NADases and CD38 are highly active. Extraction must immediately denature proteins to prevent artifactual cADPR synthesis or degradation.

• Add 0.5N cold perchloric acid (or cold 80% methanol) to your biological sample or standard solution at a 1:3 ratio to instantly precipitate proteins[4].

• Spike in a stable isotope-labeled internal standard (e.g., ¹³C₅-NAD+) to monitor extraction recovery and track artifactual degradation during sample prep.

• Centrifuge at 14,000 x g for 10 minutes at 4°C. Collect the supernatant and neutralize if using acid extraction.

Step 2: Chromatographic Separation Causality: The phosphate groups on cADPR require specialized stationary phases. We utilize an Atlantis Premier BEH C18 AX column (or an equivalent HILIC column) to achieve baseline separation of polar analytes[3].

• Mobile Phase A: 20 mM ammonium formate in water (pH 3.0). The acidic pH partially protonates the phosphate groups, improving peak shape and stability[5].

• Mobile Phase B: 100% Acetonitrile.

• Gradient: Start at 2% B, hold for 2 minutes, then apply a linear gradient to 100% B over 5 minutes at a flow rate of 300 µL/min[5].

Step 3: Mass Spectrometry (ESI-MS/MS) Causality: Negative electrospray ionization (ESI-) is required due to the acidic phosphate groups. Soft ionization parameters prevent the in-source conversion of ADPR to cADPR[6].

• Operate the triple quadrupole mass spectrometer in negative MRM (Multiple Reaction Monitoring) mode.

• Set the capillary voltage to -4500V and desolvation temperature to 500°C[6].

Step-by-step LC-MS/MS analytical workflow for verifying cADPR purity.

Quantitative Data: MRM Parameters

Use the following validated MRM transitions to quantify cADPR and assess ADPR contamination. The baseline separation of these analytes ensures that any detected ADPR is a true contaminant, not an MS artifact.

Analyte	Precursor Ion [M-H]⁻ (m/z)	Product Ion (m/z)	Collision Energy (eV)	Expected Retention Time (min)*
cADPR	540.0	346.0	25	3.2
ADPR	558.0	346.0	22	3.8
NAD+	662.1	540.0	20	4.5
¹³C₅-NAD+ (IS)	667.1	545.0	20	4.5

*Retention times are illustrative and specific to the BEH C18 AX gradient method.

Troubleshooting Guides & FAQs

Q1: I purchased a "high purity" cADPR standard, but my LC-MS shows a massive ADPR peak. Is the standard degraded? A1: It is highly likely. cADPR is notoriously unstable in aqueous solutions at room temperature and readily hydrolyzes to ADPR[1]. However, before discarding the standard, verify your chromatography. If cADPR and ADPR co-elute, the ADPR signal might be an artifact of in-source fragmentation (cADPR + H₂O adduct forming ADPR, or vice versa). If they are chromatographically separated and you still see ADPR at its distinct retention time, your standard has degraded. Always store cADPR lyophilized at -80°C.

Q2: My cADPR peak shape is broad, tailing, and elutes in the void volume. What is wrong? A2: You are likely using a standard reversed-phase C18 column. Because cADPR is a highly polar, doubly phosphorylated nucleotide, it has zero retention on standard C18 stationary phases[3]. You must switch to a Hydrophilic Interaction Liquid Chromatography (HILIC) column or a mixed-mode anion exchange column (like the Atlantis Premier BEH C18 AX)[5]. Additionally, ensure your mobile phase contains a volatile buffer like ammonium formate to mitigate secondary interactions with the silica backbone.

Q3: How can I prove that my extraction protocol isn't causing the degradation of cADPR into ADPR? A3: You must build a self-validating control into your workflow. Spike a known concentration of a stable isotope-labeled standard (e.g., ¹³C-cADPR or ¹³C₅-NAD+) into your lysis buffer before adding it to the sample. If the LC-MS analysis reveals the presence of ¹³C-ADPR, your extraction conditions (pH, temperature, or incomplete enzyme quenching) are actively hydrolyzing the cyclic bond. Adjust to a colder, more rapid acidic extraction[4].

Q4: I am detecting an m/z 540.0 peak, but the biological response in my calcium assay doesn't match expected cADPR activity. Could it be something else? A4: Yes. Recent structural discoveries have identified variant cADPR isomers, such as 2'cADPR (v-cADPR) and 3'cADPR (v2-cADPR), produced by certain plant and bacterial TIR domains[7]. These isomers share the identical mass (m/z 540.0) but have different O-glycosidic linkages and vastly different biological activities[8]. Standard LC-MS/MS MRM transitions cannot easily distinguish these isomers from canonical cADPR without high-resolution chromatographic optimization or complementary NMR analysis[8].

References

• Development and validation of an LC-MS/MS method for quantifying NAD+ and related metabolites in mice sciatic nerves and its application to a nerve injury animal model Source: Journal of Chromatography A / PubMed URL:[Link]

• Chemical structures of cyclic ADP ribose (cADPR) isomers and the molecular basis of their production and signaling Source: Science / bioRxiv URL:[Link]

• A Simple, Fast, Sensitive LC-MS/MS Method to Quantify NAD(H) in Biological Samples Source: ResearchGate URL:[Link]

• The SARM1 TIR domain produces glycocyclic ADPR molecules as minor products Source: PLOS Biology URL:[Link]

• A liquid chromatography-tandem mass spectrometry based method for the quantification of adenosine nucleotides and NAD precursors Source: Frontiers in Immunology URL:[Link]

• Structural determination of a cyclic metabolite of NAD+ with intracellular Ca2+-mobilizing activity Source: Journal of Biological Chemistry / PubMed URL:[Link]

• Cyclic ADP-ribose Source: Wikipedia URL:[Link]

Sources

• 1. Cyclic ADP-ribose - Wikipedia [en.wikipedia.org]
• 2. Structural determination of a cyclic metabolite of NAD+ with intracellular Ca2+-mobilizing activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and validation of an LC-MS/MS method for quantifying NAD+ and related metabolites in mice sciatic nerves and its application to a nerve injury animal model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The SARM1 TIR domain produces glycocyclic ADPR molecules as minor products | PLOS One [journals.plos.org]
• 6. Frontiers | A liquid chromatography-tandem mass spectrometry based method for the quantification of adenosine nucleotides and NAD precursors and products in various biological samples [frontiersin.org]
• 7. biorxiv.org [biorxiv.org]
• 8. biorxiv.org [biorxiv.org]

Reference Data & Comparative Studies

Unlocking Intracellular Calcium Signaling: 8-Bromo-cyclic ADP-ribose as a cADPR Antagonist Control

A Comprehensive Comparison and Experimental Guide for Researchers and Drug Development Professionals

Introduction: The Mechanistic Imperative of cADPR Antagonism

Cyclic ADP-ribose (cADPR) is a potent, naturally occurring second messenger synthesized from NAD+ by ADP-ribosyl cyclases, most notably the transmembrane glycoprotein CD38. It plays a pivotal role in mobilizing intracellular Ca2+ by modulating Ryanodine Receptors (RyRs) and the transient receptor potential melastatin-2 (TRPM2) cation channel[1]. To accurately map these complex signaling networks and differentiate them from IP3-mediated pathways, researchers require highly specific pharmacological controls.

8-Bromo-cyclic ADP-ribose (8-Br-cADPR) has long served as the gold-standard competitive antagonist for cADPR-mediated pathways[2]. By occupying the cADPR binding site without triggering channel opening, it effectively uncouples cADPR production from downstream Calcium-Induced Calcium Release (CICR).

Caption: cADPR signaling pathway and competitive inhibition by 8-Br-cADPR at RyR and TRPM2 receptors.

Comparative Analysis: Selecting the Right cADPR Antagonist

While 8-Br-cADPR is the foundational control, its susceptibility to enzymatic hydrolysis and moderate membrane permeability can limit its utility in long-term live-cell assays. Consequently, structural analogs have been engineered to overcome these specific experimental hurdles[3][4].

Quantitative Comparison of cADPR Pathway Controls

Compound	Mechanism of Action	Membrane Permeability	Hydrolysis Resistance	Typical Working Conc.	Primary Application
8-Br-cADPR	Competitive cADPR antagonist	Moderate	Low (Degraded by CD38)	30 – 100 µM	Short-term Ca2+ release assays; baseline control[5].
7-Deaza-8-Br-cADPR	Competitive cADPR antagonist	High	High	10 – 50 µM	Long-term live-cell imaging; tissue slice electrophysiology[4].
8-NH2-cADPR	Competitive cADPR antagonist	Low	Moderate	5 – 20 µM	Permeabilized cell assays; sea urchin egg homogenates.
Ryanodine (High Dose)	Direct RyR channel blocker	High	High	>50 µM	Downstream non-competitive control to isolate RyR dependence[5].

Experimental Methodologies: Self-Validating Protocols

As a Senior Application Scientist, I emphasize that a robust experimental design must account for the competitive nature of 8-Br-cADPR. Because it competes with endogenous cADPR, the required concentration of the antagonist is directly proportional to the localized concentration of the agonist. Therefore, a single literature-derived dose is insufficient; a concentration-response validation is critical.

Protocol A: Microsomal 45Ca2+ Release Assay (Radiometric)

This cell-free system isolates the direct effect of cADPR on the sarcoplasmic/endoplasmic reticulum (SR/ER), completely removing the variable of plasma membrane permeability[2].

Caption: Step-by-step experimental workflow for validating 8-Br-cADPR antagonism in microsomal Ca2+ assays.

Step-by-Step Methodology & Causality:

• Microsome Preparation: Isolate SR/ER microsomes from the target tissue using differential centrifugation.

• Isotope Loading: Incubate microsomes in a buffer containing 45Ca2+ and ATP to facilitate SERCA-mediated Ca2+ uptake until a steady state is reached.

• Antagonist Pre-incubation: Divide the sample. Treat the experimental group with 8-Br-cADPR (e.g., 30 µM) for 5-10 minutes.

  • Self-Validating Causality Check: Include a parallel control treated with Ruthenium Red (a direct RyR blocker) to prove that the Ca2+ pool being measured is specifically RyR-dependent, rather than a leak[2].

• Agonist Stimulation: Introduce exogenous cADPR to trigger Ca2+ release.

  • Self-Validating Causality Check: Include a cohort stimulated with ADPR (the linear, inactive metabolite of cADPR) to prove that the release is specific to the cyclic structural conformation[2].

• Quantification: Rapidly filter the samples and measure the retained 45Ca2+ via liquid scintillation counting. Effective 8-Br-cADPR antagonism will preserve the retained 45Ca2+ by blocking efflux.

Protocol B: Live-Cell Calcium Imaging (Fluorometric)

When working with intact cells (e.g., vascular myocytes or hippocampal slices), membrane permeability and enzymatic degradation become the primary hurdles.

• Dye Loading: Load cells with a ratiometric Ca2+ indicator (e.g., Fura-2 AM).

• Antagonist Equilibration: Perfuse the cells with 8-Br-cADPR.

  • Causality Insight: Because 8-Br-cADPR is highly polar, it permeates intact membranes slowly. A minimum pre-incubation of 30-60 minutes is required to reach intracellular equilibrium. If rapid onset is needed, you must switch to the lipophilic analog 7-Deaza-8-Br-cADPR[4].

• Stimulation & Recording: Apply the physiological stimulus (e.g., high KCl) and record the Ca2+ transient. 8-Br-cADPR should attenuate the secondary amplification phase of the Ca2+ spike, which is driven by CICR[5].

Data Interpretation & Troubleshooting (E-E-A-T)

To ensure the trustworthiness of your data, you must account for the biochemical realities of 8-Br-cADPR:

• The Contamination Artifact (TRPM2 Studies): Commercial preparations of 8-Br-cADPR frequently contain up to 20% 8-Br-ADPR as a synthetic byproduct. While 8-Br-ADPR does not affect RyR, it acts as a low-affinity competitive antagonist for ADPR at the TRPM2 channel[6]. If your research focuses on TRPM2, this contamination can yield false positives, making it appear that cADPR is the primary driver when ADPR might be responsible. Always verify the purity of your lot via HPLC.

• Enzymatic Degradation: In tissue slices (e.g., hippocampus), endogenous CD38 acts as both a cyclase and a hydrolase. Over prolonged incubations (>1 hour), 8-Br-cADPR can be degraded, leading to a spontaneous recovery of the Ca2+ signal[4]. For long-term synaptic depression (LTD) studies or extended assays, utilizing the hydrolysis-resistant 7-Deaza-8-Br-cADPR is strictly recommended to maintain target saturation[4].

References

• 8-Br-cADPR, a TRPM2 ion channel antagonist, inhibits renal ischemia-reperfusion injury. Journal of Cellular Physiology (NIH).[Link]

• cADP-ribose/ryanodine channel/Ca2+-release signal transduction pathway in mesangial cells. American Journal of Physiology.[Link]

• Role of cyclic ADP-ribose in Ca2+-induced Ca2+ release and vasoconstriction in small renal arteries. American Journal of Physiology-Heart and Circulatory Physiology (NIH).[Link]

• Evidence of a role for cyclic ADP-ribose in long-term synaptic depression in hippocampus. Proceedings of the National Academy of Sciences (NIH).[Link]

• Does Cyclic ADP-Ribose (cADPR) Activate the Non-selective Cation Channel TRPM2? Frontiers in Immunology.[Link]

• 8-Br-7-CH-cADPR - Product Information & References. BIOLOG Life Science Institute.[Link]

Sources

• 1. 8-Br-cADPR, a TRPM2 ion channel antagonist, inhibits renal ischemia-reperfusion injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. 8-Br-7-CH-cADPR BIOLOG Life Science Institute [biolog.de]
• 4. Evidence of a role for cyclic ADP-ribose in long-term synaptic depression in hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of cyclic ADP-ribose in Ca2+-induced Ca2+ release and vasoconstriction in small renal arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Does Cyclic ADP-Ribose (cADPR) Activate the Non-selective Cation Channel TRPM2? [frontiersin.org]

Ryanodine Inhibition of cADPR-Induced Calcium Release: A Comprehensive Comparison Guide

Executive Summary

Cyclic ADP-ribose (cADPR) is a potent endogenous second messenger synthesized from NAD⁺ by ADP-ribosyl cyclases (such as CD38)[1]. It mobilizes intracellular calcium (Ca²⁺) primarily by activating the Ryanodine Receptor (RyR) on the sarcoplasmic and endoplasmic reticulum (SR/ER)[2][3]. For researchers investigating intracellular Ca²⁺ signaling, distinguishing cADPR-mediated pathways from inositol 1,4,5-trisphosphate (IP3)-mediated pathways is a critical experimental hurdle[4].

High-concentration ryanodine (>10 µM) is the gold standard pharmacological tool for inhibiting cADPR-induced Ca²⁺ release[5]. This guide objectively compares ryanodine with alternative RyR and cADPR-pathway inhibitors (such as Ruthenium Red, Dantrolene, and 8-Br-cADPR), providing the mechanistic rationale and validated experimental protocols necessary for robust assay design.

Mechanistic Overview: The Ryanodine Paradox

Ryanodine, a plant alkaloid, interacts with the RyR in a highly concentration-dependent, biphasic manner[1]. Understanding this causality is essential for experimental design:

• Low Concentrations (10 nM – 1 µM): Ryanodine binds to high-affinity sites, locking the channel in a long-lasting, sub-conductance open state[1]. This depletes the SR/ER Ca²⁺ store.

• High Concentrations (>10 µM to 100 µM): Ryanodine binds to lower-affinity sites, completely occluding the channel pore and inhibiting Ca²⁺ release[5][6].

When cADPR binds to its putative receptor or associated proteins (like FKBP12.6) to sensitize the RyR to Ca²⁺-induced Ca²⁺ release (CICR), high-dose ryanodine physically blocks the downstream efflux of Ca²⁺, effectively silencing the cADPR signal[1][7].

Fig 1: cADPR signaling pathway and the pharmacological targets of key inhibitors.

Product Performance Comparison: Ryanodine vs. Alternatives

When designing an experiment to block cADPR-induced Ca²⁺ release, selecting the correct inhibitor dictates the specificity of your findings. While ryanodine is definitive for RyR involvement, alternatives like Ruthenium Red, Dantrolene, and 8-Br-cADPR offer distinct advantages depending on the assay's requirements[8][9][10].

Feature / Inhibitor	Ryanodine (High Dose)	Ruthenium Red	Dantrolene	8-Br-cADPR
Primary Target	RyR Pore (Low-affinity site)	RyR Pore (Polycationic block)	RyR1 / RyR3 (N-terminal domain)	cADPR binding site
Working Concentration	10 µM – 100 µM[5][11]	1 µM – 10 µM[12]	10 µM – 50 µM[8][10]	10 µM – 100 µM[8]
Mechanism of Action	Irreversible pore occlusion[1]	Reversible pore block[12]	Stabilizes closed state[1][13]	Competitive cADPR antagonism[8]
Specificity	High for RyR	Low (Blocks MCU, TRP channels)	High for RyR1/3; Low for RyR2[10]	High for cADPR pathway
Reversibility	Irreversible (Washout ineffective)	Reversible	Reversible	Reversible
Best Use Case	Definitive proof of RyR involvement	Quick, reversible screening assays	Clinical translation, RyR1/3 specific models[14]	Isolating cADPR upstream signaling

Causality in Selection (E-E-A-T Insights):

• Why choose Ryanodine? If you need absolute certainty that the Ca²⁺ release is RyR-mediated (and not IP3R-mediated), high-dose ryanodine is unparalleled. Its irreversibility ensures the block remains stable throughout long recording sessions[1].

• Why choose 8-Br-cADPR over Ryanodine? Ryanodine blocks the RyR regardless of the upstream activator (e.g., caffeine, Ca²⁺, cADPR). If you need to prove that endogenous cADPR specifically is driving the RyR activation, 8-Br-cADPR is required, as it competitively antagonizes cADPR without affecting caffeine-induced RyR opening[8].

• The Ruthenium Red caveat: While highly effective at blocking RyR[12], Ruthenium Red is a polycation that also blocks the Mitochondrial Calcium Uniporter (MCU). It should be avoided in intact cell assays where mitochondrial Ca²⁺ buffering is a variable.

Experimental Protocols

To objectively validate the inhibition of cADPR-induced Ca²⁺ release, researchers typically employ permeabilized cell models or isolated SR/ER microsomes. This prevents the plasma membrane from acting as a barrier to cADPR (which is membrane-impermeable)[9].

Protocol: Microsomal Ca²⁺ Release Assay (Fluorometric)

This protocol establishes a self-validating system by incorporating internal controls (Heparin to rule out IP3R, and Thapsigargin to validate store dependence)[4][9].

Reagents & Preparation:

• Intracellular-like Medium (ICM): 120 mM KCl, 10 mM NaCl, 1 mM MgCl₂, 20 mM HEPES (pH 7.2).

• Ca²⁺ Indicator: Fluo-3 (free acid) or Fura-2 (3 µM).

• ATP Regeneration System: 1 mM ATP, 10 mM phosphocreatine, 10 U/mL creatine kinase (to fuel SERCA pumps).

Step-by-Step Methodology:

• Permeabilization/Isolation: Permeabilize cultured cells (e.g., salivary gland cells or myocytes) with 20 µg/mL digitonin for 5 minutes, or isolate SR/ER microsomes via differential centrifugation[9][15].

• Store Loading: Suspend the preparation in ICM containing the ATP regeneration system and the Ca²⁺ indicator. Allow 10-15 minutes for the SERCA pumps to load Ca²⁺ into the SR/ER until a steady-state baseline fluorescence is achieved.

• Pre-incubation (The Block):

  • Test Group: Add 50 µM Ryanodine and incubate for 5 minutes[5].

  • Control Group: Add vehicle (DMSO/H₂O).

  • Specificity Control: Add 100 µg/mL Heparin (IP3R blocker)[4][9].

• Stimulation: Inject 1-5 µM cADPR into the cuvette/well[5].

• Quantification: Record the peak amplitude and kinetics of the Ca²⁺ transient. In the presence of 50 µM ryanodine, the cADPR-induced spike should be attenuated by >70-90%[5].

• Validation (Post-test): Add 2 µM Thapsigargin (SERCA inhibitor) to measure total remaining store Ca²⁺, ensuring the lack of response wasn't due to empty stores[9][15].

Fig 2: Experimental workflow for validating Ryanodine inhibition of cADPR-induced Ca2+ release.

Data Interpretation & Troubleshooting

When executing the above protocols, researchers must interpret the data through the lens of RyR kinetics:

• Incomplete Inhibition: If 10 µM ryanodine only partially inhibits the cADPR response[5], it is likely due to the slow binding kinetics of ryanodine to the closed state of the channel. Ryanodine is a use-dependent drug; it binds preferentially to the open state. Troubleshooting: Briefly pre-activate the channel with a sub-threshold dose of caffeine (1 mM) during the ryanodine incubation to facilitate ryanodine binding, then wash out the caffeine before adding cADPR.

• Paradoxical Ca²⁺ Leak: If baseline Ca²⁺ begins to rise immediately after adding ryanodine, the concentration is likely too low (e.g., <1 µM), inadvertently locking the RyRs in the sub-conductance open state rather than blocking them[1]. Ensure the working concentration is strictly >10 µM, ideally 50-100 µM for complete occlusion[5][11].

• Cross-Potentiation: cADPR is known to sensitize the Ca²⁺-induced Ca²⁺ release (CICR) mechanism[9]. If using Ruthenium Red as an alternative, be aware that high concentrations of cADPR can sometimes overcome competitive blocks by increasing the channel's open probability. Irreversible block by high-dose ryanodine prevents this artifact.

References

• Sitsapesan, R., McGarry, S., & Williams, A. (1995). Cyclic ADP-ribose, the ryanodine receptor and Ca2+ release. Trends in Pharmacological Sciences. Available at:[Link]

• Santulli, G., et al. (2015). Pharmacological and endogenous modulators of ryanodine receptor physiology. ResearchGate. Available at:[Link]

• Galione, A. (2012). From eggs to hearts: what is the link between cyclic ADP-ribose and ryanodine receptors? Cardiovascular Research. Available at:[Link]

• Thorn, P., et al. (1994). Cyclic ADP-ribose regulation of ryanodine receptors involved in agonist evoked cytosolic Ca2+ oscillations in pancreatic acinar cells. The EMBO Journal. Available at:[Link]

• Walseth, T. F., et al. (1993). Pharmacological characterization of the putative cADP-ribose receptor. Journal of Biological Chemistry. Available at:[Link]

• Guse, A. H., et al. (1999). Modulation of store-operated Ca2+ entry by cyclic-ADP-ribose. Brazilian Journal of Medical and Biological Research. Available at:[Link]

• Yamaki, T., et al. (1998). Cyclic ADP-ribose induces Ca2+ release from caffeine-insensitive Ca2+ pools in canine salivary gland cells. Journal of Dental Research. Available at:[Link]

• Lukyanenko, V., et al. (2001). Potentiation of Ca2+ Release by cADP-Ribose in the Heart Is Mediated by Enhanced SR Ca2+ Uptake Into the Sarcoplasmic Reticulum. Circulation Research. Available at:[Link]

• Pentzien, A. K., et al. (2001). Ryanodine receptor expression is associated with intracellular Ca2+ release in rat parotid acinar cells. American Journal of Physiology. Available at:[Link]

• Tazzeo, T., et al. (2020). Oxidized Phosphatidylcholines Trigger TRPA1 and Ryanodine Receptor Dependent Airway Smooth Muscle Contraction. American Journal of Respiratory Cell and Molecular Biology. Available at:[Link]

• Nitu, F. R., et al. (2018). Ryanodine receptor inhibition with acute dantrolene treatment reduces arrhythmia susceptibility in human hearts. American Journal of Physiology. Available at:[Link]

• Paul, A., et al. (1997). Pharmacological distinction between dantrolene and ryanodine binding sites. Biochemical Journal. Available at:[Link]

• Li, H., et al. (2019). Modulating ryanodine receptors with dantrolene attenuates neuronopathic phenotype in Gaucher disease mice. Human Molecular Genetics. Available at:[Link]

• Xu, L., et al. (1999). Effect of ruthenium red on RyR properties. ResearchGate. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Cyclic ADP-ribose, the ryanodine receptor and Ca2+ release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. From eggs to hearts: what is the link between cyclic ADP-ribose and ryanodine receptors? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cyclic ADP-ribose regulation of ryanodine receptors involved in agonist evoked cytosolic Ca2+ oscillations in pancreatic acinar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. researchgate.net [researchgate.net]
• 7. Pharmacological characterization of the putative cADP-ribose receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]
• 9. Cyclic ADP-ribose induces Ca2+ release from caffeine-insensitive Ca2+ pools in canine salivary gland cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. journals.physiology.org [journals.physiology.org]
• 11. atsjournals.org [atsjournals.org]
• 12. researchgate.net [researchgate.net]
• 13. Pharmacological distinction between dantrolene and ryanodine binding sites: evidence from normal and malignant hyperthermia-susceptible porcine skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Modulating ryanodine receptors with dantrolene attenuates neuronopathic phenotype in Gaucher disease mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ahajournals.org [ahajournals.org]

Comprehensive Comparison Guide: cADPR Ammonium Salt vs. Free Acid in Calcium Signaling Assays

As a Senior Application Scientist specializing in intracellular signaling pathways, I frequently consult with researchers facing reproducibility issues in calcium mobilization assays. A common culprit is the mishandling of cyclic ADP-ribose (cADPR), a highly potent, endogenous second messenger synthesized from NAD+ by ADP-ribosyl cyclases (such as CD38) [1]. cADPR triggers calcium-induced calcium release (CICR) by sensitizing Ryanodine Receptors (RyRs) on the sarco/endoplasmic reticulum (SR/ER) [2].

When designing these assays, selecting the correct reagent format—specifically choosing between the cADPR ammonium salt and the cADPR free acid —is a critical experimental variable. This guide objectively compares these two forms, detailing how their physicochemical properties dictate pharmacological potency, thermodynamic stability, and assay reproducibility.

Biochemical & Biophysical Comparison

The intrinsic biological activity of the cADPR molecule occurs via the cADPR anion at physiological pH. Therefore, assuming 100% purity and zero degradation, the free acid and the ammonium salt possess identical theoretical potency. However, in practical laboratory environments, the thermodynamic stability of the macrocyclic ring diverges drastically between the two forms[3].

The free acid is highly susceptible to spontaneous hydrolysis, which breaks the N1-glycosidic bond and reverts the molecule to linear ADP-ribose (ADPR). Because ADPR cannot activate the RyR, the apparent potency of the free acid diminishes rapidly during storage and handling. The ammonium salt acts as a mild local buffer during reconstitution, preserving the structural integrity of the macrocycle.

Table 1: Physicochemical Comparison of cADPR Forms

Property	cADPR Ammonium Salt	cADPR Free Acid
Molecular Formula	C₁₅H₂₁N₅O₁₃P₂ • xNH₃	C₁₅H₂₁N₅O₁₃P₂
Molecular Weight	Variable (~541.3 g/mol + NH₃ mass)	541.3 g/mol
Physical State	Lyophilized powder or crystallized	Amorphous solid / aqueous solution
Chemical Stability	High (Resistant to ambient hydrolysis)	Low (Highly prone to hydrolysis to ADPR)
Hygroscopicity	Moderate (Requires careful sealing)	High (Absorbs ambient moisture rapidly)
Storage Temperature	-20°C to -80°C (Stable for long-term)	-80°C (Strict cold chain required)
Apparent Potency (EC₅₀)	Consistent (10 nM - 1 µM depending on tissue)	Variable (Artificially inflates as hydrolysis occurs)

Mechanistic Pathway

To understand why structural integrity is paramount, we must look at the signaling cascade. cADPR must maintain its cyclic structure to interact with RyR accessory proteins (such as calmodulin or FKBP12.6) to facilitate calcium efflux [4].

Fig 1: CD38-mediated synthesis of cADPR from NAD+ and activation of Ryanodine Receptors.

Potency & Efficacy Analysis: Causality Behind the Choice

As a researcher, you may encounter batch-to-batch variability when generating dose-response curves using the free acid form. The causality is strictly chemical: the macrocyclic ring of cADPR is under significant structural strain. In the free acid form, localized pH fluctuations during aqueous reconstitution accelerate hydrolysis [3].

Experimental data from reconstituted coronary arterial smooth muscle RyRs demonstrates that intact cADPR (delivered as the stable ammonium salt) reliably increases the open probability (NPo) of the channel by 2.9-fold at 10 nM, and up to 8-fold at 1 µM [5]. When the free acid is used and partially degrades, researchers often mistakenly conclude that their tissue sample is insensitive to cADPR, when in reality, the active concentration of the reagent has simply plummeted. For guaranteed scientific integrity and reproducibility, the ammonium salt is the authoritative standard for in vitro assays.

Experimental Workflow & Methodology

To accurately measure cADPR potency, your protocol must be a self-validating system . This means building internal controls directly into the workflow to prove that the observed calcium release is strictly RyR-mediated and not an artifact of reagent contamination (e.g., trace IP3).

Fig 2: Step-by-step workflow for evaluating cADPR-induced calcium release in microsomes.

Detailed Protocol: cADPR-Induced Calcium Release Assay in Microsomes

This methodology is optimized for assessing cADPR ammonium salt potency in mesangial cell or smooth muscle SR microsomes [6].

Step 1: Reagent Preparation & Preservation

• Reconstitute lyophilized cADPR ammonium salt in ice-cold, nuclease-free intracellular buffer (120 mM KCl, 10 mM HEPES, pH 7.2) to yield a 1 mM stock.

• Causality Note: Aliquot immediately into single-use tubes and store at -80°C. Do not subject the stock to freeze-thaw cycles. Even the stabilized ammonium salt will undergo slow thermal degradation if repeatedly thawed, skewing your EC₅₀ calculations.

Step 2: Microsomal Preparation & Loading

• Isolate SR/ER microsomes via differential centrifugation.

• Resuspend the microsomal pellet in assay buffer (150 mM KCl, 10 mM HEPES, 1 mM MgCl₂, pH 7.2).

• Load the microsomes with a fluorescent Ca²⁺ indicator (e.g., Fura-2) or use a ⁴⁵Ca²⁺ tracer.

• Add an ATP-regenerating system (1 mM ATP, 10 mM phosphocreatine, 10 U/mL creatine kinase). Causality Note: This ensures the SERCA pumps actively load calcium into the microsomes, establishing the necessary concentration gradient for the release assay.

Step 3: Baseline Establishment & Self-Validation

• Monitor fluorescence until a stable baseline is achieved (indicating steady-state Ca²⁺ load).

• Self-Validation Step: In a parallel positive control well, inject 5 mM Caffeine. A rapid Ca²⁺ spike confirms the presence of functional, calcium-loaded RyRs. If this fails, the microsomal preparation is compromised.

Step 4: cADPR Addition and Measurement

• Inject varying concentrations of cADPR ammonium salt (e.g., 10 nM, 100 nM, 500 nM, 1 µM) into the test wells and record the peak amplitude of Ca²⁺ release.

• Self-Validation Step: In separate wells, pre-incubate microsomes with 50 µM Ruthenium Red (a potent RyR pore blocker) for 5 minutes, then inject 1 µM cADPR. Complete ablation of the Ca²⁺ signal definitively proves the cADPR-mediated release is exclusively RyR-dependent.

Step 5: Data Analysis

• Plot the peak Ca²⁺ release (normalized as a percentage of the maximum caffeine-induced release) against the log concentration of cADPR to derive the EC₅₀.

References

• Nicotinamide 2-Fluoroadenine Dinucleotide Unmasks the NAD+ Glycohydrolase Activity of Aplysia californica Adenosine 5'-Diphosphate Ribosyl Cyclase Biochemistry (ACS Publications) URL:[Link]

• cADP-ribose/ryanodine channel/Ca2+-release signal transduction pathway in mesangial cells American Journal of Physiology-Renal Physiology URL:[Link]

• Technical Information about Cyclic ADP Ribose (cADPR) BIOLOG Life Science Institute URL: [Link]

• Cyclic ADP ribose activation of the ryanodine receptor is mediated by calmodulin PubMed (National Institutes of Health) URL:[Link]

• cADP-ribose activates reconstituted ryanodine receptors from coronary arterial smooth muscle PubMed (National Institutes of Health) URL: [Link]

• Cyclic ADP-ribose does not affect cardiac or skeletal muscle ryanodine receptors PubMed (National Institutes of Health) URL:[Link]

Validating the Impact of CD38 Knockout on Cellular cADPR Levels: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular signaling, cyclic ADP-ribose (cADPR) has been established as a critical second messenger, primarily involved in mobilizing intracellular calcium stores.[1] The synthesis of this key molecule is largely attributed to the enzymatic activity of CD38, a multifunctional ectoenzyme.[1][2][3] This guide provides an in-depth comparison of cyclic ADP-ribose (cADPR) levels in wild-type versus CD38 knockout models, offering supporting experimental data and methodologies to validate the pivotal role of CD38 in cADPR metabolism.

The Central Role of CD38 in cADPR Synthesis

CD38 is a type II transmembrane glycoprotein that boasts both ADP-ribosyl cyclase and cADPR hydrolase activities.[2] Its primary function in this context is the conversion of nicotinamide adenine dinucleotide (NAD+) into cADPR.[2][4] This enzymatic activity positions CD38 as a key regulator of intracellular calcium signaling, influencing a wide array of physiological processes, from insulin secretion to immune responses.[2][3][5] Gene ablation studies have solidified the understanding that CD38 is the dominant enzyme responsible for cADPR metabolism in mammalian tissues.[6]

The CD38/cADPR Signaling Pathway

The signaling cascade initiated by CD38 is crucial for cellular function. Extracellular stimuli can trigger CD38 to produce cADPR, which in turn binds to ryanodine receptors on the endoplasmic reticulum, leading to the release of calcium into the cytoplasm.[1]

Caption: The CD38/cADPR signaling pathway for intracellular calcium mobilization.

Validating the Effect of CD38 Knockout on cADPR Levels

The most direct method to validate the role of CD38 in cADPR synthesis is to compare cADPR levels in wild-type (WT) organisms or cells with their CD38 knockout (CD38-/-) counterparts. Experimental evidence consistently demonstrates a significant reduction in cADPR content in tissues and cells lacking functional CD38.

Comparative Data: Wild-Type vs. CD38 Knockout

Studies utilizing CD38 knockout mice have provided compelling evidence for its role as the primary source of cADPR. Tissues from CD38-/- mice exhibit substantially lower levels of cADPR compared to their wild-type littermates.

Tissue/Cell Type	Wild-Type cADPR Level (pmol/mg protein)	CD38-/- cADPR Level (pmol/mg protein)	Reference
Spleen	Easily detectable levels	Significantly reduced	[7]
Thymus	Easily detectable levels	Significantly reduced	[7]
Bone Marrow (myeloid cells)	Easily detectable levels	Significantly reduced	[7]
Pancreatic Acinar Cells	Acetylcholine-induced formation	No acetylcholine-induced formation	[2]
PC12 Cells	Acetylcholine-induced elevation	Abrogated ACh-induced production	[8]

This dramatic decrease in cADPR levels in CD38 knockout models directly validates the enzyme's critical role in its synthesis. For instance, CD38 deficient mice show impairments in glucose-induced increases in ADP-ribosyl cyclase activity and subsequent cADPR levels.[9]

Unexpected Findings and Alternative Pathways

While CD38 is the major regulator, some studies have revealed nuances in the CD38-cADPR relationship. For example, in a model of paclitaxel-induced neuropathy, CD38-deficient DRG neurons surprisingly showed enhanced cADPR elevation when treated with paclitaxel.[10][11] This suggests the existence of other enzymes or pathways that can produce cADPR, such as SARM1, particularly under specific pathological conditions.[10][11][12] However, under normal physiological conditions, CD38 remains the predominant source. It is also important to note that CD38 has a hydrolase function, breaking down cADPR.[2] Therefore, in some contexts, the absence of CD38 could lead to the accumulation of cADPR produced by other means.[10]

Experimental Protocols for cADPR Level Validation

Accurate quantification of cADPR is paramount for validating the effects of CD38 knockout. Several methods are available, with the enzymatic cycling assay and liquid chromatography-mass spectrometry (LC-MS/MS) being the most common.

Experimental Workflow for cADPR Measurement

Caption: A generalized workflow for the quantification of cADPR levels.

Detailed Protocol: Enzymatic Cycling Assay

This method offers high sensitivity through signal amplification.

Principle: The assay relies on the reverse reaction of ADP-ribosyl cyclase. In the presence of a high concentration of nicotinamide, the cyclase converts cADPR to NAD+ stoichiometrically. The resulting NAD+ is then used in a cycling reaction involving alcohol dehydrogenase and diaphorase, which generates a highly fluorescent product, resorufin. The rate of fluorescence increase is proportional to the initial cADPR concentration.[13]

Step-by-Step Methodology: [13]

• Sample Preparation:

  • Lyse cells or homogenized tissues with ice-cold 0.6 M perchloric acid (PCA).

  • Centrifuge to pellet protein and collect the supernatant.

  • Extract PCA from the supernatant using a mixture of chloroform and tri-n-octylamine.

  • Neutralize the aqueous layer containing cADPR.

• NAD+ Digestion:

  • Treat the samples with NADase to eliminate any endogenous NAD+, which would interfere with the assay.

  • Remove the NADase, for example, by using a filter plate.

• Cycling Reaction:

  • Prepare a reaction mixture containing ethanol, alcohol dehydrogenase, resazurin, diaphorase, FMN, and nicotinamide.

  • Add the sample to the reaction mixture, with and without ADP-ribosyl cyclase (to serve as a background control).

  • Incubate and measure the fluorescence kinetics using a plate reader (e.g., 544 nm excitation and 590 nm emission).

• Data Analysis:

  • Calculate the initial rate of fluorescence increase.

  • Subtract the background rate (without cyclase) from the sample rate.

  • Determine the cADPR concentration using a standard curve.

  • Normalize the cADPR amount to the total protein content of the initial sample.

Alternative Protocol: Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides high specificity and the ability to measure multiple metabolites simultaneously.

Principle: This technique separates cADPR from other cellular components using liquid chromatography, followed by its detection and quantification based on its unique mass-to-charge ratio using a tandem mass spectrometer.

Step-by-Step Methodology: [14][15]

• Sample Preparation:

  • Extract metabolites from cells or tissues using a suitable solvent system (e.g., methanol/water).

  • Centrifuge to remove debris.

  • Lyophilize and reconstitute the sample in a buffer compatible with the LC system (e.g., 5mM ammonium formate).

• LC Separation:

  • Inject the sample into a reverse-phase column (e.g., C18).

  • Elute cADPR using a gradient of an appropriate mobile phase (e.g., ammonium formate and methanol).

• MS/MS Detection:

  • Introduce the eluent into the mass spectrometer.

  • Ionize the molecules and select for the parent ion of cADPR.

  • Fragment the parent ion and detect a specific daughter ion for quantification.

• Data Analysis:

  • Generate a standard curve using known concentrations of cADPR.

  • Quantify the cADPR in the sample by comparing its peak area to the standard curve.

  • Normalize to the initial sample amount (e.g., protein concentration or cell number).

Conclusion

The use of CD38 knockout models provides unequivocal evidence for the central role of this enzyme in maintaining cellular cADPR levels. The significant reduction of cADPR in the absence of CD38 validates its position as the primary ADP-ribosyl cyclase in most mammalian cells under physiological conditions. For researchers investigating calcium signaling, immune function, and metabolic diseases, the comparison of wild-type and CD38 knockout systems, coupled with robust cADPR quantification methods like the enzymatic cycling assay or LC-MS/MS, remains the gold standard for validating the CD38/cADPR signaling axis.

References

• Okamoto, H., et al. (2022). CD38–Cyclic ADP-Ribose Signal System in Physiology, Biochemistry, and Pathophysiology. Source not further specified.

• Hogan, K. A., et al. (2019). The Multi-faceted Ecto-enzyme CD38: Roles in Immunomodulation, Cancer, Aging, and Metabolic Diseases. ResearchGate.[Link]

• Horenstein, A. L., et al. (2019). CD38 in Adenosinergic Pathways and Metabolic Re-programming in Human Multiple Myeloma Cells: In-tandem Insights From Basic Science to Therapy. Frontiers in Immunology.[Link]

• Kou, Y., et al. (2020). Cytosolic interaction of type III human CD38 with CIB1 modulates cellular cyclic ADP-ribose levels. PNAS.[Link]

• Sasaki, Y., et al. (2021). Sarm1 activation produces cADPR to increase intra-axonal Ca++ and promote axon degeneration in PIPN. Journal of Cell Biology.[Link]

• Wei, W., et al. (2014). Roles and mechanisms of the CD38/cyclic adenosine diphosphate ribose/Ca2+ signaling pathway. World Journal of Biological Chemistry.[Link]

• Guedes, A. G. P., et al. (n.d.). Role of CD38/cADPR signaling in obstructive pulmonary diseases. BINASSS.[Link]

• Sasaki, Y., et al. (2021). Activation of Sarm1 produces cADPR to increase intra-axonal calcium and promote axon degeneration in CIPN. bioRxiv.[Link]

• Partida-Sanchez, S., et al. (n.d.). Comparison of cADPR content in tissues isolated from Cd38 -/-and wild-type mice. ResearchGate.[Link]

• Anonymous. (2022). Measurement of the cADPR levels in DRGs. Bio-protocol.[Link]

• Ge, Y., et al. (2013). CD38/cADPR/Ca2+ Pathway Promotes Cell Proliferation and Delays Nerve Growth Factor-induced Differentiation in PC12 Cells. Journal of Biological Chemistry.[Link]

• Sasaki, Y., et al. (2020). cADPR is a gene dosage-sensitive biomarker of SARM1 activity in healthy, compromised, and degenerating axons. eLife.[Link]

• Chini, E. N., et al. (2016). CD38 Knockout Mice Show Significant Protection Against Ischemic Brain Damage Despite High Level Poly-ADP-Ribosylation. Translational Stroke Research.[Link]

• The Jackson Laboratory. (2023). 003727 - CD38- Strain Details. The Jackson Laboratory.[Link]

• Krien, U., et al. (2022). Chemical structures of cyclic ADP ribose (cADPR) isomers and the molecular basis of their production and signaling. bioRxiv.[Link]

• Marra, A., et al. (2018). Synthesis and Biological Evaluation of a New Structural Simplified Analogue of cADPR, a Calcium-Mobilizing Secondary Messenger Firstly Isolated from Sea Urchin Eggs. Molecules.[Link]

• Guerau-De-Arellano, M. (2020). Novel knockout models to analyze CD38 function. Grantome.[Link]

• Moreno-Velasquez, D., et al. (2019). Small Molecule CD38 Inhibitors: Synthesis of 8-Amino-N1-inosine 5′-monophosphate, Analogues and Early Structure-Activity. ResearchGate.[Link]

• Marra, A., et al. (2023). The evolving chemistry of cADPR analogues. European Journal of Medicinal Chemistry.[Link]

• Anonymous. (2025). Quantification of SARM1 activity in human peripheral blood mononuclear cells. bioRxiv.[Link]

• Bratkowski, M., et al. (2024). The SARM1 TIR domain produces glycocyclic ADPR molecules as minor products. PLOS ONE.[Link]

• Sasaki, Y., et al. (2020). cADPR is a gene dosage-sensitive biomarker of SARM1 activity in healthy, compromised, and degenerating axons. ResearchGate.[Link]

Sources

• 1. Roles and mechanisms of the CD38/cyclic adenosine diphosphate ribose/Ca2+ signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CD38–Cyclic ADP-Ribose Signal System in Physiology, Biochemistry, and Pathophysiology [mdpi.com]
• 3. binasss.sa.cr [binasss.sa.cr]
• 4. Frontiers | CD38 in Adenosinergic Pathways and Metabolic Re-programming in Human Multiple Myeloma Cells: In-tandem Insights From Basic Science to Therapy [frontiersin.org]
• 5. Novel knockout models to analyze CD38 function - Mireia Guerau-De-Arellano [grantome.com]
• 6. pnas.org [pnas.org]
• 7. researchgate.net [researchgate.net]
• 8. CD38/cADPR/Ca2+ Pathway Promotes Cell Proliferation and Delays Nerve Growth Factor-induced Differentiation in PC12 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 003727 - CD38- Strain Details [jax.org]
• 10. rupress.org [rupress.org]
• 11. biorxiv.org [biorxiv.org]
• 12. researchgate.net [researchgate.net]
• 13. Measurement of the cADPR levels in DRGs [bio-protocol.org]
• 14. cADPR is a gene dosage-sensitive biomarker of SARM1 activity in healthy, compromised, and degenerating axons - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The SARM1 TIR domain produces glycocyclic ADPR molecules as minor products - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Ruthenium Red Blockade of cADPR-Mediated Calcium Release

Executive Summary

Cyclic ADP-ribose (cADPR) is a potent second messenger that mobilizes intracellular calcium (

) from the endoplasmic/sarcoplasmic reticulum (ER/SR) via Ryanodine Receptors (RyRs). While Ruthenium Red (RuR) is historically utilized as the standard inhibitor to confirm RyR involvement, it acts as a broad-spectrum pore blocker rather than a specific cADPR antagonist.

This guide analyzes the utility of RuR in cADPR research, contrasts it with the highly specific antagonist 8-Br-cADPR , and provides a validated microsomal assay protocol to distinguish between RyR-mediated and IP3-mediated calcium release.

Part 1: Mechanistic Analysis

The "Sledgehammer" vs. The "Scalpel"

To effectively study cADPR, one must distinguish between blocking the channel (RyR) and blocking the ligand binding site .

• Ruthenium Red (The Sledgehammer):

  • Target: Binds directly to the vestibule of the RyR pore.

  • Mechanism: Non-competitive inhibition.[1] It physically occludes the cation conduction pathway, preventing

    efflux regardless of the trigger (cADPR, Caffeine, or CICR).

  • Kinetics: Induces a "flickery block" and reduces the Open Probability (

    ) of the channel.

  • Selectivity Issues: RuR is polycationic and "promiscuous." It inhibits the Mitochondrial Calcium Uniporter (MCU) with nanomolar affinity, as well as TRP channels and CALHM1.

• 8-Br-cADPR (The Scalpel):

  • Target: The specific cADPR binding pocket on the RyR (or associated binding protein like FKBP12.6/GAPDH depending on tissue).

  • Mechanism: Competitive antagonism. It occupies the cADPR site without activating the channel.

  • Selectivity: Does not block caffeine-induced release or IP3 receptors.

Signaling Pathway Visualization

The following diagram illustrates the distinct inhibition points of RuR versus 8-Br-cADPR within the calcium signaling cascade.

Figure 1: Mechanistic distinction between ligand antagonism (8-Br-cADPR) and pore blockade (Ruthenium Red).[2]

Part 2: Comparative Analysis of Inhibitors

Use this table to select the appropriate blocking agent for your experimental design.

Feature	Ruthenium Red (RuR)	8-Br-cADPR	Ryanodine (High Conc.)	Heparin
Primary Target	RyR Pore (All isoforms)	cADPR Binding Site	RyR Pore	IP3 Receptor
Mechanism	Physical Pore Occlusion	Competitive Antagonist	Irreversible Blockade (>10µM)	Competitive Antagonist
Specificity	Low (Blocks MCU, TRPs)	High (Specific to cADPR)	Medium (Specific to RyR)	High (Specific to IP3R)
IC50 / Affinity	~20 - 800 nM (Voltage dependent)	~1 - 10 µM	> 10 µM (for block)	~100 µg/mL
Membrane Permeability	Poor (Use in permeabilized cells)	No (Microinject/permeabilize)	Yes (Slow)	No
Cost	Low	Very High	Medium	Low
Best Use Case	Confirming general RyR involvement; Mitochondrial uptake block.	Proving cADPR is the specific trigger.	Permanent inactivation of RyR.	Negative control for cADPR specificity.

Key Insight: If you observe

release with cADPR that is blocked by RuR but not by 8-Br-cADPR, the release is likely not mediated by the canonical cADPR binding site, or the cADPR is acting via a non-RyR mechanism (e.g., TPC channels in some models).

Part 3: Validated Experimental Protocol

Method: Microsomal Calcium Release Assay Rationale: Using isolated microsomes or permeabilized cells is critical because RuR is membrane-impermeable and blocks mitochondrial uptake in intact cells, which confounds cytosolic calcium data.

Reagents & Setup

• Buffer A (Homogenization): 250 mM Sucrose, 5 mM HEPES (pH 7.2), Protease Inhibitors.

• Buffer B (Assay): 100 mM KCl, 20 mM HEPES (pH 7.2), 0.5 mM

  .

• Calcium Sensor: Fluo-3 (free acid) or Fura-2 (free acid). Note: RuR is a red dye; avoid red-emitting fluorophores to prevent spectral overlap.

• ATP Regenerating System: Creatine phosphate + Creatine kinase (essential for SERCA function).

Workflow Diagram

Figure 2: Step-by-step workflow for the microsomal calcium release assay.

Step-by-Step Protocol

• Isolation: Homogenize tissue (e.g., sea urchin eggs, heart, or brain) in Buffer A. Centrifuge at 1,000 x g (remove debris) then 10,000 x g (mitochondria removal). Supernatant is centrifuged at 100,000 x g to pellet microsomes (ER/SR).

• Resuspension: Resuspend pellet in Buffer B at ~1-5 mg protein/mL.

• Loading Phase:

  • Add microsomes to cuvette with Buffer B + 1 µM Fluo-3.

  • Add 1 mM ATP to initiate SERCA uptake.

  • Monitor fluorescence decrease until steady state (loading complete).

• Inhibition Check (Control vs. Exp):

  • Control: Add Vehicle.

  • Exp A (RuR): Add Ruthenium Red (1 - 5 µM) . Incubate 2 min.

  • Exp B (Specificity): Add Heparin (100 µg/mL) to rule out IP3R.

• Challenge:

  • Add cADPR (10 - 100 nM) .

  • Observation: In Control, fluorescence spikes (release). In RuR group, the spike should be abolished (>90% reduction).

• Calibration: At the end, add Ionomycin (Max

  ) followed by EGTA (Min ) to normalize data.

Data Interpretation & Troubleshooting

• The "Sensitization" Requirement: cADPR-induced release often requires a specific ambient

  concentration (~100-300 nM). If the buffer is completely calcium-free (high EGTA), cADPR may fail to act even without RuR.

• RuR Quenching: RuR can absorb light. Always run a "dye-only" control (Fluo-3 + RuR without cells) to ensure the decrease in signal isn't just optical quenching.

• Mitochondrial Contamination: If your microsome prep contains mitochondria, RuR will block mitochondrial uptake, potentially causing a higher baseline calcium level, masking the blockade of release. Use Azide or Oligomycin to inhibit mitochondrial contribution.

References

• Galione, A., Lee, H. C., & Busa, W. B. (1991).

  -induced release in sea urchin egg microsomes: modulation by cyclic ADP-ribose. Science, 253(5024), 1143-1146.

• Xu, L., Tripathy, A., Pasek, D. A., & Meissner, G. (1999). Ruthenium red modifies the cardiac and skeletal muscle

  release channels (ryanodine receptors) by multiple mechanisms. Journal of Biological Chemistry, 274(46), 32680-32691.[1]

• Walseth, T. F., & Lee, H. C. (1993). Synthesis and characterization of antagonists of cyclic-ADP-ribose-induced

  release. Biochimica et Biophysica Acta (BBA), 1178(3), 235-242.

• Guse, A. H. (1999).

  signalling in mammalian cells. Cellular Signalling, 11(5), 309-316.

• MacQuaide, N., & Smith, G. L. (2007).

  flux and spark activity with different time courses.[3] The Physiological Society.[3]

Sources

• 1. Ruthenium red modifies the cardiac and skeletal muscle Ca(2+) release channels (ryanodine receptors) by multiple mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mitochondrial Ryanodine Receptors and Other Mitochondrial Ca2+ Permeable Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. physoc.org [physoc.org]

Mechanistic Divergence: NAADP vs. cADPR Pathways

Unlocking Calcium Signaling: A Comprehensive Guide to Ned-19 Antagonist Selectivity for NAADP vs. cADPR

Intracellular calcium (Ca²⁺) mobilization is a universal signaling mechanism governed primarily by three second messengers: inositol 1,4,5-trisphosphate (IP3), cyclic ADP-ribose (cADPR), and nicotinic acid adenine dinucleotide phosphate (NAADP)[1]. While IP3 and cADPR target the endoplasmic/sarcoplasmic reticulum (ER/SR), NAADP acts as the most potent Ca²⁺-mobilizing messenger by targeting acidic endolysosomal stores[1][2].

Isolating these parallel pathways requires highly selective pharmacological tools. Ned-19 , discovered via virtual screening, is the premier cell-permeant antagonist for the NAADP signaling pathway[1]. This guide provides researchers and drug development professionals with an in-depth, objective comparison of Ned-19’s selectivity for NAADP over cADPR, detailing the mechanistic divergence, quantitative performance, and field-proven experimental protocols.

To understand the absolute selectivity of Ned-19, one must examine the distinct spatial and molecular targets of NAADP and cADPR.

• The cADPR Pathway: cADPR acts on Ryanodine Receptors (RyRs) located on the ER/SR membrane[3]. It modulates Ca²⁺ release by increasing the sensitivity of RyRs to baseline Ca²⁺, effectively lowering the threshold for Calcium-Induced Calcium Release (CICR).

• The NAADP Pathway: NAADP binds to Two-Pore Channels (TPC1 and TPC2) located on acidic endosomes and lysosomes[2][4]. This triggers a highly localized Ca²⁺ release that often serves as a "trigger" to recruit ER stores via CICR[2].

The Causality of Ned-19 Selectivity: Ned-19 was specifically identified because its structural pharmacophore mimics NAADP[1]. It selectively binds to the NAADP receptor complex (TPCs), acting as a non-competitive antagonist[5][6]. Because RyRs are structurally and genetically distinct from TPCs, Ned-19 exhibits zero affinity for the cADPR binding pocket, completely isolating the endolysosomal Ca²⁺ response from the ER/SR response[1][5].

Diagram 1: NAADP vs cADPR signaling pathways and Ned-19 selectivity.

Quantitative Selectivity Profile

Ned-19's utility stems from its robust quantitative selectivity. In sea urchin egg homogenate bioassays (the gold standard for Ca²⁺ messenger profiling), Ned-19 inhibits NAADP-mediated Ca²⁺ release with an IC₅₀ of approximately 65 nM to 2 µM, depending on the specific stereoisomer (trans vs. cis) and assay conditions[1][5][7]. Crucially, it leaves cADPR- and IP3-mediated release entirely unaffected, even at concentrations up to 100 µM[1][5].

Table 1: Quantitative Selectivity Profile of Ned-19

Target Pathway	Agonist Applied	Primary Receptor	Ned-19 Effect	IC₅₀ / Effective Conc.
NAADP	NAADP (35–50 nM)	TPC1 / TPC2	Strong Inhibition	~65 nM – 2 µM[1][5]
cADPR	cADPR (300 nM – 1 µM)	RyR	No Effect	> 100 µM[1][5]
IP3	IP3 (1–5 µM)	IP3R	No Effect	> 100 µM[1][5]

Comparative Analysis: Alternative Modulators

When designing an assay to isolate Ca²⁺ signaling pathways, selecting the right antagonist is critical. Ned-19 is frequently compared against other pathway-specific inhibitors.

Table 2: Pharmacological Alternatives Comparison

Compound	Primary Target	Selectivity	Cell Permeability	Experimental Limitations
Ned-19	TPCs (NAADP)	High (No cADPR crossover)	Yes	Mild autofluorescence at very high concentrations[4].
BZ194	NAADP Receptor	High	Yes	Less characterized across diverse mammalian tissue types.
8-Br-cADPR	RyRs (cADPR)	High	No	Requires microinjection or cell permeabilization.
Ryanodine	RyRs (cADPR)	Moderate	Yes	Complex use-dependent pharmacology (activates at low doses, blocks at high doses)[8].
Xestospongin C	IP3Rs (IP3)	High	Yes	High cost; prone to variable purity across vendors[8].

Self-Validating Experimental Workflows

To rigorously prove that a biological response is NAADP-dependent and cADPR-independent, researchers must employ self-validating protocols. The following workflows utilize pharmacological isolation to confirm causality.

Diagram 2: Experimental workflow for validating NAADP/cADPR selectivity.

Protocol A: Sea Urchin Egg Homogenate Bioassay (The Gold Standard)

Rationale: Sea urchin egg homogenate is the definitive model for testing Ca²⁺ messenger selectivity because it possesses highly sensitive, distinct Ca²⁺ stores for NAADP, cADPR, and IP3, entirely free from plasma membrane ion flux interference[1].

• Preparation: Prepare sea urchin egg homogenate in an intracellular-like medium (e.g., 250 mM potassium gluconate, 250 mM N-methyl-D-glucamine, 20 mM HEPES, pH 7.2).

• Dye Loading: Add a Ca²⁺-sensitive fluorescent dye (e.g., Fluo-3 at 3 µM). Monitor baseline fluorescence using a fluorimeter[1].

• Antagonist Incubation: Aliquot the homogenate and pre-incubate with Ned-19 (e.g., 10 µM) or a DMSO vehicle control for 3–5 minutes[5].

• Agonist Challenge:

  • Test Group 1: Inject NAADP (EC₅₀ ~ 35–50 nM).

  • Test Group 2: Inject cADPR (EC₅₀ ~ 300 nM – 1 µM)[1][5].

• Self-Validation Checkpoint: Ned-19 must suppress the NAADP-induced fluorescence spike by >90% while the cADPR-induced spike remains statistically identical to the DMSO control[1].

Protocol B: Intact Cell Ratiometric Calcium Imaging

Rationale: To validate Ned-19 efficacy in physiological mammalian systems (e.g., pancreatic beta cells, HUVECs, or T-cells)[4][9][10]. Ratiometric imaging (Fura-2) is chosen over single-wavelength dyes to eliminate artifacts caused by dye leakage, photobleaching, or varying cell thickness.

• Dye Loading: Incubate cells with 3.5 µmol/L Fura-2-AM for 45–60 minutes at 37°C[10]. Wash thoroughly with Hank's Balanced Salt Solution (HBSS) to remove extracellular dye.

• Pharmacological Isolation (Pre-treatment):

  • Pre-incubate cells with 10–100 µM Ned-19 for 30 minutes[8][10].

  • Parallel Control: Pre-incubate a separate cohort with Bafilomycin A1 (0.5 µM for 1 h) to deplete acidic endolysosomal stores, or Thapsigargin (1 µM for 15 min) to deplete ER stores[10].

• Stimulation: Apply the physiological stimulus (e.g., VEGF for HUVECs, or Endothelin-1 for smooth muscle cells)[8][10].

• Data Acquisition: Illuminate alternately at 340 nm and 380 nm. Calculate the 340/380 ratio to quantify intracellular Ca²⁺.

• Self-Validation Checkpoint: If the Ca²⁺ transient is blocked by both Ned-19 and Bafilomycin A1, but not by Thapsigargin or Ryanodine, the signal is definitively NAADP/TPC-dependent and cADPR/RyR-independent[8][10].

References

1. 2. 3. 4. 5. 6. 7. 8. 9. 10.

Sources

• 1. Identification of a chemical probe for NAADP by virtual screening - PMC [pmc.ncbi.nlm.nih.gov]
• 2. portlandpress.com [portlandpress.com]
• 3. pnas.org [pnas.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Analogues of the Nicotinic Acid Adenine Dinucleotide Phosphate (NAADP) Antagonist Ned-19 Indicate Two Binding Sites on the NAADP Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. The Role of Two-Pore Channels in Norepinephrine-Induced [Ca2+]i Rise in Rat Aortic Smooth Muscle Cells and Aorta Contraction [mdpi.com]
• 8. Nicotinic Acid Adenine Dinucleotide Phosphate (NAADP) Activates Global and Heterogeneous Local Ca2+ Signals from NAADP- and Ryanodine Receptor-gated Ca2+ Stores in Pulmonary Arterial Myocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. pnas.org [pnas.org]

Validating cADPR Activity in CD157+ Cells: A Technical Comparison of Detection Platforms

Topic: Validating cADPR Activity in CD157 Positive Cells Content Type: Publish Comparison Guide

Executive Summary

Validating the enzymatic activity of CD157 (BST-1) presents a unique bioanalytical challenge. Unlike its potent paralog CD38, CD157 exhibits weak ADP-ribosyl cyclase activity (approximately 100-fold lower than CD38) and is often co-expressed with CD38, which masks its signal. For researchers and drug developers, distinguishing CD157-specific cyclic ADP-ribose (cADPR) production requires high-sensitivity detection coupled with rigorous exclusion strategies.

This guide objectively compares the three primary validation platforms—Direct Fluorometric NGD Assays , Enzymatic Cycling Assays , and LC-MS/MS —and provides a self-validating protocol for isolating CD157 activity.

Part 1: The Validation Challenge

The CD157 enzyme (EC 3.2.2.6) is a GPI-anchored protein that converts NAD+ to cADPR, a second messenger that mobilizes Ca2+ from ryanodine receptor (RyR) stores. However, standard cyclase assays often fail for CD157 due to:

• Low Catalytic Turnover: CD157 is primarily a receptor; its enzymatic Vmax is significantly lower than CD38.

• Signal Contamination: Endogenous CD38 in cell models dominates NAD+ consumption.

• Product Instability: cADPR is rapidly hydrolyzed to ADP-ribose by the same enzymes.

The Solution: Validation requires a "Subtract and Amplify" approach—using specific inhibitors (e.g., SNP-1) to subtract background and high-sensitivity substrates to amplify the weak signal.

Mechanistic Pathway

Figure 1: The CD157 signaling axis.[1][2][3][4][5] Note the potential for CD38 interference in standard assays.

Part 2: Comparative Analysis of Detection Platforms

We evaluated three methodologies based on Sensitivity (Limit of Detection), Specificity (Ability to distinguish CD157), and Throughput .

1. Direct Fluorometric NGD Assay (The Surrogate Method)

Uses Nicotinamide Guanine Dinucleotide (NGD), a structural analog of NAD+. CD157 cyclizes NGD into cyclic GDPR (cGDPR), which is fluorescent (unlike NGD).

• Pros: Real-time kinetics; homogeneous (no wash steps); "Add-and-Read".

• Cons: CD157 processes NGD slower than NAD+; lower physiological relevance.

• Best For: High-throughput screening (HTS) of inhibitors in overexpressing cell lines.

2. Enzymatic Cycling Assay (The Amplification Method)

A multi-step biochemical relay. cADPR is converted back to NAD+, which then drives a redox cycle (Alcohol Dehydrogenase + Diaphorase + Resazurin) to generate Resorufin.

• Pros: Femtomolar sensitivity (amplifies signal 10,000x); detects native cADPR.

• Cons: Complex, multi-stage protocol; endpoint only; sensitive to NAD+ contamination.

• Best For: Validating activity in primary cells or tissues with low CD157 expression.

3. LC-MS/MS (The Analytical Standard)

Direct mass spectrometric detection of cADPR (m/z 540.05).

• Pros: Absolute specificity; detects all metabolites (NAD, cADPR, ADPR) simultaneously.

• Cons: Expensive; low throughput; requires sample extraction/quenching.

• Best For: Definitive proof of product identity during initial validation.

Summary Comparison Table

Feature	NGD Fluorometric Assay	Enzymatic Cycling Assay	LC-MS/MS
Primary Readout	Fluorescence (cGDPR)	Fluorescence (Resorufin)	Mass/Charge Ratio
Sensitivity	Moderate (nM range)	High (fM range)	High (pM range)
Throughput	High (96/384-well)	Low (Tube/96-well)	Very Low
Complexity	Low	High	Very High
CD157 Suitability	Good (for transfected cells)	Excellent (for primary cells)	Validation Only

Part 3: Strategic Validation Protocol

To rigorously validate CD157 activity, you cannot rely on a single assay. You must use a Self-Validating System that combines the NGD Assay (for kinetics) with Specific Inhibition .

Critical Reagent: SNP-1 Peptide [6]

• Identity: A specific peptide inhibitor of CD157.

• Mechanism: Uncompetitive inhibitor of CD157 cyclase activity (Ki ~180 nM).

• Crucial Feature: Does NOT inhibit CD38.[6] This is your negative control.

Protocol: The "Subtract and Amplify" Workflow

Objective: Measure CD157-specific cyclase activity in HEK293-CD157 cells (or primary neutrophils).

Materials:

• Substrate: NGD (Nicotinamide Guanine Dinucleotide), 200 µM final.

• Inhibitor: SNP-1 Peptide (Sequence: Val-Pro-Z-Gln-... see references), 1 µM.

• Control: Anti-CD38 antibody (e.g., Daratumumab) or CD38-KO cells.

• Buffer: 20 mM HEPES (pH 7.2), 100 mM KCl (avoid phosphate buffers as they inhibit cyclases).

Step-by-Step Methodology:

• Cell Preparation:

  • Harvest CD157+ cells (1x10^6 cells/mL).

  • Wash 2x with PBS to remove extracellular NAD+.

  • Resuspend in HEPES assay buffer.

• Inhibitor Pre-incubation (The Specificity Check):

  • Divide samples into three groups:

    • Group A: Vehicle (Total Activity).

    • Group B: + SNP-1 Peptide (1 µM) (CD157-Blocked).

    • Group C: + Anti-CD38 (if CD38 contamination is suspected).

  • Incubate for 15 min at 37°C.

• Reaction Initiation:

  • Add NGD (200 µM) to all wells.

  • Note: Do not use NAD+ for this step if using a plate reader; NGD provides the direct fluorescent readout.

• Kinetic Measurement:

  • Excitation: 300 nm | Emission: 410 nm.

  • Measure every 60 seconds for 60 minutes.

  • Expectation: CD157 is slow. You may not see a linear rate until 20-30 mins.

• Data Analysis (The Validation Logic):

  • Calculate the Slope (RFU/min) for the linear portion.

  • CD157 Activity = (Slope Group A) - (Slope Group B).

  • Pass Criteria: Group B must show >60% inhibition compared to Group A. If Group B = Group A, the activity is not CD157-mediated (likely CD38 or background).

Validation Workflow Diagram

Figure 2: The "Subtract and Amplify" workflow ensures that the measured signal is definitively attributed to CD157.

References

• CD157 vs CD38 Enzymatic Activity

  • Ishihara, K., & Hirano, T. (2000). BST-1/CD157 defines a new family of ADP-ribosyl cyclase/cyclic ADP-ribose hydrolase. Immunology Letters, 73(2-3), 141-144.

• SNP-1 Peptide Inhibitor

  • Sato, A., et al. (1999). Novel peptide inhibitor of ecto-ADP-ribosyl cyclase of bone marrow stromal cell antigen-1 (BST-1/CD157). Biochemical Journal, 337(Pt 3), 491–496.

• NGD Fluorescence Method

  • Graeff, R., et al. (1994). A novel fluorescent substrate for the ADP-ribosyl cyclase of Aplysia californica.

• Cycling Assay Protocols

  • Graeff, R. (2018).[7] Determination of ADP-ribosyl cyclase activity, cyclic ADP-ribose, and nicotinic acid adenine dinucleotide phosphate in tissue extracts.[8] Methods in Molecular Biology, 1813, 29-41.

Sources

• 1. Identification of CD157-Positive Vascular Endothelial Stem Cells in Mouse Retinal and Choroidal Vessels: Fluorescence-Activated Cell Sorting Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. An immunohistochemical, enzymatic, and behavioral study of CD157/BST-1 as a neuroregulator - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Novel peptide inhibitor of ecto-ADP-ribosyl cyclase of bone marrow stromal cell antigen-1 (BST-1/CD157) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Determination of ADP-ribosyl cyclase activity, cyclic ADP-ribose, and nicotinic acid adenine dinucleotide phosphate in tissue extracts - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Cyclic ADP-Ribose (ammonium salt) proper disposal procedures

Operational Guide: Handling, Reconstitution, and Disposal of Cyclic ADP-Ribose (Ammonium Salt)

As a Senior Application Scientist, I frequently consult with research teams on the stability, handling, and compliant disposal of sensitive biochemicals. Cyclic ADP-Ribose (cADPR) is a crucial endogenous metabolite of NAD+ that acts as a second messenger, mobilizing intracellular Ca2+ stores via [1]. Because cADPR is widely utilized in neuroendocrinology and cell signaling assays[2], ensuring its structural integrity during experiments and maintaining strict environmental compliance during disposal are paramount.

This guide provides a self-validating system for the operational lifecycle of cADPR (ammonium salt), bridging the gap between benchtop experimental causality and EPA-compliant waste management.

Chemical Profile & Hazard Assessment

Before handling any reagent, we must establish its physicochemical baseline. cADPR is supplied as a lyophilized solid, typically formulated as a diammonium salt to significantly enhance its aqueous solubility for physiological assays compared to the free acid form[2][3]. While not acutely toxic, it is classified as a[4], meaning its disposal must adhere to standard laboratory hazardous waste protocols.

Table 1: Physicochemical and Hazard Profile of cADPR (Ammonium Salt)

Parameter	Specification	Operational Implication
Molecular Formula	C15H19N5O13P2 • 2NH4[3]	High molecular weight (575.4 g/mol ); requires precise analytical weighing.
Solubility	Soluble in Water[2]	Easily reconstituted for cellular assays, but highly prone to aqueous degradation.
Storage (Solid)	-80°C[3]	Deep freezing prevents spontaneous hydrolysis of the cyclic phosphodiester bond.
Stability (Aqueous)	< 24 hours[3]	Must be prepared fresh daily. Do not store stock solutions.
Hazard Class	Eye Irrit. 2, Skin Irrit. 2[4]	Requires standard PPE (N95 mask, gloves, eye shields) during dry powder handling[4].

Mechanistic Context: Why Handling Matters

cADPR is synthesized endogenously by ADP-ribosyl cyclases, most notably the transmembrane glycoproteins [2][5]. In the laboratory, the cyclic structure of this molecule is thermodynamically unstable and highly susceptible to nucleophilic attack by water. If an aqueous stock is stored for more than one day, the ring opens, degrading the molecule into linear ADP-ribose, which is biologically inactive at the RyR[1][3]. This causality dictates our strict "reconstitute and use" protocol.

Fig 1: CD38-mediated synthesis of cADPR and subsequent Ca2+ mobilization via Ryanodine Receptors.

Experimental Protocol: Reconstitution and Workflow

To ensure scientific integrity and minimize unnecessary hazardous waste generation, follow this self-validating workflow:

Step 1: Equilibration Remove the cADPR vial from -80°C storage. Allow it to equilibrate to room temperature in a desiccator for 30 minutes. Causality: Preventing condensation on the hygroscopic powder prevents premature hydrolysis before the assay begins[4].

Step 2: Reconstitution Dissolve the solid in sterile, nuclease-free water or your specific assay buffer (e.g., intracellular pipette solution containing 105 mM KCl for patch-clamp assays[6]). Calculate and prepare only the exact volume needed for the day's experiments.

Step 3: Immediate Decontamination of Utensils Any spatulas or weigh boats used must be rinsed with 70% ethanol to decontaminate the surfaces[7], and the rinsate/wipes must be disposed of in solid hazardous waste.

Waste Segregation & Storage Logistics

Once the experiment is complete, the remaining aqueous cADPR and contaminated consumables must be disposed of. Under EPA regulations () and for academic labs, chemical waste cannot be drain-disposed unless specifically exempted[8][9].

Table 2: Waste Segregation Matrix for cADPR

Waste Stream	Classification	Container Requirements	Maximum SAA Storage
Aqueous cADPR	Non-RCRA Chemical Waste (unless mixed with toxic buffers)	Leak-proof polyethylene jug, secondary containment[10].	6 months (Academic) or 90 days (Commercial)[9][10].
Solid Waste (Vials, PPE)	Chemically Contaminated Solid	Puncture-resistant bin with a poly-liner.	72 hours once the container is full[11].
Spill Cleanup Mat.	Hazardous Solid Waste	Sealed, compatible drum (do not mix with strong acids)[10].	72 hours once full[11].

Step-by-Step Disposal Procedures

Trust in laboratory safety is built on rigorous, repeatable procedures.

Protocol A: Liquid Waste Disposal

• Verification: Ensure the aqueous cADPR waste does not contain incompatible chemicals (e.g., strong acids or heavy metals used in cellular staining)[8].

• Labeling: Label a dedicated liquid waste container with "Hazardous Waste - Aqueous cADPR / Buffer Solution" and note the accumulation start date[10][11].

• Transfer: Pour the expired cADPR solution (<24 hours old) into the container. Do not leave funnels in the container, as this violates closed-container regulations[11].

• Storage: Store in a designated Satellite Accumulation Area (SAA) under the fume hood[11].

Protocol B: Solid Waste & Spill Response If a spill occurs during weighing:

• Containment: Do not use water, as it will dissolve the powder and expand the contamination zone. Use finely-powdered liquid-binding material (diatomite) if it is in solution, or carefully sweep the dry powder[7].

• Decontamination: Scrub the affected surface with 70% alcohol[7].

• Packaging: Place all contaminated wipes, weigh boats, and empty cADPR vials into a clearly labeled solid hazardous waste container[11].

• Broker Handoff: Coordinate with your institution's Environmental Health & Safety (EH&S) office or a licensed waste broker for final removal to a certified Treatment, Storage, and Disposal Facility (TSDF)[9][12].

Fig 2: Compliant operational workflow for cADPR waste segregation and EPA-regulated disposal.

Regulatory Compliance & Documentation

To maintain your waste generator status, ensure all disposal activities are logged. The EPA requires that containers be clearly marked with the full chemical name—do not use abbreviations like "cADPR" on the official waste manifest; write "Cyclic ADP-Ribose ammonium salt" along with the percentage of constituents[11]. Weekly documented inspections of the SAA are mandatory under to ensure containers are not leaking or degrading[9].

References

• Title : Extracellular cyclic ADP-ribose potentiates ACh-induced contraction in bovine tracheal smooth muscle Source : American Physiological Society Journal URL :[Link]

• Title : Cyclic ADP-ribose increases Ca2+ removal in smooth muscle Source : Journal of Cell Science (Biologists.com) URL :[Link]

• Title : Waste Lab Chemical Disposal Guidance Source : Environmental Protection Agency (EPA) / SD.gov URL :[Link]

• Title : How to Ensure Safe Chemical Waste Disposal in Laboratories Source : Daniels Health URL :[Link]

• Title : Hazardous Chemical Waste Management Guidelines Source : Columbia University Research URL :[Link]

• Title : How to Dispose of Chemical Waste in a Lab Correctly Source : GAIACA URL :[Link]

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• 5. Cyclic ADP-ribose requires CD38 to regulate the release of ATP in visceral smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.biologists.com [journals.biologists.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. danr.sd.gov [danr.sd.gov]
• 9. danielshealth.com [danielshealth.com]
• 10. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 11. research.columbia.edu [research.columbia.edu]
• 12. epa.gov [epa.gov]

Personal protective equipment for handling Cyclic ADP-Ribose (ammonium salt)

Comprehensive Safety and Handling Guide: Cyclic ADP-Ribose (ammonium salt)

As a cornerstone of research in calcium signaling, Cyclic ADP-Ribose (cADPR) is a vital tool for scientists in cellular biology and drug development.[1] Its efficacy in the lab is matched by the imperative for safe handling. This guide provides a detailed protocol for the use of Personal Protective Equipment (PPE) and outlines essential operational and disposal plans to ensure the safety of laboratory personnel and the integrity of your research. The foundation of any laboratory safety protocol is a thorough understanding of the substance; therefore, consulting the manufacturer-provided Safety Data Sheet (SDS) is the mandatory first step before any handling occurs.[2]

Hazard Identification and Risk Assessment

Cyclic ADP-Ribose (ammonium salt) is typically supplied as a solid, lyophilized powder.[1] While not classified as a highly hazardous substance, the primary risks are associated with its physical form and potential biological activity.

• Inhalation: Fine powders can easily become airborne, especially during weighing and transfer. Inhalation may cause respiratory irritation.[3][4]

• Eye Contact: Airborne particles can cause serious eye irritation upon contact.[4][5]

• Skin Contact: Although systemic effects are not anticipated from dermal contact, the compound may cause skin irritation.[4][5]

The most critical operational step requiring stringent controls is the handling of the powdered form, as this presents the highest risk of generating airborne particulates.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to safety, starting with engineering controls and supplemented by appropriate PPE, is crucial. The selection of PPE should be tailored to the specific task being performed.

Primary Engineering Controls: The First Line of Defense

Relying solely on PPE is insufficient. Engineering controls are designed to remove the hazard at the source.

• Fume Hood or Powder Containment Hood: All handling of powdered cADPR, especially weighing, must be performed within a certified chemical fume hood or a specialized powder handling enclosure.[6] This containment minimizes the release of particulates into the laboratory environment, protecting the operator and others.[6]

Task-Specific PPE Requirements

The following table summarizes the minimum PPE required for common laboratory tasks involving Cyclic ADP-Ribose (ammonium salt).

Task	Eye/Face Protection	Hand Protection	Respiratory Protection	Body Protection
Retrieving from Storage	Safety Glasses	Nitrile Gloves	Not Required	Lab Coat
Weighing Powder	Safety Goggles	Nitrile Gloves	N95 Respirator (if not in a certified hood)	Lab Coat
Reconstitution (Liquid)	Safety Goggles	Nitrile Gloves	Not Required (in fume hood)	Lab Coat
General Handling (Solution)	Safety Glasses	Nitrile Gloves	Not Required	Lab Coat
Spill Cleanup (Powder)	Safety Goggles, Face Shield	Nitrile Gloves	N95 Respirator	Lab Coat
Waste Disposal	Safety Glasses	Nitrile Gloves	Not Required	Lab Coat

Detailed PPE Specifications:

• Eye and Face Protection: Safety goggles are mandatory when handling the powder as they provide a complete seal around the eyes, offering superior protection against airborne dust compared to safety glasses.[7] A face shield should be worn over goggles during spill cleanup.[8]

• Hand Protection: Chemical-resistant nitrile gloves are required for all handling procedures.[5][9] Gloves should be inspected for tears or holes before use and changed immediately if they become contaminated.

• Body Protection: A standard, buttoned lab coat provides a necessary barrier to protect against incidental contact and contamination of personal clothing.[5][10]

• Respiratory Protection: When handling the powder outside of a dedicated containment hood, a NIOSH-approved N95 respirator is essential to prevent inhalation of airborne particles.[11]

Step-by-Step Operational Procedures

Adherence to standardized workflows minimizes risk and ensures procedural consistency.

Workflow: Weighing and Reconstituting cADPR Powder

This procedure outlines the critical steps for safely preparing a stock solution from the lyophilized powder.

Caption: Workflow for Safely Weighing and Reconstituting Cyclic ADP-Ribose.

Spill Response and Decontamination

Prompt and correct action during a spill is critical to prevent exposure.[12] All personnel should be trained on these procedures before handling the chemical.

If a Solid (Powder) Spill Occurs:

• Alert Personnel: Immediately notify others in the area.[13]

• Evacuate: If the spill is large, evacuate the immediate area.

• Don PPE: Wear appropriate PPE, including an N95 respirator, safety goggles, a face shield, lab coat, and double gloves.[14]

• Control Dust: Do NOT use a dry brush or towel. Gently cover the spill with paper towels or absorbent pads.[12]

• Wet the Material: Lightly moisten the absorbent material with water to prevent the powder from becoming airborne.

• Collect Waste: Carefully scoop the absorbed material into a designated hazardous waste container.[13]

• Decontaminate: Wipe the spill area with a damp paper towel, followed by a standard laboratory disinfectant or soapy water. Place all cleanup materials into the waste container.[12][13]

• Dispose: Seal the waste container and label it clearly for disposal through your institution's hazardous waste program.

Storage and Disposal Plan

Proper storage preserves the chemical's integrity, while a clear disposal plan ensures environmental and personal safety.

Storage

• Temperature: Cyclic ADP-Ribose (ammonium salt) must be stored at -80°C for long-term stability.[1]

• Container: Keep the container tightly sealed to prevent moisture absorption, as the compound may be hygroscopic.[15]

• Labeling: All containers, including secondary vials and solution tubes, must be clearly labeled with the chemical name, concentration, and date of preparation.[16]

Disposal

Under no circumstances should chemical waste be disposed of in the regular trash or poured down the sink unless explicitly permitted by institutional policy for non-hazardous materials.[17][18]

• Waste Segregation: All solid waste contaminated with cADPR (e.g., pipette tips, microfuge tubes, gloves) should be collected in a dedicated, clearly labeled hazardous waste container.[19]

• Aqueous Waste: Unused or expired solutions of cADPR should be collected in a separate, labeled aqueous hazardous waste container.

• Licensed Disposal: All chemical waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[17][19]

Emergency Procedures

In the event of an accidental exposure, immediate action is required.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, holding the eyelids open. Seek immediate medical attention.[5][14]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[5] Seek medical attention if irritation develops.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[5]

By integrating these safety protocols into your laboratory's standard operating procedures, you can effectively mitigate the risks associated with handling Cyclic ADP-Ribose (ammonium salt), ensuring a safe environment for groundbreaking research.

References

• Westlab. (2023, May 5). 8 Steps to Handling a Laboratory Chemical Spill. Available at: [Link]

• University of Tennessee. Guidance for Hazardous Waste Spill Cleanup in Laboratories. Available at: [Link]

• American Chemical Society. (1995). Guide for Chemical Spill Response. Available at: [Link]

• Stephen F. Austin State University. VIII. Disposal Procedures for Non Hazardous Waste. Available at: [Link]

• Republic Services. (2025, October 23). Best Practices for Managing Laboratory Waste. Available at: [Link]

• Occupational Safety and Health Administration. Laboratory Safety Guidance. Available at: [Link]

• Labor Security System. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Available at: [Link]

• USA Lab. (2023, July 11). OSHA Standards to Know Before Starting Your Lab. Available at: [Link]

• Vanderbilt University. The Laboratory Standard | Office of Clinical and Research Safety. Available at: [Link]

• MasterControl. 29 CFR 1910.1450 — OSHA Laboratory Standard. Available at: [Link]

• Administration for Strategic Preparedness and Response. OSHA Standards for Biological Laboratories. Available at: [Link]

• National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols. Available at: [Link]

• NSP Coatings. (2026, February 17). Powder Coating Personal Protective Equipment (PPE) Requirements. Available at: [Link]

• Somatco. (2025, August 18). How to Store and Handle Lab Chemicals Safely. Available at: [Link]

• HiMedia Laboratories Pvt. Ltd. (2023, January 3). Safety data sheet(SDS) Aurintricarboxylic acid ammonium salt. Available at: [Link]

• ACS Material. (2020, July 14). PPE and Safety for Chemical Handling. Available at: [Link]

• University of St Andrews. Guidance on Safe Storage of Chemicals in Laboratories. Available at: [Link]

• Lab Manager. (2017, July 10). Handling and Storing Chemicals. Available at: [Link]

• AirClean Systems. Powder Handling. Available at: [Link]

• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment. Available at: [Link]

• International Enviroguard. (2022, June 8). Powder Coating Safety and Regulations. Available at: [Link]

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